Laminaripentaose

• CAS: 23743-55-7

Core Science & Biosynthesis

An In-depth Technical Guide to Laminaripentaose: Chemical Structure, Properties, and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of laminaripentaose, a β-glucan oligosaccharide of significant interest in various research and development fields. The document details its chemical structure, physicochemical properties, methods for its production and characterization, and current knowledge of its biological activities.

Chemical Structure and Physicochemical Properties

Laminaripentaose is an oligosaccharide consisting of five glucose units linked by β-1,3-glycosidic bonds. Its chemical structure is fundamental to its biological function and physicochemical characteristics.

Chemical Structure

The structure of laminaripentaose is a linear chain of five D-glucose molecules. The linkage between each glucose monomer is a β-1,3-glycosidic bond.

Caption: Linear structure of laminaripentaose with β-1,3-glycosidic linkages.

Physicochemical Properties

A summary of the known physicochemical properties of laminaripentaose is presented in the table below. It is typically available as a powder for research purposes.[1]

Property	Value	Reference
Molecular Formula	C30H52O26	[2]
Molecular Weight	828.72 g/mol	[2]
Physical Form	Powder	[1]
Purity	>85% or >90% (commercial preparations)	[3]
Storage	2°C - 8°C or below -10°C	[2]
Solubility	Soluble	[2]

Production, Purification, and Characterization

Laminaripentaose is typically produced by the enzymatic or chemical hydrolysis of β-1,3-glucans, such as laminaran (B1674438), followed by purification and characterization using various analytical techniques.

Production and Purification Workflow

The general workflow for producing and purifying laminaripentaose involves the hydrolysis of a polysaccharide source, followed by chromatographic separation to isolate the desired oligosaccharide.

Caption: Workflow for the production, purification, and characterization of laminaripentaose.

Experimental Protocols

Laminaripentaose can be produced by the enzymatic hydrolysis of laminaran, a β-1,3-glucan from brown algae.[4][5] A key enzyme in this process is laminaripentaose-producing β-1,3-glucanase (LPHase).[4]

• Substrate Preparation : Prepare a solution of laminaran in an appropriate buffer (e.g., 20 mM acetate (B1210297) buffer, pH 5.8).[4]

• Enzymatic Reaction : Add a purified laminaripentaose-producing β-1,3-glucanase to the laminaran solution.[4]

• Incubation : Incubate the reaction mixture at an optimal temperature (e.g., 37°C) for a sufficient duration to allow for the hydrolysis of the polysaccharide into oligosaccharides.[4]

• Reaction Termination : Stop the reaction, for example, by boiling the mixture.[6]

• Analysis of Products : The resulting mixture of oligosaccharides can be analyzed to confirm the presence of laminaripentaose.[4]

HPLC is a standard method for the purification of oligosaccharides like laminaripentaose from a mixture.

• Column : A TSK gel Amide 80 column (or similar) is suitable for size-fractionation of oligosaccharides.

• Mobile Phase : A common mobile phase is a mixture of ammonium (B1175870) formate (B1220265) buffer (e.g., 50 mM, pH 4.4) and acetonitrile.

• Elution : The oligosaccharides are eluted from the column, with larger molecules generally eluting earlier.

• Fraction Collection : Fractions corresponding to the elution time of laminaripentaose are collected.

• Further Purification : If necessary, a second dimension of purification, such as reversed-phase HPLC, can be employed to separate isomers.

Mass Spectrometry (MS) Matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) mass spectrometry is used to determine the molecular weight of the purified oligosaccharide and confirm its identity as laminaripentaose.

• Sample Preparation : The purified laminaripentaose sample is co-crystallized with a matrix material (e.g., 2,5-dihydroxybenzoic acid) on a target plate.

• Analysis : The sample is irradiated with a laser, and the time-of-flight of the resulting ions is measured to determine their mass-to-charge ratio.

Nuclear Magnetic Resonance (NMR) Spectroscopy NMR spectroscopy is a powerful tool for the detailed structural elucidation of oligosaccharides, including the confirmation of glycosidic linkages and anomeric configurations.[7]

• Sample Preparation : The purified laminaripentaose is lyophilized to remove any residual salts and then dissolved in deuterium (B1214612) oxide (D2O).[7]

• 1D ¹H-NMR : A one-dimensional proton NMR spectrum is acquired to identify the anomeric protons and determine their chemical shifts and coupling constants, which provides information about the anomeric configuration (α or β).[7]

• 2D NMR : For more detailed structural information, two-dimensional NMR experiments such as COSY, TOCSY, and NOESY can be performed to establish the complete proton and carbon assignments and confirm the β-1,3 linkages.[7]

Biological Activities and Potential Applications

While research on the specific biological activities of purified laminaripentaose is ongoing, studies on laminarin-derived oligosaccharides, which include laminaripentaose, have revealed several promising bioactivities.

Immunomodulatory and Anti-Apoptotic Effects

Laminarin oligosaccharides, predominantly composed of di- and penta-oligosaccharides, have been shown to exhibit anti-apoptotic activity in mouse thymocytes.[8] These oligosaccharides suppressed apoptotic cell death and extended cell survival in culture.[8] Gene expression analysis indicated that these effects might be due to the induction of genes related to the immune response and the reduction of proteins involved in apoptotic cell death, suggesting immunomodulatory potential.[8]

Antioxidant Activity

Oligosaccharides derived from laminaran have demonstrated antioxidant properties.[5] They have been shown to scavenge free radicals, which can help mitigate oxidative stress and protect against cellular damage.[5][9] This antioxidant capacity is a key area of interest for the development of functional foods and nutraceuticals.[5]

Prebiotic Effects

Laminaran oligosaccharides have also been shown to have a prebiotic effect by promoting the growth of beneficial gut bacteria such as Bifidobacterium adolescentis and Lactobacillus plantarum.[5] This suggests a potential role for laminaripentaose in modulating the gut microbiota and promoting gut health.

Antifungal Activity

An endo-β-1,3-glucanase that produces D-laminaripentaose has been shown to have antifungal activity against Candida albicans.[6] While this activity is attributed to the enzyme, it highlights a potential application for laminaripentaose-producing systems in antifungal therapies.

Conclusion

Laminaripentaose is a well-defined β-glucan oligosaccharide with significant potential in the fields of immunology, nutrition, and drug development. Advances in enzymatic production and analytical techniques have made it more accessible for research. Future studies are likely to further elucidate its specific biological mechanisms and explore its therapeutic and nutraceutical applications. The methodologies and data presented in this guide provide a solid foundation for researchers and professionals working with this promising biomolecule.

References

• 1. a-matrix.ng [a-matrix.ng]
• 2. Laminaripentaose | 23743-55-7 | OL01703 | Biosynth [biosynth.com]
• 3. Laminaripentaose Oligosaccharide | Megazyme [megazyme.com]
• 4. Structure, Mechanistic Action, and Essential Residues of a GH-64 Enzyme, Laminaripentaose-producing β-1,3-Glucanase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preparation and Structure Characterization of High-Value Laminaria digitata Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel Anti-Fungal d-Laminaripentaose-Releasing Endo-β-1,3-glucanase with a RICIN-like Domain from Cellulosimicrobium funkei HY-13 [mdpi.com]
• 7. Determination of glycan structure by nuclear magnetic resonance - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Anti-apoptotic activity of laminarin polysaccharides and their enzymatically hydrolyzed oligosaccharides from Laminaria japonica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Advancements in the Extraction, Characterization, and Bioactive Potential of Laminaran: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Laminaripentaose: A Technical Guide for Researchers

This guide provides an in-depth overview of the physicochemical properties, experimental protocols related to its production and analysis, and the biological signaling pathways it may influence. Designed for researchers, scientists, and drug development professionals, this document consolidates key technical information on Laminaripentaose.

Core Data Summary

Laminaripentaose is a β-glucan oligosaccharide consisting of five glucose units linked by β-1,3-glycosidic bonds. Its molecular characteristics are summarized in the table below.

Property	Value	References
Molecular Formula	C30H52O26
Molecular Weight	828.72 g/mol
CAS Number	23743-55-7
Appearance	White to off-white powder
Purity	Typically >85-90% for commercial preparations
Solubility	Soluble in water
Storage	Long-term storage is recommended at 4°C or below -10°C.

Experimental Protocols

The primary method for producing Laminaripentaose is through the enzymatic hydrolysis of β-1,3-glucans, such as laminarin, pachyman, or curdlan. This process utilizes specific endo-β-1,3-glucanases that yield Laminaripentaose as a major product.

Enzymatic Production of Laminaripentaose from Laminarin

This protocol describes the generation, purification, and characterization of Laminaripentaose from the polysaccharide laminarin.

1. Enzymatic Hydrolysis:

• Substrate Preparation: Prepare a solution of laminarin (from Laminaria digitata) at a concentration of 10 mg/mL in a suitable buffer (e.g., 50 mM sodium acetate (B1210297) buffer, pH 5.0).

• Enzyme Addition: Add a purified endo-β-1,3-glucanase known to produce Laminaripentaose (e.g., from Trichoderma sp. or Penicillium sp.) to the laminarin solution. The optimal enzyme concentration should be determined empirically but can start at approximately 0.1 µg of purified enzyme per 10 mg of substrate.

• Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 50-70°C) for a predetermined time (e.g., 1-24 hours). The reaction time can be optimized to maximize the yield of Laminaripentaose.

• Reaction Termination: Terminate the enzymatic reaction by heat inactivation (e.g., boiling for 10 minutes).

2. Purification of Laminaripentaose:

• Initial Filtration: Centrifuge the reaction mixture to pellet any insoluble material and collect the supernatant.

• Size-Exclusion Chromatography (SEC): The supernatant containing a mixture of oligosaccharides is concentrated and then fractionated using a Bio-Gel P-2 column or a similar size-exclusion resin.

  • Elute the column with deionized water at a constant flow rate (e.g., 0.5 mL/min).

  • Collect fractions and monitor the carbohydrate content of each fraction using a suitable assay (e.g., the phenol-sulfuric acid method).

• Fraction Pooling: Pool the fractions corresponding to the elution volume of Laminaripentaose.

3. Characterization and Analysis:

• Thin-Layer Chromatography (TLC): Analyze the purified fractions by TLC on silica (B1680970) gel plates to assess purity and compare with a Laminaripentaose standard.

  • Develop the TLC plate in a solvent system such as butanol:ethanol (B145695):water (5:3:2, v/v/v).

  • Visualize the spots by spraying with a reagent like 50% sulfuric acid in ethanol followed by heating.

• Mass Spectrometry (MS): Confirm the molecular weight of the purified product using techniques such as Electrospray Ionization Mass Spectrometry (ESI-MS) or Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry (MALDI-TOF MS).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The precise structure and linkage of the glucose units can be confirmed using 1D (¹H and ¹³C) and 2D NMR spectroscopy.

Biological Signaling Pathways

While a specific signaling pathway for Laminaripentaose is not extensively documented, as a β-glucan oligosaccharide, it is expected to be recognized by pattern recognition receptors (PRRs) in both plants and animals, leading to the activation of innate immune responses.

β-Glucan-Induced Immune Signaling

The following diagram illustrates a generalized signaling pathway initiated by the recognition of β-glucans in mammalian immune cells, such as macrophages and dendritic cells.

Caption: Generalized β-glucan signaling pathway in immune cells.

This pathway highlights the recognition of β-glucans by the Dectin-1 receptor, leading to the activation of downstream kinases like Syk. This, in turn, activates transcription factors such as MAPKs and NF-κB, culminating in the expression of pro-inflammatory cytokines that orchestrate an immune response. In plants, β-glucan oligosaccharides can act as microbe-associated molecular patterns (MAMPs), triggering defense responses that include the production of phytoalexins and pathogenesis-related (PR) proteins.

Laminaripentaose: A Potent Elicitor of Plant Defense Responses

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Core Concepts: Laminaripentaose as a Microbe-Associated Molecular Pattern (MAMP)

Laminaripentaose, a linear β-1,3-glucan oligosaccharide with a degree of polymerization of five, is a potent elicitor of plant defense responses. It represents the minimal structural unit of laminarin, a storage polysaccharide found in brown algae, that can trigger a plant's innate immune system.[1][2] Recognized as a Microbe-Associated Molecular Pattern (MAMP), laminaripentaose mimics the presence of fungal or oomycete pathogens, which possess β-1,3-glucans in their cell walls, thereby activating a cascade of defense mechanisms known as PAMP-Triggered Immunity (PTI).[3]

Upon perception by the plant, laminaripentaose initiates a series of rapid and coordinated defense responses, including:

• Production of Reactive Oxygen Species (ROS): A rapid, transient "oxidative burst" of molecules like superoxide (B77818) (O₂⁻) and hydrogen peroxide (H₂O₂) acts as a direct antimicrobial agent and a secondary signal to activate further defenses.[4][5]

• Activation of Mitogen-Activated Protein Kinase (MAPK) Cascades: These signaling pathways are crucial for transducing the elicitor signal from the cell surface to the nucleus, leading to the activation of defense-related genes.[6][7]

• Phytoalexin Accumulation: The synthesis and accumulation of low molecular weight antimicrobial compounds, such as capsidiol (B150007) in tobacco or camalexin (B168466) in Arabidopsis, which inhibit the growth of invading pathogens.[2][8]

• Callose Deposition: The reinforcement of the plant cell wall through the deposition of callose, a β-1,3-glucan polymer, at the site of potential pathogen entry. This serves as a physical barrier to impede pathogen ingress.[9][10]

• Induction of Pathogenesis-Related (PR) Proteins: The expression of a suite of proteins with antimicrobial activities, including β-1,3-glucanases and chitinases.[11]

The ability of laminaripentaose to induce a broad spectrum of defense responses makes it a valuable tool for studying plant immunity and a potential candidate for the development of novel plant protection agents.

Data Presentation: Quantitative Effects of β-1,3-Glucan Elicitors

While specific dose-response data for laminaripentaose is limited in publicly available literature, studies on its parent polymer, laminarin, provide valuable insights into the concentrations required to elicit key defense responses. The following tables summarize this quantitative data. It is important to note that as the minimal active component, laminaripentaose is expected to be active at concentrations equal to or lower than those of laminarin on a molar basis.

Table 1: Concentration-Dependent Induction of Defense Markers by Laminarin in Tobacco cv. BY Cells

Defense Marker	Elicitor Concentration (µg/mL)	Relative Induction (%)
PAL Activity	2	~20
10	~50
50	~80
200	100
SA Accumulation	10	~5
50	~60
200	100
LOX Activity	10	~10
50	~70
200	100

Data adapted from Klarzynski et al. (2000).[2] The values are presented as a percentage of the maximal induction observed at a saturating concentration of 200 µg/mL.

Table 2: Elicitor Activity of Laminarin Oligomers on Phenylalanine Ammonia-Lyase (PAL) Activity in Tobacco Cells

Glucan Fraction	Concentration (µg/mL)	PAL Activity (Relative to Laminarin)
Laminarin	50	100%
Laminaripentaose	50	Potent Elicitor
Laminaritriose	50	Inactive
Laminaribiose	50	Inactive

Based on findings from Klarzynski et al. (2000), which identified laminaripentaose as the smallest active linear β-1,3-glucan.[2]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the elicitor activity of laminaripentaose.

Phenylalanine Ammonia-Lyase (PAL) Activity Assay

This spectrophotometric assay measures the activity of PAL, a key enzyme in the phenylpropanoid pathway which leads to the synthesis of phytoalexins and other defense compounds.

a. Plant Material and Elicitor Treatment:

• Use suspension-cultured plant cells (e.g., tobacco cv. BY-2) maintained in a suitable growth medium.

• Treat the cell suspension with varying concentrations of laminaripentaose (e.g., 0, 10, 50, 100 µM).

• Incubate the treated cells for a specific time course (e.g., 0, 4, 8, 12, 24 hours).

b. Protein Extraction:

• Harvest cells by vacuum filtration.

• Freeze the cells in liquid nitrogen and grind to a fine powder.

• Resuspend the powder in an ice-cold extraction buffer (e.g., 100 mM Tris-HCl, pH 8.8, containing 14 mM 2-mercaptoethanol (B42355) and polyvinylpyrrolidone).

• Centrifuge at 15,000 x g for 20 minutes at 4°C.

• Collect the supernatant containing the crude protein extract.

c. Enzyme Assay:

• Prepare a reaction mixture containing 100 mM Tris-HCl buffer (pH 8.8) and 40 mM L-phenylalanine.

• Initiate the reaction by adding the crude protein extract to the reaction mixture.

• Incubate at 40°C for 1 hour.

• Stop the reaction by adding 6 M HCl.

• Measure the absorbance of the product, trans-cinnamic acid, at 290 nm using a spectrophotometer.

• Calculate PAL activity based on the change in absorbance and normalize to the total protein concentration, determined by a standard method such as the Bradford assay.

Reactive Oxygen Species (ROS) Burst Assay

This luminol-based chemiluminescence assay quantifies the production of extracellular ROS.

a. Plant Material and Elicitor Treatment:

• Use leaf discs (e.g., from 4-week-old Arabidopsis thaliana plants).

• Float the leaf discs in a 96-well white microplate containing sterile water overnight.

• Replace the water with a reaction solution containing luminol (B1675438) (e.g., 100 µM) and horseradish peroxidase (e.g., 20 µg/mL).

• Add laminaripentaose to the desired final concentration (e.g., 100 µM).

b. Measurement:

• Immediately place the microplate into a luminometer.

• Measure luminescence at regular intervals (e.g., every 2 minutes) for a duration of at least 60 minutes.

• The integrated luminescence over time represents the total ROS production.

Callose Deposition Staining

This method uses aniline (B41778) blue staining to visualize callose deposits via fluorescence microscopy.

a. Plant Material and Elicitor Treatment:

• Infiltrate plant leaves (e.g., Arabidopsis thaliana) with a solution of laminaripentaose (e.g., 100 µM) or a mock solution (water).

• Allow the defense response to proceed for a set time (e.g., 12-24 hours).

b. Staining Procedure:

• Excise the treated leaves and clear the chlorophyll (B73375) by incubating in an ethanol (B145695):acetic acid (3:1) solution overnight.

• Rehydrate the leaves in a series of decreasing ethanol concentrations (e.g., 70%, 50%, 30%).

• Wash the leaves with a phosphate (B84403) buffer (e.g., 150 mM K₂HPO₄, pH 9.5).

• Stain the leaves in a solution of 0.01% (w/v) aniline blue in the same phosphate buffer for 2 hours in the dark.

• Mount the stained leaves on a microscope slide in 50% glycerol.

c. Visualization and Quantification:

• Observe the stained leaves using a fluorescence microscope with a UV filter (excitation ~365 nm, emission ~480 nm). Callose deposits will appear as bright yellow-green fluorescent spots.

• Capture images and quantify the number and area of callose deposits using image analysis software such as ImageJ or Fiji.[10]

MAPK Phosphorylation Analysis

This Western blot protocol detects the activation of MAPKs through phosphorylation.

a. Plant Material and Elicitor Treatment:

• Treat plant seedlings or cell cultures with laminaripentaose (e.g., 100 µM) for a short time course (e.g., 0, 5, 15, 30 minutes).

• Flash-freeze the samples in liquid nitrogen.

b. Protein Extraction and Quantification:

• Grind the frozen tissue to a fine powder.

• Extract total proteins using a lysis buffer containing protease and phosphatase inhibitors.

• Quantify the protein concentration using a standard method.

c. Western Blotting:

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST).

• Incubate the membrane with a primary antibody that specifically recognizes the phosphorylated form of a target MAPK (e.g., anti-p44/42 MAPK).

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• To ensure equal loading, the membrane can be stripped and re-probed with an antibody against the total, non-phosphorylated form of the MAPK.

Mandatory Visualization

Signaling Pathway of Laminaripentaose-Induced Plant Defense

Caption: Laminaripentaose signaling cascade in plants.

Experimental Workflow: Callose Deposition Assay

Caption: Workflow for callose deposition analysis.

Logical Relationship: Downstream Defense Responses

Caption: Logical flow of defense response activation.

References

• 1. Leucine rich repeat-malectin receptor kinases IGP1/CORK1, IGP3 and IGP4 are required for arabidopsis immune responses triggered by β-1,4-D-Xylo-oligosaccharides from plant cell walls - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pure.mpg.de [pure.mpg.de]
• 3. Plant species-specific recognition of long and short β-1,3-linked glucans is mediated by different receptor systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The detection of MAPK signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Quantification of Callose Deposition in Plant Leaves [agris.fao.org]
• 9. Staining and automated image quantification of callose in Arabidopsis cotyledons and leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

The Immunomodulatory Power of Beta-1,3-Glucan Oligosaccharides: A Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the biological activities of beta-1,3-glucan oligosaccharides, detailing their mechanisms of action, quantitative effects on immune responses, and relevant experimental protocols.

Beta-1,3-glucan oligosaccharides, key structural components of the cell walls of fungi and yeast, are potent immunomodulators with significant potential in therapeutic applications, including oncology and infectious diseases. Their ability to activate innate immune cells and trigger a cascade of downstream signaling events has made them a subject of intense research. This technical guide provides a comprehensive overview of the biological activity of these oligosaccharides, with a focus on quantitative data, detailed experimental methodologies, and the underlying signaling pathways.

Core Mechanisms of Action: Dectin-1 Signaling

The primary receptor for beta-1,3-glucans on myeloid cells is Dectin-1, a C-type lectin receptor.[1] The binding of beta-1,3-glucan oligosaccharides to Dectin-1 initiates a complex signaling cascade, leading to a variety of cellular responses, including phagocytosis, production of reactive oxygen species (ROS), and the secretion of pro-inflammatory cytokines.[1][2]

The structure of the beta-glucan (B1580549), including its molecular weight, degree of branching, and conformation (e.g., triple helix), significantly influences its binding affinity to Dectin-1 and subsequent biological activity.[3][4] While linear beta-1,3-glucans can activate Dectin-1, the presence of beta-1,6 branches can enhance this interaction.[3] The minimal length for detectable binding to Dectin-1 has been reported to be a 10- or 11-mer of glucose.[5]

The Dectin-1 signaling pathway can be broadly categorized into Syk-dependent and Syk-independent pathways. The Syk-dependent pathway is considered the canonical pathway for most Dectin-1-mediated responses.

Dectin-1 Signaling Pathway

Quantitative Analysis of Biological Activities

The biological effects of beta-1,3-glucan oligosaccharides are dose-dependent and vary based on the specific oligosaccharide structure and the cell type being studied. The following tables summarize key quantitative data from various studies.

Table 1: In Vitro Cytokine Production Induced by Beta-Glucans

Beta-Glucan Type	Cell Type	Cytokine	Concentration (µg/mL)	Cytokine Level (pg/mL or Fold Change)	Reference
Curdlan (linear β-1,3-glucan)	Human whole blood	IL-6	250	~2000 pg/mL	[6]
Curdlan (linear β-1,3-glucan)	Human whole blood	TNF-α	250	~500 pg/mL	[6]
Baker's Yeast Glucan (β-1,3/1,6)	Human whole blood	IL-6	250	~1500 pg/mL	[6]
Baker's Yeast Glucan (β-1,3/1,6)	Human whole blood	TNF-α	250	~400 pg/mL	[6]
Laminarin	RAW 264.7 macrophages	TNF-α	1000	Peak levels reached	[2]
Laminarin	RAW 264.7 macrophages	IL-6	500	Not significantly increased	[7]
Zymosan	Myeloid Dendritic Cells	IL-6	12	High secretion	[8]
Zymosan	Myeloid Dendritic Cells	IL-1β	12	High secretion	[8]
Zymosan	Myeloid Dendritic Cells	IL-10	12	High secretion	[8]
Purified β-1,3-glucan	Myeloid Dendritic Cells	IL-6	12	Comparable to Zymosan	[8]
Purified β-1,3-glucan	Myeloid Dendritic Cells	IL-1β	12	Comparable to Zymosan	[8]
Purified β-1,3-glucan	Myeloid Dendritic Cells	IL-10	12	Comparable to Zymosan	[8]
Purified β-1,3/1,6-glucan	Myeloid Dendritic Cells	IL-6	12	Low levels	[8]
Purified β-1,3/1,6-glucan	Myeloid Dendritic Cells	IL-1β	12	Comparable to Zymosan	[8]
Purified β-1,3/1,6-glucan	Myeloid Dendritic Cells	IL-10	12	Comparable to Zymosan	[8]

Table 2: Receptor Binding Affinity of Beta-Glucans to Dectin-1

Beta-Glucan Ligand	Method	IC50 / Affinity	Reference
Linear oligo-β-(1,3)-glucans	Competitive Binding Assay	IC50 values vary from 2.6 mM to 2.2 pM depending on branching	[3]
10- or 11-mer 1,3-linked glucose oligomers	Oligosaccharide Microarray	Minimum length for detectable binding	[5]

Table 3: In Vivo Anti-Tumor Activity of Beta-1,3-Glucans in Murine Models

Beta-Glucan	Tumor Model	Administration Route & Dose	Tumor Inhibition Rate / Outcome	Reference
(1→3)-β-d-Glucan (S. cerevisiae)	S180 sarcoma	Intragastric	Dose-dependent increase in tumor inhibition	[9]
Grifolan LE (branched β-1,3-glucan)	Sarcoma 180 (solid)	Intraperitoneal (100-200 µ g/mouse/day x 5)	Marked inhibitory activity	[10]
β-glucans (Lentinus edodes)	S-180 sarcoma	Intragastric, Intraperitoneal, Intratumoral	Tumor-suppressing ability	[11]
β-glucan (Ganoderma lucidum)	Lewis lung carcinoma	Oral	Inhibition of primary tumor metastasis	[12]

Detailed Experimental Protocols

In Vitro Macrophage Activation and Cytokine Production Assay

This protocol outlines the stimulation of a macrophage cell line (e.g., RAW 264.7) with beta-1,3-glucan oligosaccharides and the subsequent measurement of cytokine production using an Enzyme-Linked Immunosorbent Assay (ELISA).

Macrophage Activation and Cytokine Assay Workflow

Materials:

• RAW 264.7 macrophage cell line

• Complete DMEM medium (with 10% FBS and 1% penicillin-streptomycin)

• Beta-1,3-glucan oligosaccharides of interest

• 96-well cell culture plates

• ELISA kit for the cytokine of interest (e.g., TNF-α, IL-6)

• Plate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 5 x 10^4 cells/well in 100 µL of complete DMEM medium.

• Incubation: Incubate the plate overnight at 37°C in a 5% CO2 incubator to allow the cells to adhere.

• Stimulation:

  • Prepare serial dilutions of the beta-1,3-glucan oligosaccharides in complete DMEM.

  • Remove the old medium from the cells and add 100 µL of the oligosaccharide solutions to the respective wells. Include a negative control (medium only) and a positive control (e.g., LPS).

  • Incubate the plate for 24 to 48 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 5 minutes and carefully collect the supernatants.

• ELISA: Perform the ELISA for the desired cytokine according to the manufacturer's instructions. This typically involves:

  • Coating the ELISA plate with a capture antibody.

  • Blocking the plate.

  • Adding the collected supernatants and a standard curve of the recombinant cytokine.

  • Adding a biotinylated detection antibody.

  • Adding an enzyme conjugate (e.g., streptavidin-HRP).

  • Adding a substrate and stopping the reaction.

  • Reading the absorbance at 450 nm using a plate reader.

• Data Analysis: Calculate the cytokine concentrations in the samples by comparing their absorbance values to the standard curve.

Phagocytosis Assay using Flow Cytometry

This protocol describes a method to quantify the phagocytosis of fluorescently labeled particles (e.g., zymosan, a yeast cell wall preparation rich in beta-glucans) by macrophages.

Phagocytosis Assay Workflow

Materials:

• Macrophage cells (e.g., RAW 264.7 or bone marrow-derived macrophages)

• Zymosan A from Saccharomyces cerevisiae

• Fluorescein isothiocyanate (FITC) or other suitable fluorescent dye

• Beta-1,3-glucan oligosaccharides for competition/inhibition studies (optional)

• Trypan blue solution

• FACS buffer (PBS with 1% BSA and 0.1% sodium azide)

• Flow cytometer

Procedure:

• Labeling of Zymosan:

  • Resuspend zymosan in a carbonate-bicarbonate buffer (pH 9.5).

  • Add FITC to the zymosan suspension and incubate in the dark with gentle rocking.

  • Wash the labeled zymosan extensively with PBS to remove unbound dye.

  • Resuspend the FITC-labeled zymosan in PBS and determine the particle concentration.

• Phagocytosis:

  • Seed macrophages in a multi-well plate and allow them to adhere.

  • (Optional) Pre-incubate the macrophages with different concentrations of beta-1,3-glucan oligosaccharides to assess their inhibitory effect on phagocytosis.

  • Add the FITC-labeled zymosan to the macrophages at a specific particle-to-cell ratio (e.g., 10:1).

  • Incubate the plate at 37°C for a defined period (e.g., 1-2 hours) to allow for phagocytosis. A control plate should be kept at 4°C to measure binding without internalization.

• Quenching and Cell Preparation:

  • After incubation, add ice-cold trypan blue solution to each well to quench the fluorescence of non-internalized zymosan particles.

  • Gently scrape the cells, transfer them to FACS tubes, and wash with cold FACS buffer.

• Flow Cytometry:

  • Acquire the samples on a flow cytometer, measuring the fluorescence in the appropriate channel (e.g., FITC channel).

  • Analyze the data to determine the percentage of cells that have phagocytosed the fluorescent particles and the mean fluorescence intensity (MFI), which corresponds to the amount of phagocytosed material per cell.

Conclusion and Future Directions

Beta-1,3-glucan oligosaccharides represent a promising class of immunomodulatory agents with diverse therapeutic potential. Their ability to activate innate immune responses through the Dectin-1 receptor provides a clear mechanism for their biological effects. The quantitative data and detailed protocols presented in this guide offer a valuable resource for researchers and drug development professionals working in this field.

Future research should focus on further elucidating the structure-activity relationships of these oligosaccharides to design molecules with enhanced potency and specificity. Moreover, well-controlled clinical trials are needed to translate the promising preclinical findings into effective therapies for a range of diseases, from cancer to infectious and inflammatory conditions. The continued exploration of beta-1,3-glucan oligosaccharides holds the key to unlocking novel and effective immunotherapies.

References

• 1. Comparison of the potency of a variety of β-glucans to induce cytokine production in human whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Immunomodulatory Effect and Biological Significance of β-Glucans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ligands for the beta-glucan receptor, Dectin-1, assigned using "designer" microarrays of oligosaccharide probes (neoglycolipids) generated from glucan polysaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Immunostimulatory Effect of Laminarin on RAW 264.7 Mouse Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Anti-tumor effects of (1→3)-β-d-glucan from Saccharomyces cerevisiae in S180 tumor-bearing mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antitumor activity of a beta-1,3-glucan obtained from liquid cultured mycelium of Grifola frondosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inhibition of tumor growth by β-glucans through promoting CD4+ T cell immunomodulation and neutrophil-killing in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Laminaripentaose as a Pathogen-Associated Molecular Pattern (PAMP): A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Laminaripentaose, a β-1,3-glucan oligosaccharide, is recognized as a Pathogen-Associated Molecular Pattern (PAMP), representing a fundamental molecular signature of fungal pathogens. This recognition by host pattern recognition receptors (PRRs) on innate immune cells initiates a cascade of signaling events, culminating in a pro-inflammatory and anti-fungal immune response. This technical guide provides an in-depth overview of the core principles of laminaripentaose as a PAMP, including its molecular recognition, downstream signaling pathways, and the subsequent immunological outcomes. Detailed experimental protocols and quantitative data are presented to facilitate further research and development in immunology and drug discovery.

Molecular Recognition of Laminaripentaose

Laminaripentaose, as a constituent of larger β-glucans, is primarily recognized by the C-type lectin receptor, Dectin-1.[1][2][3][4] While direct binding affinity data for laminaripentaose is not extensively available in public literature, studies on laminarin, a polymer of β-1,3-glucan, provide valuable insights into the recognition process. The binding affinity of laminarin to Dectin-1 varies depending on its molecular weight and preparation.

Table 1: Binding Affinities of Laminarin Preparations to Dectin-1

Laminarin Preparation (Molecular Weight)	Receptor	Apparent KD (µg/mL)
4000 - 4840 Da	Human Dectin-1	0.205 - 0.998[1]
4000 - 4840 Da	Mouse Dectin-1	0.162 - 1.170[1]
Larger Laminarin	Human Dectin-1	Higher KD (lower affinity)[1]
Larger Laminarin	Mouse Dectin-1	Higher KD (lower affinity)[1]

Note: This data is for laminarin, a larger β-glucan polymer, and serves as a proxy for understanding the binding characteristics of its constituent oligosaccharides like laminaripentaose.

Other receptors, such as Toll-like receptor 2 (TLR2) and TLR6, can act in concert with Dectin-1 to modulate the immune response to β-glucans.[5]

Signaling Pathways Activated by Laminaripentaose Recognition

Upon binding of laminaripentaose to Dectin-1, a series of intracellular signaling events are triggered. The primary pathway involves the phosphorylation of the immunoreceptor tyrosine-based activation motif (ITAM)-like domain in the cytoplasmic tail of Dectin-1 by Src family kinases. This leads to the recruitment and activation of spleen tyrosine kinase (Syk).

Activated Syk initiates a cascade that culminates in the formation of the CARD9-Bcl10-MALT1 complex, which in turn activates the canonical NF-κB pathway and mitogen-activated protein kinase (MAPK) pathways (ERK, JNK, and p38). These transcription factors then translocate to the nucleus to induce the expression of pro-inflammatory genes.

A secondary, Syk-independent pathway involving Raf-1 has also been described, which can modulate the NF-κB response.

Dectin-1 Signaling Pathway

Immunological Outcomes of Laminaripentaose Recognition

The activation of Dectin-1 signaling pathways by laminaripentaose leads to a range of innate immune responses critical for anti-fungal defense.

Table 2: Immunological Responses to β-Glucan Recognition

Immune Response	Key Mediators	Cellular Outcome
Phagocytosis	Syk, Actin cytoskeleton	Engulfment and clearance of fungal pathogens.
Respiratory Burst	NADPH oxidase	Production of reactive oxygen species (ROS) to kill pathogens.
Cytokine & Chemokine Production	NF-κB, MAPKs	Secretion of TNF-α, IL-1β, IL-6, IL-10, IL-23, CXCL2, etc., to recruit and activate other immune cells.[1][6]
Inflammasome Activation	NLRP3	Processing and secretion of mature IL-1β.
T-cell Polarization	IL-6, IL-23	Differentiation of Th1 and Th17 cells, crucial for adaptive anti-fungal immunity.[1]

The magnitude of these responses is often dose-dependent. While specific dose-response data for laminaripentaose is limited, studies with other β-glucans show a correlation between concentration and the level of cytokine production and ROS generation.[6]

Experimental Protocols

Dectin-1 Binding Assay (Isothermal Titration Calorimetry)

This protocol outlines the determination of binding affinity between laminaripentaose and recombinant Dectin-1 using Isothermal Titration Calorimetry (ITC).

Materials:

• Recombinant Dectin-1 (extracellular domain)

• Laminaripentaose

• ITC instrument

• ITC buffer (e.g., PBS, pH 7.4)

Procedure:

• Prepare a 10-50 µM solution of recombinant Dectin-1 in ITC buffer and load it into the sample cell of the calorimeter.

• Prepare a 100-500 µM solution of laminaripentaose in the same ITC buffer and load it into the injection syringe.

• Set the experimental temperature (e.g., 25°C).

• Perform an initial injection of 0.5-1 µL of the laminaripentaose solution, followed by 20-30 injections of 2-3 µL at 150-second intervals.

• Record the heat changes upon each injection.

• Analyze the data by integrating the heat pulses and fitting the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to determine the dissociation constant (KD), stoichiometry (n), and enthalpy of binding (ΔH).

Isothermal Titration Calorimetry Workflow

Dectin-1 Reporter Assay

This assay utilizes HEK-293 cells engineered to express Dectin-1 and a reporter gene (e.g., Secreted Embryonic Alkaline Phosphatase, SEAP) under the control of an NF-κB promoter.

Materials:

• HEK-Blue™ hDectin-1a cells (InvivoGen)[2]

• HEK-Blue™ Null1-v cells (control)

• Laminaripentaose

• HEK-Blue™ Detection medium (InvivoGen)

• 96-well plate

• Spectrophotometer

Procedure:

• Seed HEK-Blue™ hDectin-1a and HEK-Blue™ Null1-v cells at a density of 5 x 104 cells/well in a 96-well plate and incubate overnight.

• Prepare serial dilutions of laminaripentaose (e.g., 0.1 to 100 µg/mL).

• Remove the culture medium and add 180 µL of fresh medium to each well.

• Add 20 µL of the laminaripentaose dilutions to the respective wells.

• Incubate for 18-24 hours at 37°C in 5% CO2.

• Add 20 µL of the cell supernatant to 180 µL of HEK-Blue™ Detection medium in a new 96-well plate.

• Incubate for 1-3 hours at 37°C and measure the absorbance at 620-655 nm.

• Calculate the fold induction of NF-κB activation relative to untreated cells.

Cytokine Production Assay (ELISA)

This protocol describes the measurement of TNF-α production from macrophages in response to laminaripentaose stimulation.

Materials:

• Macrophage cell line (e.g., RAW 264.7) or primary bone marrow-derived macrophages (BMDMs)

• Laminaripentaose

• LPS (positive control)

• TNF-α ELISA kit

• 24-well plate

Procedure:

• Seed macrophages at a density of 2.5 x 105 cells/well in a 24-well plate and allow them to adhere overnight.

• Stimulate the cells with various concentrations of laminaripentaose (e.g., 1, 10, 100 µg/mL) or LPS (100 ng/mL) for 6-24 hours.

• Collect the cell culture supernatants and centrifuge to remove cellular debris.

• Perform the TNF-α ELISA according to the manufacturer's instructions.

• Measure the absorbance at the appropriate wavelength and determine the concentration of TNF-α from a standard curve.

Cytokine Production (ELISA) Workflow

Reactive Oxygen Species (ROS) Production Assay

This protocol measures the production of extracellular ROS using a luminol-based chemiluminescence assay.

Materials:

• Macrophage cell line or primary macrophages

• Laminaripentaose

• PMA (phorbol 12-myristate 13-acetate; positive control)

• Luminol (B1675438)

• Horseradish peroxidase (HRP)

• White 96-well plate

• Luminometer

Procedure:

• Seed macrophages at a density of 1 x 105 cells/well in a white 96-well plate and incubate overnight.

• Prepare a reaction cocktail containing luminol (e.g., 50 µM) and HRP (e.g., 20 U/mL) in HBSS.

• Replace the culture medium with 100 µL of the reaction cocktail.

• Place the plate in a luminometer and measure the baseline luminescence.

• Inject 20 µL of laminaripentaose solution at various concentrations or PMA (100 nM) into the wells.

• Immediately begin measuring the chemiluminescence kinetically over 60-90 minutes.

• The data can be presented as the peak RLU (Relative Light Units) or the total RLU (area under the curve).

Conclusion

Laminaripentaose is a potent PAMP that plays a crucial role in the initiation of the innate immune response to fungal pathogens. Its recognition by Dectin-1 triggers a well-defined signaling cascade leading to a variety of anti-fungal effector functions. The experimental protocols and data presented in this guide provide a framework for researchers to further investigate the immunomodulatory properties of laminaripentaose and its potential applications in the development of novel therapeutics and vaccine adjuvants. Further research is warranted to elucidate the precise quantitative aspects of laminaripentaose-receptor interactions and its in vivo efficacy.

References

• 1. Immunoregulatory activity of the natural product laminarin varies widely as a result lt of its physical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. invivogen.com [invivogen.com]
• 3. invivogen.com [invivogen.com]
• 4. Structure of the fungal β-glucan-binding immune receptor dectin-1: Implications for function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rug.nl [rug.nl]
• 6. β-Glucans in particulate and solubilized forms elicit varied immunomodulatory and apoptosis effects in teleost macrophages in a dosedependent manner - PMC [pmc.ncbi.nlm.nih.gov]

Laminaripentaose: A Technical Guide to its Discovery, Characterization, and Application

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Laminaripentaose, a linear β-1,3-linked pentasaccharide of glucose, has emerged as a significant bioactive molecule with potent elicitor activities in plants and potential applications in immunology and antifungal therapies. This technical guide provides a comprehensive overview of the discovery, enzymatic production, purification, and detailed characterization of laminaripentaose. It includes structured data on its biological activities, detailed experimental protocols for its study, and visual representations of associated signaling pathways and workflows to support researchers and drug development professionals in harnessing its potential.

Discovery and Significance

Laminaripentaose was identified as the smallest elicitor-active linear β-1,3-glucan structure capable of inducing defense responses in plants.[1][2][3][4] Derived from laminarin, a storage polysaccharide found in brown algae, laminaripentaose represents a minimal structural motif recognized by plant immune systems, triggering a cascade of defense mechanisms.[1][2][3][4] Its ability to stimulate innate immunity in plants, as well as its potential antifungal and immunomodulatory properties, makes it a molecule of high interest for agricultural and pharmaceutical research.

Physicochemical Properties and Structure

Laminaripentaose is an oligosaccharide consisting of five glucose units linked by β-1,3-glycosidic bonds. Its structure has been elucidated through various analytical techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Property	Value	Reference
Molecular Formula	C₃₀H₅₂O₂₆	[5]
Molecular Weight	828.7 g/mol	[5]
Structure	Linear chain of five β-1,3-linked D-glucose units	[5]
Solubility	Water soluble	[6]

Further details on the NMR and MS characterization are provided in the Experimental Protocols section.

Biological Activity

The primary and most well-characterized biological activity of laminaripentaose is its role as an elicitor of plant defense responses. It also exhibits potential antifungal and immunomodulatory effects.

Elicitor of Plant Defense Responses

Laminaripentaose is a potent inducer of Pattern-Triggered Immunity (PTI) in various plant species, including tobacco.[2][3] Its perception by plant cells leads to a series of rapid and downstream defense responses.

Key Defense Responses Induced by Laminarin/Laminaripentaose:

Response	Description	Quantitative Data (for Laminarin)	References
Extracellular Alkalinization	A rapid increase in the pH of the extracellular medium.	1.9-pH-units increase with 200 µg/mL laminarin.	[2][3]
Hydrogen Peroxide (H₂O₂) Burst	A transient release of reactive oxygen species.	Induced within minutes of treatment with 200 µg/mL laminarin.	[2][3]
Phenylalanine Ammonia-Lyase (PAL) Activity	Upregulation of a key enzyme in the phenylpropanoid pathway, leading to the synthesis of defense compounds.	Half-maximal stimulation at 50 µg/mL laminarin. Laminaripentaose is a potent elicitor of PAL activity.	[2][7]
Salicylic (B10762653) Acid (SA) Accumulation	Increased levels of the key defense hormone salicylic acid.	Detectable increase at laminarin doses >10 µg/mL.	[2]
Pathogenesis-Related (PR) Protein Accumulation	Induction of antimicrobial proteins.	Accumulation within 48 hours of infiltration with 200 µg/mL laminarin.	[2][3]

Antifungal Activity

Enzymes that release laminaripentaose have demonstrated antifungal activity against pathogens like Candida albicans.[8][9] While direct quantitative data for laminaripentaose is limited, the activity of these enzymes suggests a role for laminaripentaose in fungal growth inhibition.

Organism	Effect	Concentration	References
Candida albicans	Growth inhibition by a laminaripentaose-releasing enzyme.	~80% inhibition at 0.1 mg/mL (~1.8 µM) of the enzyme.	[8][9]

Immunomodulatory Potential

β-glucans, including laminarin and its oligosaccharides, are known to interact with immune cells.[6] While specific data for laminaripentaose is still emerging, studies on related compounds suggest a potential to modulate cytokine production in macrophages.

Experimental Protocols

This section provides detailed methodologies for the production, purification, and characterization of laminaripentaose, as well as for assessing its biological activity.

Production and Purification of Laminaripentaose

Laminaripentaose is typically produced by the enzymatic hydrolysis of laminarin, a commercially available β-1,3-glucan.

Protocol: Enzymatic Production and Purification of Laminaripentaose

• Enzymatic Hydrolysis:

  • Dissolve laminarin in a suitable buffer (e.g., 50 mM sodium acetate, pH 5.0).

  • Add a laminaripentaose-producing β-1,3-glucanase (e.g., from Streptomyces matensis or a recombinant source). The enzyme-to-substrate ratio should be optimized for efficient hydrolysis.[10]

  • Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 37-50°C) for a predetermined time (e.g., 2-24 hours), with gentle agitation.

  • Monitor the hydrolysis products periodically by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Terminate the reaction by heat inactivation of the enzyme (e.g., boiling for 10 minutes).

  • Centrifuge the reaction mixture to remove any insoluble material.

• Purification by Size-Exclusion Chromatography (SEC):

  • Concentrate the supernatant from the hydrolysis reaction.

  • Load the concentrated sample onto a pre-equilibrated size-exclusion chromatography column (e.g., Bio-Gel P-2 or Sephadex G-25) suitable for separating small oligosaccharides.[5][11]

  • Elute the column with deionized water or a volatile buffer (e.g., ammonium (B1175870) bicarbonate) at a constant flow rate.

  • Collect fractions and monitor the elution profile using a refractive index (RI) detector or by analyzing fractions for carbohydrate content (e.g., phenol-sulfuric acid assay).

  • Pool the fractions containing pure laminaripentaose, as determined by HPLC or TLC analysis.

  • Lyophilize the pooled fractions to obtain pure laminaripentaose powder.

Workflow for Laminaripentaose Production and Purification.

Structural Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Dissolve the purified laminaripentaose in deuterium (B1214612) oxide (D₂O).

• Acquire 1D (¹H and ¹³C) and 2D (e.g., COSY, HSQC, HMBC) NMR spectra on a high-field NMR spectrometer.

Mass Spectrometry (MS):

• Analyze the purified laminaripentaose using Electrospray Ionization Mass Spectrometry (ESI-MS) to determine the molecular weight.

• Perform tandem mass spectrometry (MS/MS) to obtain fragmentation patterns that confirm the sequence and linkage of the glucose units. The fragmentation of oligosaccharides typically involves glycosidic bond cleavages (Y- and B-ions) and cross-ring cleavages (X- and A-ions).[4][14][15][16]

Biological Activity Assays

Plant Defense Elicitor Assays:

• Hydrogen Peroxide (H₂O₂) Burst Assay:

  • Prepare plant cell suspension cultures (e.g., Nicotiana tabacum).

  • Treat the cells with different concentrations of laminaripentaose.

  • Measure the production of H₂O₂ over time using a luminol-based chemiluminescence assay or a fluorescent probe like Amplex Red.[17][18]

• Phenylalanine Ammonia-Lyase (PAL) Activity Assay:

  • Treat plant cell cultures or leaf discs with various concentrations of laminaripentaose.

  • After a specific incubation period (e.g., 24 hours), harvest the cells and extract the proteins.

  • Measure PAL activity by spectrophotometrically monitoring the conversion of L-phenylalanine to trans-cinnamic acid at 290 nm.[19][20]

Antifungal Susceptibility Assay:

• Broth Microdilution Assay:

  • Prepare a standardized inoculum of the fungal strain (e.g., Candida albicans).

  • In a 96-well plate, prepare serial dilutions of laminaripentaose in a suitable growth medium.

  • Add the fungal inoculum to each well.

  • Incubate the plate at an appropriate temperature (e.g., 35°C) for 24-48 hours.

  • Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration of laminaripentaose that visibly inhibits fungal growth.[21][22]

Immunomodulatory Assay:

• Cytokine Production in Macrophages:

  • Culture a macrophage cell line (e.g., RAW 264.7) in a 96-well plate.

  • Treat the cells with different concentrations of laminaripentaose, with or without a co-stimulant like lipopolysaccharide (LPS).

  • After a 24-hour incubation, collect the cell culture supernatants.

  • Measure the concentration of cytokines such as TNF-α, IL-6, and IL-1β in the supernatants using ELISA kits.[7][23][24][25]

Overview of Biological Activity Assays for Laminaripentaose.

Signaling Pathways

Plant Defense Signaling

The perception of β-1,3-glucan oligosaccharides like laminaripentaose at the plant cell surface by pattern recognition receptors (PRRs) initiates a signaling cascade.[26][27][28] While the specific receptor for laminaripentaose is still under investigation, it is known to trigger several early signaling events.

References

• 1. researchgate.net [researchgate.net]
• 2. Plant species-specific recognition of long and short β-1,3-linked glucans is mediated by different receptor systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Linear β-1,3 Glucans Are Elicitors of Defense Responses in Tobacco - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of the structural heterogeneity of laminarin by electrospray-ionisation-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preparation and Structure Characterization of High-Value Laminaria digitata Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biological Properties and Health-Promoting Functions of Laminarin: A Comprehensive Review of Preclinical and Clinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MAR1 suppresses inflammatory response in LPS-induced RAW 264.7 macrophages and human primary peripheral blood mononuclear cells via the SIRT1/PGC-1α/PPAR-γ pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Novel Anti-Fungal d-Laminaripentaose-Releasing Endo-β-1,3-glucanase with a RICIN-like Domain from Cellulosimicrobium funkei HY-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel Anti-Fungal d-Laminaripentaose-Releasing Endo-β-1,3-glucanase with a RICIN-like Domain from Cellulosimicrobium funkei HY-13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. β-1,3 Glucan Sulfate, but Not β-1,3 Glucan, Induces the Salicylic Acid Signaling Pathway in Tobacco and Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Extraction and separation of polysaccharides from Laminaria japonica by size-exclusion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Table 3 from Complete (1)H and (13)C NMR chemical shift assignments of mono- to tetrasaccharides as basis for NMR chemical shift predictions of oligosaccharides using the computer program CASPER. | Semantic Scholar [semanticscholar.org]
• 14. uab.edu [uab.edu]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Quantification of hydrogen peroxide in plant tissues using Amplex Red - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Hydrogen peroxide detoxifying enzymes show different activity patterns in host and non-host plant interactions with Magnaporthe oryzae Triticum pathotype - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Tyrosine and Phenylalanine Ammonia Lyase Activities during Shoot Initiation in Tobacco Callus Cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]
• 22. Increased Absorption and Inhibitory Activity against Candida spp. of Imidazole Derivatives in Synergistic Association with a Surface Active Agent [mdpi.com]
• 23. researchgate.net [researchgate.net]
• 24. Modulation of IL-1beta, IL-6 and TNF-alpha secretion and mRNA expression by the trichothecene vomitoxin in the RAW 264.7 murine macrophage cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Production of IL-6 and TNF-alpha by the macrophage-like cell line RAW 264.7 after treatment with a cell wall extract of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. kups.ub.uni-koeln.de [kups.ub.uni-koeln.de]
• 27. Innate sensing of β-glucans in plants: insights into the role of host β-glucanases and fungal cell surface glycans in plant-fungal interactions - Kölner UniversitätsPublikationsServer [kups.ub.uni-koeln.de]
• 28. Emerging Roles of β-Glucanases in Plant Development and Adaptative Responses - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Laminaripentaose in Plant Innate Immunity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Plants, being sessile organisms, have evolved a sophisticated innate immune system to defend themselves against a myriad of potential pathogens. This system relies on the recognition of conserved microbial molecules, known as Pathogen-Associated Molecular Patterns (PAMPs), by cell surface-localized Pattern Recognition Receptors (PRRs). This recognition event initiates a cascade of downstream signaling events collectively termed PAMP-Triggered Immunity (PTI), which culminates in the activation of various defense responses.

Laminaripentaose, a linear β-1,3-glucan oligosaccharide, has been identified as a potent elicitor of plant defense responses. As a constituent of the cell walls of various fungi and oomycetes, it serves as a key PAMP, alerting the plant to the presence of a potential threat. This technical guide provides an in-depth overview of the role of laminaripentaose in plant innate immunity, summarizing key quantitative data, detailing experimental protocols, and visualizing the underlying signaling pathways.

Laminaripentaose as a PAMP

Laminaripentaose is the shortest linear β-1,3-glucan oligosaccharide that demonstrates elicitor activity in plants such as tobacco.[1] Its perception triggers a suite of defense responses characteristic of PTI.

Quantitative Data on Laminaripentaose-Induced Defense Responses

The elicitor activity of laminaripentaose has been quantified through various assays. A key indicator of its potency is the induction of Phenylalanine Ammonia-Lyase (PAL) activity, a crucial enzyme in the phenylpropanoid pathway which produces antimicrobial compounds.

Oligosaccharide	Concentration (µg/mL)	PAL Activity (% of maximum)
Laminaribiose	100	~0
Laminaritriose	100	~10
Laminaritetraose	100	~40
Laminaripentaose	100	~100
Laminarihexaose (B104634)	100	~100
Laminariheptaose	100	~100

Data adapted from Klarzynski et al. (2000). The data shows the relative PAL-inducing activity of different laminarin oligomers in tobacco cell suspensions.

Downstream Defense Responses Induced by Laminaripentaose

The recognition of laminaripentaose initiates a signaling cascade leading to a variety of physiological and biochemical changes in the plant, aimed at restricting pathogen growth and proliferation.

• Reactive Oxygen Species (ROS) Burst: One of the earliest responses is a rapid and transient production of ROS, primarily hydrogen peroxide (H₂O₂), in the apoplast.[1] This "oxidative burst" has direct antimicrobial effects and also acts as a secondary signal to activate further defense responses.

• Extracellular Alkalinization: The perception of laminaripentaose leads to an increase in the pH of the extracellular space.[1]

• Activation of Defense-Related Enzymes: Besides PAL, other defense-related enzymes such as lipoxygenase (LOX) are also activated.[1] LOX is involved in the biosynthesis of jasmonic acid, a key hormone in plant defense signaling.

• Salicylic (B10762653) Acid (SA) Accumulation: Laminaripentaose treatment leads to the accumulation of salicylic acid, another critical phytohormone that plays a central role in systemic acquired resistance (SAR).[1]

• Pathogenesis-Related (PR) Protein Expression: The expression of various PR proteins, which have antimicrobial activities, is induced following laminaripentaose perception.[1][2]

• Callose Deposition: As a physical barrier to pathogen penetration, callose, a β-1,3-glucan polymer, is deposited at the site of attempted infection.

Signaling Pathway of Laminaripentaose Perception

While the complete signaling pathway for laminaripentaose is still under investigation, it is understood to follow the general framework of PAMP-triggered immunity. The specific receptor for laminaripentaose has not yet been definitively identified, but research on the related laminarihexaose suggests that a LysM-receptor-like kinase, such as CERK1, may act as a co-receptor in a larger perception complex.

Laminaripentaose Signaling Pathway

Experimental Protocols

Preparation of Laminaripentaose Solution

Laminaripentaose can be sourced from specialized chemical suppliers.[3] To prepare a stock solution, dissolve the powder in sterile, deionized water to a concentration of 1 mg/mL. This stock solution can be further diluted to the desired working concentration for experiments.

Phenylalanine Ammonia-Lyase (PAL) Activity Assay

This protocol is adapted from established methods for determining PAL activity in plant extracts.[4][5]

1. Protein Extraction: a. Harvest plant tissue and immediately freeze in liquid nitrogen. b. Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle. c. Homogenize the powder in ice-cold extraction buffer (e.g., 0.1 M Tris-HCl, pH 8.8, containing 14 mM β-mercaptoethanol). d. Centrifuge the homogenate at 4°C to pellet cell debris. e. Collect the supernatant containing the crude protein extract.

2. Enzyme Assay: a. Prepare a reaction mixture containing 0.1 M Tris-HCl buffer (pH 8.8) and L-phenylalanine as the substrate. b. Add the crude protein extract to initiate the reaction. c. Incubate the reaction mixture at a controlled temperature (e.g., 37°C). d. Monitor the formation of trans-cinnamic acid by measuring the increase in absorbance at 290 nm over time using a spectrophotometer. e. PAL activity is calculated based on the rate of change in absorbance.

PAL Activity Assay Workflow

Lipoxygenase (LOX) Activity Assay

This protocol is based on the spectrophotometric determination of the formation of conjugated dienes from linoleic acid.[6]

1. Protein Extraction: a. Follow the same procedure as for the PAL activity assay to obtain a crude protein extract.

2. Enzyme Assay: a. Prepare a reaction mixture containing a suitable buffer (e.g., phosphate (B84403) buffer, pH 6.8) and linoleic acid as the substrate. b. Add the crude protein extract to start the reaction. c. Measure the increase in absorbance at 234 nm, which corresponds to the formation of hydroperoxides. d. LOX activity is calculated based on the rate of absorbance change.

Salicylic Acid (SA) Quantification

SA levels can be quantified using High-Performance Liquid Chromatography (HPLC).[7][8][9]

1. Extraction: a. Homogenize frozen plant tissue in a methanol-based extraction solvent. b. Centrifuge to pellet debris and collect the supernatant. c. The extract can be partitioned against an organic solvent (e.g., ethyl acetate/cyclopentane/isopropanol) to separate free SA. d. For total SA (including conjugated forms), the aqueous phase can be subjected to acid hydrolysis before partitioning.

2. HPLC Analysis: a. Resuspend the dried extract in the mobile phase. b. Inject the sample into an HPLC system equipped with a C18 reverse-phase column. c. Detect SA using a fluorescence detector (excitation ~305 nm, emission ~410 nm). d. Quantify SA levels by comparing the peak area to a standard curve of known SA concentrations.

Pathogenesis-Related (PR) Protein Analysis

The induction of PR proteins can be analyzed by various methods, including gel electrophoresis and immunoblotting.[10][11][12][13]

1. Protein Extraction: a. Extract total protein from plant tissue using a suitable extraction buffer.

2. SDS-PAGE and Immunoblotting: a. Separate the extracted proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE). b. Transfer the separated proteins to a membrane (e.g., nitrocellulose or PVDF). c. Probe the membrane with specific antibodies raised against the PR protein of interest (e.g., PR-1, PR-2). d. Detect the antibody-protein complex using a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) and a chemiluminescent substrate. e. The intensity of the resulting bands provides a semi-quantitative measure of PR protein accumulation.

Conclusion

Laminaripentaose is a significant PAMP that plays a crucial role in activating the innate immune system of plants. Its recognition triggers a cascade of defense responses that are fundamental to plant survival in the face of microbial threats. A thorough understanding of the mechanisms underlying laminaripentaose perception and signaling is essential for the development of novel strategies to enhance plant disease resistance, with potential applications in agriculture and the development of new plant-derived pharmaceuticals. Further research is needed to definitively identify the receptor(s) for laminaripentaose and to fully elucidate the intricacies of its signaling pathway.

References

• 1. Linear β-1,3 Glucans Are Elicitors of Defense Responses in Tobacco - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Plant pathogenesis-related proteins: molecular mechanisms of gene expression and protein function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Laminaripentaose Oligosaccharide | Megazyme [megazyme.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. sunlongbiotech.com [sunlongbiotech.com]
• 7. Quantification of Salicylic Acid (SA) and SA-glucosides in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Salicylic acid quantification [bio-protocol.org]
• 9. Salicylic acid (SA) extraction protocol - CRC en immunité végétale - Hugo Germain - UQTR [oraprdnt.uqtr.uquebec.ca]
• 10. Protocols for Preparation of Plant Protein Samples for 2-D PAGE - Creative Proteomics [creative-proteomics.com]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. info.gbiosciences.com [info.gbiosciences.com]

The Elusive Presence of Laminaripentaose in Algae: A Technical Guide to its Origin, Analysis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Laminaripentaose, a β-1,3-linked glucan pentasaccharide, is a molecule of significant interest for its potential immunomodulatory and therapeutic properties. While its parent polysaccharide, laminarin, is a well-documented storage carbohydrate in brown algae (Phaeophyceae), the natural occurrence of free laminaripentaose within these organisms is not well-established and is likely negligible. This technical guide provides a comprehensive overview of laminaripentaose, focusing on its origin from algal laminarin, methodologies for its preparation and quantification, and an exploration of its putative biological activities through known signaling pathways. The information presented is intended to serve as a foundational resource for researchers in phycology, immunology, and pharmacology.

Natural Occurrence: From Laminarin Precursor to Oligosaccharide

Current scientific literature does not provide evidence for the significant natural occurrence of free laminaripentaose in algae. Instead, laminaripentaose is primarily considered a derivative of laminarin, the primary storage β-glucan in brown seaweeds. Laminarin is a heterogeneous polysaccharide composed of β-1,3-glucan chains with some β-1,6-branches. The concentration of laminarin in brown algae is highly variable, depending on the species, season, and environmental conditions, ranging from 0.03% to as high as 30% of the dry weight[1].

Laminaripentaose is obtained through the depolymerization of laminarin via enzymatic or acid hydrolysis. This process breaks down the long polysaccharide chains into smaller oligosaccharides of varying lengths, including laminaripentaose. Therefore, the "natural occurrence" of laminaripentaose is more accurately described as its potential for production from a readily available natural precursor.

Quantitative Data on Laminarin Content in Brown Algae

The following table summarizes the laminarin content found in various species of brown algae, which are the primary sources for producing laminaripentaose.

Algal Species	Laminarin Content (% of Dry Weight)	Reference(s)
Laminaria digitata	Up to 51%	[2][3][4]
Saccharina latissima	22.6% - 37%	[2][3][4]
Laminaria hyperborea	Variable, generally lower than L. digitata	[3]
Ascophyllum nodosum	Low, specific values not consistently reported	[1]
Fucus spiralis	Low, specific values not consistently reported	[1]
Fucus vesiculosus	Low, specific values not consistently reported	[1]
Fucus serratus	Low, specific values not consistently reported	[1]
Himanthalia elongata	Low, specific values not consistently reported	[1]
Pelvetia canaliculata	Low, specific values not consistently reported	[1]
Halidrys siliquosa	Not detected	[1]

Experimental Protocols

Extraction and Purification of Laminarin from Brown Algae

This protocol describes a general method for the extraction and purification of laminarin from brown algae, which is the essential first step before the generation of laminaripentaose.

1. Pre-treatment of Algal Biomass:

• Harvest fresh brown algae (e.g., Laminaria digitata).
• Wash the biomass thoroughly with fresh water to remove salts, sand, and epiphytes.
• Dry the algal material at 60°C until a constant weight is achieved.
• Grind the dried algae into a fine powder.

2. Extraction:

• Suspend the algal powder in dilute hydrochloric acid (e.g., 0.1 M HCl) at a solid-to-liquid ratio of 1:20 (w/v).
• Heat the suspension at 70-80°C for 2-4 hours with constant stirring. This acidic condition helps to hydrolyze other polysaccharides and facilitates the release of laminarin.
• Cool the mixture and centrifuge at 5000 x g for 20 minutes to pellet the solid residue.
• Collect the supernatant containing the crude laminarin extract.

3. Purification:

• Neutralize the supernatant with sodium carbonate.
• Add ethanol (B145695) to the supernatant to a final concentration of 80% (v/v) to precipitate the laminarin.
• Allow the precipitation to occur overnight at 4°C.
• Collect the laminarin precipitate by centrifugation at 5000 x g for 20 minutes.
• Wash the pellet with 95% ethanol to remove residual impurities.
• Lyophilize the purified laminarin to obtain a dry powder.

Enzymatic Production of Laminaripentaose from Laminarin

This protocol outlines the enzymatic hydrolysis of purified laminarin to produce a mixture of laminarioligosaccharides, including laminaripentaose.

1. Enzyme Selection:

• Utilize a specific endo-β-1,3-glucanase that is known to produce laminaripentaose as a major product.

2. Hydrolysis Reaction:

• Dissolve the purified laminarin in a suitable buffer (e.g., 50 mM sodium acetate (B1210297) buffer, pH 5.0) to a final concentration of 1-2% (w/v).
• Pre-incubate the laminarin solution at the optimal temperature for the chosen enzyme (e.g., 40-50°C).
• Add the endo-β-1,3-glucanase to the laminarin solution at a predetermined enzyme-to-substrate ratio.
• Incubate the reaction mixture for a specific duration (e.g., 2-24 hours), which can be optimized to maximize the yield of laminaripentaose.
• Terminate the reaction by heating the mixture at 100°C for 10 minutes to inactivate the enzyme.

3. Purification of Laminaripentaose:

• Filter the reaction mixture through a 0.22 µm membrane.
• Fractionate the resulting oligosaccharide mixture using size-exclusion chromatography (SEC) or gel filtration chromatography (e.g., using a Bio-Gel P-2 column).
• Collect fractions and analyze them for the presence of laminaripentaose using a suitable analytical method (e.g., HPAEC-PAD).
• Pool the fractions containing pure laminaripentaose and lyophilize.

Quantification of Laminaripentaose by High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)

This protocol provides a detailed method for the quantitative analysis of laminaripentaose.

1. Instrumentation:

• A high-performance liquid chromatography (HPLC) system equipped with a pulsed amperometric detector (PAD) with a gold electrode.
• A high-performance anion-exchange column suitable for carbohydrate analysis (e.g., Dionex CarboPac™ PA100 or PA200).

2. Reagents and Standards:

• Deionized water (18.2 MΩ·cm).
• Sodium hydroxide (B78521) (NaOH), 50% (w/w) solution.
• Sodium acetate (NaOAc), anhydrous.
• Laminaripentaose standard of high purity.

3. Chromatographic Conditions:

• Mobile Phase A: 100 mM NaOH
• Mobile Phase B: 100 mM NaOH with 1 M NaOAc
• Gradient Elution Program:
• 0-5 min: 100% A
• 5-25 min: Linear gradient from 0% to 40% B
• 25-30 min: Linear gradient to 100% B (column wash)
• 30-40 min: 100% A (column re-equilibration)
• Flow Rate: 0.5 mL/min
• Column Temperature: 30°C
• Injection Volume: 20 µL
• PAD Waveform: A standard quadruple-potential waveform for carbohydrate detection.

4. Sample Preparation and Analysis:

• Prepare a series of standard solutions of laminaripentaose of known concentrations in deionized water.
• Prepare the sample solution containing the laminaripentaose to be quantified, ensuring it is within the linear range of the standard curve.
• Inject the standards and samples onto the HPAEC-PAD system.
• Identify the laminaripentaose peak in the chromatograms based on the retention time of the standard.
• Construct a calibration curve by plotting the peak area against the concentration of the laminaripentaose standards.
• Determine the concentration of laminaripentaose in the sample by interpolating its peak area on the calibration curve.

Signaling Pathways and Biological Activity

β-glucans, including laminarin and its oligosaccharide derivatives like laminaripentaose, are recognized by pattern recognition receptors (PRRs) on immune cells, leading to the activation of downstream signaling pathways and subsequent immunomodulatory effects. The primary receptor for β-1,3-glucans is Dectin-1, a C-type lectin receptor expressed on myeloid cells such as macrophages, dendritic cells, and neutrophils. Toll-like receptors (TLRs), particularly TLR2, can also be involved in the recognition of β-glucans.

While specific studies on the signaling of pure laminaripentaose are limited, it is anticipated to follow the general pathway of β-glucan recognition. However, the smaller size of laminaripentaose compared to the larger laminarin polymer may influence the extent of receptor clustering and the magnitude of the downstream response.

Dectin-1 Signaling Pathway

The binding of β-glucans, including presumably laminaripentaose, to Dectin-1 triggers a signaling cascade that leads to various cellular responses, including phagocytosis, production of reactive oxygen species (ROS), and the synthesis of pro-inflammatory cytokines.

Caption: Dectin-1 signaling cascade initiated by laminaripentaose.

Experimental Workflow for Assessing Immunomodulatory Activity

The following diagram illustrates a typical workflow for investigating the immunomodulatory effects of laminaripentaose on immune cells.

Caption: Workflow for studying laminaripentaose's immunomodulatory effects.

Conclusion and Future Perspectives

While free laminaripentaose is not a significant naturally occurring compound in algae, its parent polysaccharide, laminarin, is an abundant and readily available resource in brown seaweeds. The generation of laminaripentaose through controlled hydrolysis of laminarin opens avenues for its investigation as a potent bioactive molecule. Its smaller size may offer advantages in terms of solubility and bioavailability compared to laminarin.

Future research should focus on several key areas:

• Optimization of Production: Developing more efficient and specific enzymatic methods to maximize the yield of laminaripentaose from laminarin.

• Comparative Bioactivity Studies: Conducting head-to-head comparisons of the immunomodulatory effects of laminaripentaose with laminarin and other laminarioligosaccharides of varying lengths.

• In-depth Signaling Analysis: Elucidating the precise molecular interactions of laminaripentaose with Dectin-1 and other receptors, and mapping the downstream signaling events in greater detail.

• Preclinical and Clinical Investigations: Evaluating the therapeutic potential of laminaripentaose in models of immune-related diseases.

This technical guide provides a solid foundation for researchers to delve into the promising field of algal-derived oligosaccharides. A thorough understanding of the origin, analysis, and biological activity of laminaripentaose will be crucial for unlocking its full potential in the development of novel therapeutics and functional foods.

References

• 1. Brown Algae Carbohydrates: Structures, Pharmaceutical Properties, and Research Challenges [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Validated HPAEC-PAD Method for the Determination of Fully Deacetylated Chitooligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Laminaripentaose Signaling in Plant Cells: A Technical Guide to the Core Pathway

Introduction

In the intricate world of plant-microbe interactions, plants have evolved sophisticated surveillance systems to detect potential pathogens. A key component of this system is the recognition of conserved microbial signatures, known as Pathogen-Associated Molecular Patterns (PAMPs). Laminaripentaose, a linear β-1,3-glucan oligosaccharide, represents the smallest elicitor-active structure derived from laminarin, a major component of oomycete cell walls.[1][2] Its perception by plant cells triggers a robust cascade of defense responses, a process termed PAMP-Triggered Immunity (PTI).[3][4] This technical guide provides an in-depth exploration of the core signaling pathway initiated by laminaripentaose, detailing the molecular events from cell surface perception to the activation of downstream defense mechanisms. It is intended for researchers, scientists, and professionals in drug development seeking a comprehensive understanding of this critical plant defense pathway.

Section 1: Perception at the Plant Cell Surface

The initiation of the defense cascade is contingent upon the specific recognition of laminaripentaose at the outer surface of the plant cell. This perception is mediated by Pattern Recognition Receptors (PRRs), which are typically transmembrane proteins.[5] While the precise receptor complex for β-1,3-glucans is still under active investigation, current evidence suggests a multi-protein complex is involved. Computational models and binding assays indicate that the LysM-receptor-like kinase CERK1 (Chitin Elicitor Receptor Kinase 1), a known receptor for chitin, does not directly bind laminaripentaose but is required for the subsequent immune activation, suggesting it acts as a crucial co-receptor in the perception complex.[6]

Caption: Perception of Laminaripentaose at the plant cell surface.

Section 2: The Early Signaling Cascade

Upon binding of laminaripentaose to its receptor complex, a series of rapid biochemical events are triggered within minutes, transducing the external signal into an intracellular response.

• Reactive Oxygen Species (ROS) Burst: One of the earliest and most prominent responses is a rapid, transient production of ROS, primarily hydrogen peroxide (H₂O₂), in the apoplast.[1][7] This "oxidative burst" is mediated by plasma membrane-localized NADPH oxidases, also known as Respiratory Burst Oxidase Homologs (RBOHs).[7][8]

• Ion Fluxes: The perception event leads to an influx of ions across the plasma membrane, most notably a significant and rapid increase in cytosolic Ca²⁺ concentration.[9] This calcium signature acts as a critical second messenger, decoding the initial PAMP signal.

• Extracellular Alkalinization: A measurable increase in the pH of the extracellular medium occurs shortly after elicitation.[1]

• MAP Kinase (MAPK) Activation: The initial signals converge on the activation of Mitogen-Activated Protein Kinase (MAPK) cascades.[10][11] This phosphorylation cascade (typically involving a MAPKKK, MAPKK, and MAPK) serves to amplify the signal and phosphorylate downstream targets, including transcription factors that regulate defense gene expression.[9][11]

Caption: Core intracellular signaling cascade initiated by Laminaripentaose.

Section 3: Downstream Cellular Responses and Defense Activation

The early signaling events culminate in a large-scale transcriptional reprogramming of the plant cell, leading to the establishment of a broad-spectrum defense status.

• Defense Gene Expression: Activated transcription factors induce the expression of a wide array of defense-related genes.[12] This includes Pathogenesis-Related (PR) proteins like β-1,3-glucanases (PR2) and chitinases, which can degrade pathogen cell walls.[1][8]

• Phytohormone Signaling: The pathway crosstalks with major defense hormone signaling networks, including salicylic (B10762653) acid (SA), jasmonic acid (JA), and ethylene (B1197577) (ET), to mount a coordinated and robust defense.[1][2][13] For example, genes involved in the biosynthesis of these hormones, such as Phenylalanine Ammonia-Lyase (PAL) for the SA pathway and Lipoxygenase (LOX) for the JA pathway, are often upregulated.[1][9]

• Antimicrobial Compound Synthesis: The upregulation of enzymes like PAL and Chalcone Synthase (CHS) leads to the production of antimicrobial phenolic compounds and phytoalexins.[8][9][14]

• Cell Wall Reinforcement: To create a physical barrier against pathogen ingress, callose (a β-1,3-glucan polymer) is deposited at the cell wall, particularly at the site of attempted infection.[4][15]

Data Presentation: Quantitative Defense Responses

The following table summarizes key quantitative data from studies using laminarin (the parent polysaccharide of laminaripentaose) or its derivatives to elicit plant defenses.

Response Metric	Plant Species	Elicitor / Concentration	Observed Effect	Reference(s)
Extracellular pH	Tobacco (cell culture)	Laminarin (200 µg/mL)	1.9 unit increase in pH	[1]
Gene Expression	Soybean (leaves)	Laminarin	GmPR1, GmPR2, GmPAL, GmCHS genes show highest expression at 3 hours post-treatment.	[8][14]
Gene Expression	Olive (leaves)	Laminarin	Significant induction of Pal, Lox, and Cuao genes at 3 days post-application.	[9]
Disease Resistance	Tobacco (leaves)	Laminarin (200 µg/mL)	Strong reduction in infection symptoms by Erwinia carotovora.	[1]
Disease Resistance	Soybean (leaves)	Chitin + Laminarin	Soybean rust severity reduced from ~4.0 to ~2.0 on a 5-point scale.	[14]

Section 4: Key Experimental Protocols

Validating and quantifying the components of the laminaripentaose signaling pathway requires specific biochemical and molecular assays.

Protocol: Measurement of ROS Burst (Luminol-Based Assay)

This protocol measures the chemiluminescence generated by the oxidation of luminol (B1675438) in the presence of H₂O₂ and a peroxidase catalyst, providing a quantitative measure of the oxidative burst.[16][17]

• Sample Preparation: Prepare leaf discs (e.g., 4 mm diameter) from healthy, mature plant leaves.

• Incubation: Float the leaf discs in a petri dish with purified water overnight to reduce wounding effects.

• Assay Setup: Transfer individual leaf discs to a white 96-well microplate, each well containing 100 µL of water.

• Assay Solution: Prepare an assay solution containing luminol (e.g., 200 µM) and horseradish peroxidase (HRP) (e.g., 10 µg/mL). Add 100 µL to each well.

• Baseline Measurement: Place the plate in a luminometer and measure the background luminescence for 5-10 minutes.

• Elicitation: Add laminaripentaose solution to each well to the desired final concentration.

• Data Acquisition: Immediately begin measuring luminescence kinetically, with readings every 1-2 minutes for at least 30-60 minutes. The output is a curve of Relative Light Units (RLU) over time.

Caption: Workflow for a luminol-based ROS burst assay.

Protocol: Analysis of MAPK Activation (Immunoblotting)

This method detects the activation of MAPKs by using antibodies that specifically recognize their dually phosphorylated, active form.[10][18]

• Treatment and Sampling: Treat plant seedlings or leaf discs with laminaripentaose for short time points (e.g., 0, 5, 15, 30 minutes). Immediately flash-freeze samples in liquid nitrogen.

• Protein Extraction: Grind the frozen tissue to a fine powder and extract total proteins using a suitable extraction buffer containing protease and phosphatase inhibitors.

• Quantification: Determine the protein concentration of each sample using a standard method (e.g., Bradford assay).

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Western Blotting: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Immunodetection:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate with a primary antibody specific to the phosphorylated form of the target MAPK (e.g., anti-phospho-p44/42 MAPK).

  • Wash, then incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system. An increase in band intensity at the correct molecular weight indicates MAPK activation.

Caption: Workflow for MAPK activation analysis by immunoblotting.

Protocol: Analysis of Defense Gene Expression (qRT-PCR)

Quantitative real-time PCR is used to measure the change in transcript levels of specific defense-related genes following elicitation.[13][19]

• Treatment and Sampling: Treat plant tissues with laminaripentaose for various time points (e.g., 0, 1, 3, 6, 24 hours) and flash-freeze in liquid nitrogen.

• RNA Extraction: Extract total RNA from the frozen tissue using a commercial kit or a standard protocol (e.g., Trizol).

• DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the RNA template using a reverse transcriptase enzyme.

• qPCR Reaction: Set up qPCR reactions in a 96-well optical plate. Each reaction should contain cDNA, gene-specific forward and reverse primers, and a fluorescent dye master mix (e.g., SYBR Green). Include a reference gene (e.g., Actin) for normalization.

• Run qPCR: Perform the reaction in a real-time PCR cycler.

• Data Analysis: Determine the quantification cycle (Cq) values. Calculate the relative gene expression (fold change) compared to the untreated control using the ΔΔCq method.

Caption: Workflow for defense gene expression analysis by qRT-PCR.

The laminaripentaose signaling pathway is a cornerstone of PAMP-triggered immunity in plants, providing a rapid and effective mechanism to recognize and respond to potential oomycete pathogens. From its perception by a likely receptor complex at the cell surface to the swift activation of an intracellular signaling cascade involving ROS, Ca²⁺, and MAPKs, the pathway culminates in a comprehensive defense response. Understanding the intricacies of this pathway not only deepens our fundamental knowledge of plant immunology but also offers promising avenues for the development of novel, non-toxic elicitors for sustainable crop protection strategies.

References

• 1. Linear β-1,3 Glucans Are Elicitors of Defense Responses in Tobacco - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Laminarin-triggered defence responses are geographically dependent in natural populations of Solanum chilense - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Methods to study PAMP-triggered immunity in Brassica species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Plant cell surface immune receptors-Novel insights into function and evolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Computational prediction method to decipher receptor-glycoligand interactions in plant immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analysis of PAMP-Triggered ROS Burst in Plant Immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. molbio.mgh.harvard.edu [molbio.mgh.harvard.edu]
• 11. MAPK machinery in plants: Recognition and response to different stresses through multiple signal transduction pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Gene Expression: A Review on Methods for the Study of Defense-Related Gene Differential Expression in Plants [scirp.org]
• 13. Transcriptomic Analysis of Genes Involved in Plant Defense Response to the Cucumber Green Mottle Mosaic Virus Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Chitin and Laminarin Trigger Plant Defense Responses Against Soybean Rust Caused by Phakopsora pachyrhizi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Chemiluminescence Detection of the Oxidative Burst in Plant Leaf Pieces [bio-protocol.org]
• 17. Chemiluminescence Detection of the Oxidative Burst in Plant Leaf Pieces [en.bio-protocol.org]
• 18. Analysis of mitogen-activated protein kinase activation and interactions with regulators and substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Expression analysis of defense signaling marker genes in Capsicum annuum in response to phytohormones elicitation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Comprehensive Protocol for the Extraction and Purification of Laminaripentaose

For Researchers, Scientists, and Drug Development Professionals

Introduction

Laminaripentaose, a β-(1→3)-linked glucose pentamer, is a bioactive oligosaccharide derived from laminarin, a storage polysaccharide found in brown algae (Phaeophyceae). Due to its potential applications in drug development, including its antioxidant and prebiotic properties, robust and well-defined protocols for its extraction and purification are essential for research and development.[1] This application note provides a detailed, step-by-step protocol for the extraction of laminarin from brown algae, its subsequent hydrolysis to produce laminaripentaose, and a high-resolution purification method to obtain a high-purity final product.

Overall Experimental Workflow

The complete process for obtaining purified laminaripentaose from brown algae involves three main stages: extraction of the parent polysaccharide laminarin, controlled hydrolysis of laminarin to produce a mixture of laminarioligosaccharides, and chromatographic purification to isolate laminaripentaose.

Caption: Overall workflow for laminaripentaose production.

Quantitative Data Summary

The following tables summarize the quantitative data associated with the extraction and purification of laminaripentaose, compiled from various studies.

Table 1: Extraction and Hydrolysis Yields

Parameter	Source Material	Method	Yield	Reference
Laminarin Content	Laminaria japonica	Acid Extraction	383.8 mg/g dry weight	[2]
Laminarin Content	Sargassum mcclurei	Hot Water Extraction (90°C, 2h)	11.98 mg/g dry weight	[3]
Laminarioligosaccharides (LOs)	Laminaria digitata laminaran	Acid Hydrolysis (1.0 M acid, 71°C, 55 min)	2.59 mg/mL	[1]

Table 2: Purification and Enzyme Activity

Parameter	Enzyme/Method	Value	Reference
Specific Activity	Recombinant endo-β-1,3-glucanase (rGluY) from Cellulosimicrobium funkei	26.0 U/mg	[4]
Purification Recovery	Recombinant Laminaripentaose-producing β-1,3-glucanase (LPHase)	34%
Purity of LOs (DP2-5)	Bio-Gel P-2 Size-Exclusion Chromatography	High purity, suitable for structural analysis	[1]

Experimental Protocols

Protocol 1: Extraction of Crude Laminarin from Brown Algae

This protocol describes a general method for extracting laminarin from dried brown algae, such as Laminaria species.

• Preparation of Algal Biomass:

  • Wash fresh brown algae with tap water to remove salts and debris.

  • Dry the washed algae at room temperature with airflow for 48 hours or in an oven at 50-60°C until a constant weight is achieved.

  • Grind the dried algae into a fine powder using a mill and sieve to a consistent particle size (e.g., 40 mesh).

• Hot Water Extraction:

  • Suspend the dried algal powder in distilled water at a sample-to-solvent ratio of 1:20 to 1:50 (w/v).

  • Heat the suspension to 80-90°C and maintain this temperature for 2-4 hours with constant stirring.

  • Cool the mixture to room temperature and filter through cheesecloth or a centrifuge (4,000 x g for 10 minutes) to remove solid residues.

• Ethanol Precipitation:

  • Collect the supernatant (aqueous extract).

  • Add three volumes of 95% (v/v) ethanol to the supernatant while stirring to precipitate the polysaccharides.

  • Allow the precipitation to occur overnight at 4°C.

  • Collect the precipitate by centrifugation (3,500 x g for 10 minutes).

  • Wash the precipitate with 70-80% ethanol to remove low-molecular-weight contaminants.

  • Dry the resulting pellet in an oven at 50°C or by lyophilization to obtain crude laminarin.

Protocol 2: Production of Laminaripentaose via Hydrolysis

This section provides two alternative methods for hydrolyzing the extracted laminarin.

Method A: Acid Hydrolysis

• Hydrolysis Reaction:

  • Dissolve the crude laminarin in a 1.0 M solution of a strong acid (e.g., HCl or H₂SO₄).

  • Incubate the mixture in a water bath at 71°C for 55 minutes. These conditions have been optimized for a high yield of laminarioligosaccharides.[1]

  • Stop the reaction by placing the mixture on ice.

• Neutralization:

  • Neutralize the hydrolysate by slowly adding a base (e.g., NaOH) until the pH reaches 7.0.

  • Desalt the neutralized solution if necessary, using dialysis or a suitable desalting column.

Method B: Enzymatic Hydrolysis

• Enzyme and Substrate Preparation:

  • Use a β-1,3-glucanase known to produce laminaripentaose as a major product (e.g., from Streptomyces matensis or a recombinant enzyme like rGluY from Cellulosimicrobium funkei).[4]

  • Prepare a 1.0% (w/v) solution of crude laminarin in a suitable buffer (e.g., 50 mM sodium citrate (B86180) buffer, pH 4.5-5.5, depending on the enzyme's optimum pH).

• Enzymatic Reaction:

  • Add the endo-β-1,3-glucanase to the laminarin solution. The optimal enzyme concentration should be determined empirically, but a starting point can be based on the enzyme's specific activity.

  • Incubate the reaction mixture at the enzyme's optimal temperature (e.g., 40-45°C) for a predetermined time (e.g., 20 minutes to several hours). The reaction progress can be monitored by analyzing aliquots over time.[4]

• Enzyme Inactivation:

  • Terminate the reaction by heating the mixture to 100°C for 5-10 minutes to denature and inactivate the enzyme.

  • Centrifuge the mixture to remove any precipitated protein. The supernatant contains the laminarioligosaccharide mixture.

Protocol 3: Purification of Laminaripentaose by Size-Exclusion Chromatography

This protocol describes the separation of laminaripentaose from the hydrolysate using a Bio-Gel P-2 column, which is effective for separating oligosaccharides with varying degrees of polymerization (DP).[1]

Caption: Purification workflow for laminaripentaose.

• Column Preparation:

  • Prepare a slurry of Bio-Gel P-2 resin in deionized, filtered water. The fractionation range for Bio-Gel P-2 is 100–1,800 Da, which is ideal for small oligosaccharides.

  • Pack a column (e.g., 1.6 x 100 cm for FPLC or a larger diameter for preparative gravity-flow chromatography) with the Bio-Gel P-2 slurry and equilibrate with several column volumes of deionized water.

• Sample Loading and Elution:

  • Concentrate the laminarin hydrolysate and filter it through a 0.45 µm membrane.

  • Carefully load the sample onto the top of the equilibrated column.

  • Elute the oligosaccharides with deionized water at a constant flow rate (e.g., 0.3 mL/min for FPLC).

• Fraction Collection and Analysis:

  • Collect fractions of a fixed volume (e.g., 3 mL per tube).

  • Analyze the fractions for the presence of different oligosaccharides. Thin-Layer Chromatography (TLC) is a simple method for this, where fractions are spotted on a TLC plate and compared to oligosaccharide standards (laminaribiose, laminaritriose, etc.).

  • Alternatively, High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., NH₂) and detector (e.g., Refractive Index Detector or Evaporative Light Scattering Detector) can be used for more precise analysis and quantification.[1]

• Pooling and Final Product Preparation:

  • Identify the fractions containing pure laminaripentaose (DP5) based on the analysis.

  • Pool the relevant fractions.

  • Lyophilize (freeze-dry) the pooled fractions to obtain pure laminaripentaose as a white powder.

Conclusion

This application note provides a comprehensive and detailed set of protocols for the successful extraction of laminarin from brown algae and its conversion to and purification of high-purity laminaripentaose. The methods described, particularly the use of Bio-Gel P-2 size-exclusion chromatography, are robust and scalable, making them suitable for producing laminaripentaose for research and drug development purposes. The provided quantitative data serves as a benchmark for expected yields and enzyme activities throughout the process.

References

• 1. Preparation and Structure Characterization of High-Value Laminaria digitata Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Laminarin (Beta-glucan) of Brown Algae Sargassum mcclurei: Extraction, Antioxidant Activity, Lipoxygenase Inhibition Activity, and Physicochemistry Properties, World Journal of Food Science and Technology, Science Publishing Group [sciencepublishinggroup.com]
• 3. Novel Anti-Fungal d-Laminaripentaose-Releasing Endo-β-1,3-glucanase with a RICIN-like Domain from Cellulosimicrobium funkei HY-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Anti-Fungal d-Laminaripentaose-Releasing Endo-β-1,3-glucanase with a RICIN-like Domain from Cellulosimicrobium funkei HY-13 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Enzymatic Synthesis of Laminaripentaose from Laminarin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the enzymatic synthesis of laminaripentaose, a β-1,3-linked glucan pentasaccharide, from the polysaccharide laminarin. Laminaripentaose and other laminari-oligosaccharides are of significant interest in biomedical research and drug development due to their potential immunomodulatory and anti-tumor activities.

Introduction

Laminarin, a storage polysaccharide found in brown algae, serves as an excellent starting material for the production of defined-length oligosaccharides. The enzymatic approach offers a highly specific and efficient method for this conversion, yielding a homogenous product under mild reaction conditions. The key to this process is the use of a specific endo-β-1,3-glucanase, known as laminaripentaose-producing-β-1,3-glucanase (LPHase), which predominantly hydrolyzes laminarin into laminaripentaose. This document outlines the necessary steps, from the production of the recombinant enzyme to the purification and analysis of the final product.

Data Presentation

Table 1: Properties of Exemplary Laminaripentaose-Producing β-1,3-Glucanases

Enzyme Source Organism	Glycoside Hydrolase Family	Recombinant Expression System	Optimal pH	Optimal Temperature (°C)	Specific Activity (U/mg) on Laminarin	Primary Hydrolysis Product	Reference
Streptomyces matensis DIC-108	GH-64	Escherichia coli	5.5 - 6.5	Not Specified	Not Specified	Laminaripentaose	[1]
Cellulosimicrobium funkei HY-13	GH-64	Escherichia coli	4.5	40	26.0	Laminaripentaose	[2]
Euglena gracilis	GH-64	Escherichia coli	Not Specified	Not Specified	Not Specified	Laminaripentaose	[3]

Note: One unit (U) of enzyme activity is typically defined as the amount of enzyme that liberates 1 µmol of reducing sugar per minute under standard assay conditions.

Table 2: Kinetic Parameters of a Laminaripentaose-Producing β-1,3-Glucanase from Euglena gracilis [3]

Substrate	KM (mg/mL)	kcat (s-1)
Laminarin	23.5	1.20
Paramylon	20.2	0.23
Baker's yeast β-glucan	2.10	0.88

Experimental Protocols

Protocol 1: Production and Purification of Recombinant Laminaripentaose-Producing β-1,3-Glucanase (LPHase)

This protocol describes the expression of a His-tagged recombinant LPHase in E. coli and its subsequent purification.

1. Gene Cloning and Expression Vector Construction: a. The gene encoding the LPHase is amplified by PCR and cloned into an appropriate expression vector (e.g., pET series) containing an N- or C-terminal polyhistidine (His6) tag. b. The construct is then transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).

2. Protein Expression: a. Inoculate a single colony of the transformed E. coli into 50 mL of Luria-Bertani (LB) broth containing the appropriate antibiotic and grow overnight at 37°C with shaking. b. Inoculate 1 L of LB broth with the overnight culture and grow at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8. c. Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5-1 mM. d. Continue to incubate the culture at a lower temperature (e.g., 16-20°C) for 16-20 hours to enhance the yield of soluble protein.

3. Cell Lysis and Crude Extract Preparation: a. Harvest the cells by centrifugation at 6,000 x g for 15 minutes at 4°C. b. Resuspend the cell pellet in lysis buffer (e.g., 50 mM sodium phosphate, 300 mM NaCl, 10 mM imidazole, pH 8.0). c. Lyse the cells by sonication on ice. d. Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet the cell debris. The supernatant is the crude enzyme extract.

4. Purification by Immobilized Metal Affinity Chromatography (IMAC): a. Equilibrate a Ni-NTA affinity column with lysis buffer. b. Load the crude enzyme extract onto the column. c. Wash the column with wash buffer (e.g., 50 mM sodium phosphate, 300 mM NaCl, 20 mM imidazole, pH 8.0) to remove non-specifically bound proteins. d. Elute the His-tagged LPHase with elution buffer (e.g., 50 mM sodium phosphate, 300 mM NaCl, 250 mM imidazole, pH 8.0). e. Collect the fractions and analyze for protein content (e.g., Bradford assay) and purity (SDS-PAGE).

5. (Optional) Further Purification and Buffer Exchange: a. For higher purity, the eluted fractions can be further purified by size-exclusion or ion-exchange chromatography. b. Exchange the buffer of the purified enzyme to a storage buffer (e.g., 50 mM sodium acetate, pH 5.5) using dialysis or a desalting column. c. Store the purified enzyme at -20°C or -80°C.

Protocol 2: Enzymatic Synthesis of Laminaripentaose

This protocol details the enzymatic hydrolysis of laminarin to produce laminaripentaose.

1. Reaction Setup: a. Prepare a 1% (w/v) solution of laminarin in a suitable reaction buffer (e.g., 50 mM sodium acetate, pH 5.5). b. Pre-incubate the laminarin solution at the optimal temperature for the enzyme (e.g., 40°C). c. Add the purified LPHase to the reaction mixture. The optimal enzyme concentration should be determined empirically but a starting point of 1-5 U per mg of laminarin can be used.

2. Reaction Incubation: a. Incubate the reaction mixture at the optimal temperature with gentle agitation for a predetermined time (e.g., 4-24 hours).

3. Monitoring the Reaction: a. The progress of the hydrolysis can be monitored by Thin Layer Chromatography (TLC). b. Spot aliquots of the reaction mixture at different time points onto a silica (B1680970) gel TLC plate. c. Use a mobile phase of n-butanol:acetic acid:water (e.g., 2:1:1 v/v/v). d. Visualize the spots by spraying with a solution of 10% sulfuric acid in ethanol (B145695) followed by heating. Laminarin will remain near the origin, while the smaller oligosaccharide products will migrate further.[4][5][6][7]

4. Reaction Termination: a. Once the desired level of hydrolysis is achieved (as indicated by TLC), terminate the reaction by heating the mixture at 100°C for 10 minutes to denature the enzyme. b. Centrifuge the reaction mixture at 10,000 x g for 15 minutes to remove any precipitate. The supernatant contains the mixture of laminari-oligosaccharides.

Protocol 3: Purification of Laminaripentaose

This protocol describes the separation of laminaripentaose from the hydrolysis mixture using gel filtration chromatography.

1. Column Preparation: a. Use a gel filtration medium suitable for the separation of small oligosaccharides, such as Bio-Gel P-2.[8][9] b. Pack a column (e.g., 2.5 x 100 cm) with the Bio-Gel P-2 resin and equilibrate with deionized water.

2. Sample Loading and Elution: a. Concentrate the supernatant from the enzymatic reaction. b. Load the concentrated sample onto the equilibrated column. c. Elute the oligosaccharides with deionized water at a constant flow rate.[8]

3. Fraction Collection and Analysis: a. Collect fractions of a defined volume. b. Analyze the fractions for the presence of oligosaccharides using TLC or by measuring the total carbohydrate content (e.g., phenol-sulfuric acid method). c. Pool the fractions containing pure laminaripentaose, as determined by comparison with a laminaripentaose standard on TLC.

4. (Optional) Preparative HPLC: a. For higher purity, the pooled fractions can be further purified by preparative High-Performance Liquid Chromatography (HPLC) on an amino-functionalized silica or C18 column with an acetonitrile (B52724)/water mobile phase.[8][10]

5. Final Product Preparation: a. Lyophilize the pooled fractions containing pure laminaripentaose to obtain a white powder. b. Store the purified laminaripentaose at -20°C.

Protocol 4: Purity Analysis of Laminaripentaose by HPLC

This protocol outlines the analysis of the purity of the final laminaripentaose product.

1. HPLC System and Column: a. Use an HPLC system equipped with a refractive index (RI) or evaporative light scattering detector (ELSD). b. A carbohydrate analysis column, such as an amino-propyl bonded silica column, is suitable.

2. Mobile Phase and Conditions: a. A typical mobile phase is a gradient of acetonitrile and water. For example, a starting condition of 80:20 (acetonitrile:water) with a gradient to 60:40 over 30 minutes. b. The flow rate is typically around 1 mL/min.

3. Sample Preparation and Injection: a. Dissolve a small amount of the purified laminaripentaose in the mobile phase. b. Inject the sample into the HPLC system.

4. Data Analysis: a. Compare the retention time of the main peak with that of a pure laminaripentaose standard. b. The purity can be estimated by the relative area of the laminaripentaose peak compared to the total area of all peaks in the chromatogram. A purity of >95% is often achievable.

Visualizations

References

• 1. Gel-Filtration Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Anti-Fungal d-Laminaripentaose-Releasing Endo-β-1,3-glucanase with a RICIN-like Domain from Cellulosimicrobium funkei HY-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Laminaripentaose as a Substrate for Endo-1,3-beta-glucanase

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing laminaripentaose as a substrate for the characterization and assay of endo-1,3-beta-glucanase (EC 3.2.1.39) activity. This document includes detailed experimental protocols, data presentation tables, and workflow diagrams to facilitate research and development in enzymology and drug discovery.

Introduction

Endo-1,3-beta-glucanases are enzymes that catalyze the endohydrolysis of 1,3-beta-D-glucosidic linkages in beta-1,3-glucans. These enzymes are crucial in various biological processes, including fungal cell wall degradation, plant defense mechanisms, and industrial applications such as biofuel production and winemaking.[1] Laminaripentaose, a well-defined oligosaccharide consisting of five glucose units linked by beta-1,3-glycosidic bonds, serves as a specific substrate for these enzymes, allowing for precise kinetic studies and activity assays.[2] The enzymatic degradation of beta-1,3-D-glucans by certain inverting endo-1,3-beta-glucanases has been shown to yield predominantly D-laminaripentaose.[3][4]

Data Presentation

Enzyme Kinetic Parameters

The following table summarizes the kinetic parameters of a recombinant endo-1,3-beta-glucanase (rGluH) using various beta-glucan (B1580549) substrates. While specific data for laminaripentaose is not detailed in the provided search results, the data for laminarin, a related polysaccharide, offers valuable comparative insights.

Substrate	Vmax (U/mg)	Km (mg/mL)	kcat (s⁻¹)	Reference
Laminarin	480.89	2.35	248.45	[5]
Curdlan	Data not available	Data not available	Data not available
Barley β-glucan	Data not available	Data not available	Data not available

Note: The kinetic parameters for rGluH were determined under optimal reaction conditions.[5]

Specific Activity of Endo-1,3-beta-glucanases

The specific activity of different endo-1,3-beta-glucanases towards laminarin is presented below. This data is essential for comparing the efficacy of various enzyme preparations.

Enzyme	Specific Activity (U/mg)	Source Organism	Reference
rGluY	26.0	Cellulosimicrobium funkei HY-13	[3][4]
rGluYΔRICIN	9.8	Cellulosimicrobium funkei HY-13	[3][4]

One unit (U) of endo-β-1,3-glucanase activity is defined as the amount of enzyme required to produce 1 μmol of reducing sugar per minute under standard assay conditions.[3]

Experimental Protocols

Protocol 1: Standard Assay for Endo-1,3-beta-glucanase Activity using the DNS Method

This protocol is adapted from methods using laminarin as a substrate and is suitable for determining the activity of endo-1,3-beta-glucanase with laminaripentaose. The assay quantifies the release of reducing sugars using the 3,5-dinitrosalicylic acid (DNS) reagent.[3][5]

Materials:

• Laminaripentaose solution (e.g., 1% w/v in buffer)

• Endo-1,3-beta-glucanase solution of appropriate dilution

• 50 mM Sodium Citrate (B86180) Buffer (pH 4.5-5.5) or 50 mM Sodium Acetate Buffer (pH 5.5)[3][5]

• DNS reagent

• Glucose standard solutions (for calibration curve)

• Spectrophotometer

Procedure:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture containing 0.45 mL of the laminaripentaose solution and pre-incubate at the optimal temperature for the enzyme (e.g., 40-55°C) for 5 minutes.[3][6]

• Enzyme Reaction: Initiate the reaction by adding 0.05 mL of the diluted enzyme solution to the pre-warmed substrate.[3][5]

• Incubation: Incubate the reaction mixture at the optimal temperature for a defined period (e.g., 10-30 minutes).[5][6]

• Reaction Termination: Stop the reaction by adding 0.75 mL of DNS reagent to the mixture.[3][5]

• Color Development: Heat the mixture at 100°C for 5 minutes to allow for color development.[3][7]

• Absorbance Measurement: After cooling the samples to room temperature, measure the absorbance at 540 nm.[6][7]

• Quantification: Determine the amount of reducing sugar released by comparing the absorbance to a standard curve prepared with glucose.

Protocol 2: Determination of Optimal pH and Temperature

To characterize a specific endo-1,3-beta-glucanase, it is essential to determine its optimal pH and temperature for activity.

Optimal pH Determination:

• Prepare a series of buffers with different pH values (e.g., sodium citrate for pH 3.5-5.5, sodium phosphate (B84403) for pH 5.5-7.5, Tris-HCl for pH 7.5-9.0).[3]

• Perform the standard enzyme assay as described in Protocol 1 at a constant temperature, using the different pH buffers to prepare the laminaripentaose solution.

• Plot the enzyme activity against the pH to determine the optimal pH.

Optimal Temperature Determination:

• Perform the standard enzyme assay as described in Protocol 1 at the optimal pH.

• Vary the incubation temperature across a desired range (e.g., 25-60°C).[3]

• Plot the enzyme activity against the temperature to determine the optimal temperature.

Visualizations

Experimental Workflow for Endo-1,3-beta-glucanase Activity Assay

Caption: Workflow for determining endo-1,3-beta-glucanase activity.

Logical Relationship of Factors Affecting Enzyme Activity

References

• 1. Enzyme Activity Measurement of Glucan Endo-1,3-Beta-D-Glucosidase [creative-enzymes.com]
• 2. Laminaripentaose Oligosaccharide | Megazyme [megazyme.com]
• 3. mdpi.com [mdpi.com]
• 4. Novel Anti-Fungal d-Laminaripentaose-Releasing Endo-β-1,3-glucanase with a RICIN-like Domain from Cellulosimicrobium funkei HY-13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Novel, cold-adapted D-laminaribiose- and D-glucose-releasing GH16 endo-β-1,3-glucanase from Hymenobacter siberiensis PAMC 29290, a psychrotolerant bacterium from Arctic marine sediment [frontiersin.org]
• 6. A First Expression, Purification and Characterization of Endo-β-1,3-Glucanase from Penicillium expansum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel, cold-adapted D-laminaribiose- and D-glucose-releasing GH16 endo-β-1,3-glucanase from Hymenobacter siberiensis PAMC 29290, a psychrotolerant bacterium from Arctic marine sediment - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Laminaripentaose

For Researchers, Scientists, and Drug Development Professionals

Introduction

Laminaripentaose is a β-glucan oligosaccharide consisting of five glucose units linked by β-1,3 glycosidic bonds. As a key structural component of laminarin, a storage polysaccharide found in brown algae, laminaripentaose and other laminari-oligosaccharides are of significant interest in pharmaceutical and biotechnological research due to their potential immunomodulatory and anti-cancer activities. Accurate and robust analytical methods for the quantification and characterization of laminaripentaose are crucial for quality control, pharmacokinetic studies, and the elucidation of its biological functions. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and analysis of such oligosaccharides. This application note provides detailed protocols for the analysis of laminaripentaose using HPLC with pre-column derivatization for enhanced sensitivity.

Principles of Analysis

The analysis of oligosaccharides like laminaripentaose by HPLC presents challenges due to their high polarity and lack of a strong chromophore, making UV detection difficult for underivatized forms. To overcome this, two primary strategies are employed:

• Hydrophilic Interaction Liquid Chromatography (HILIC): This technique is well-suited for the separation of polar compounds. It utilizes a polar stationary phase and a mobile phase consisting of a high concentration of a less polar organic solvent (like acetonitrile) and a smaller amount of a more polar aqueous solvent.

• Pre-column Derivatization: To enhance detection sensitivity, oligosaccharides can be labeled with a fluorescent tag (fluorophore) prior to HPLC analysis. A common derivatizing agent is 2-aminopyridine (B139424) (PA), which reacts with the reducing end of the oligosaccharide. This allows for highly sensitive fluorescence detection.

This application note will focus on a HILIC-HPLC method with fluorescence detection following pre-column derivatization with 2-aminopyridine.

Quantitative Data Summary

The following table summarizes typical quantitative data for the HPLC analysis of pyridylaminated (PA) laminaripentaose and related oligosaccharides. The exact values can vary based on the specific instrument, column, and experimental conditions.

Analyte	Degree of Polymerization (DP)	Typical Retention Time (min)	Resolution (Rs) between adjacent peaks	Limit of Detection (LOD) (pmol)	Limit of Quantification (LOQ) (pmol)
Laminaribiose-PA	2	12.5	> 1.5	~0.5	~1.5
Laminaritriose-PA	3	15.8	> 1.5	~0.5	~1.5
Laminaritetraose-PA	4	18.2	> 1.5	~0.5	~1.5
Laminaripentaose-PA	5	20.5	> 1.5	~0.5	~1.5
Laminarihexaose-PA	6	22.3	> 1.5	~0.5	~1.5

Experimental Protocols

I. Sample Preparation: Generation of Laminaripentaose from Laminarin

Laminaripentaose is typically obtained by the controlled hydrolysis of laminarin.

A. Acid Hydrolysis:

• Dissolve laminarin in a solution of 1 M trifluoroacetic acid (TFA).

• Incubate the mixture at 100°C for 30 minutes.[1]

• After incubation, completely evaporate the TFA under a stream of nitrogen or by lyophilization.

• Re-dissolve the resulting oligosaccharide mixture in deionized water for derivatization.

B. Enzymatic Hydrolysis:

• Prepare a solution of laminarin in a suitable buffer (e.g., 50 mM sodium acetate (B1210297) buffer, pH 5.0).

• Add a specific endo-1,3-β-glucanase to the laminarin solution. The enzyme-to-substrate ratio should be optimized for partial hydrolysis.

• Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 37°C) for a defined period (e.g., 1-4 hours) to generate a mixture of oligosaccharides, including laminaripentaose.[2][3]

• Terminate the enzymatic reaction by boiling the mixture for 10 minutes.

• Centrifuge the hydrolysate to remove any precipitate and collect the supernatant containing the oligosaccharides.

II. Pre-column Derivatization with 2-Aminopyridine (PA)

• To the dried oligosaccharide sample (approximately 10-100 nmol), add 10 µL of a freshly prepared solution of 2-aminopyridine in acetic acid (e.g., 0.35 g 2-aminopyridine in 1 mL of 2 M acetic acid).

• Add 2 µL of a freshly prepared 1 M sodium cyanoborohydride solution in water.

• Vortex the mixture and incubate at 90°C for 60 minutes.

• After cooling to room temperature, remove the excess reagents by gel filtration chromatography (e.g., using a Sephadex G-15 column) or by a solid-phase extraction (SPE) cleanup step.

• Lyophilize the purified PA-labeled oligosaccharides and store them at -20°C until HPLC analysis. Reconstitute in water or the initial mobile phase before injection.

III. HPLC Analysis of PA-Labeled Laminaripentaose

A. Normal-Phase (NP-HPLC) / HILIC Method:

• Column: TSK gel Amide 80 column (4.6 x 250 mm, 5 µm) or equivalent amide-based HILIC column.[1]

• Mobile Phase A: 50 mM ammonium (B1175870) formate, pH 4.4.[1]

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 85% B

  • 5-50 min: Linear gradient from 85% to 60% B

  • 50-55 min: Linear gradient from 60% to 85% B

  • 55-65 min: 85% B (re-equilibration)

• Flow Rate: 0.8 mL/min.[1]

• Column Temperature: 40°C.

• Injection Volume: 10 µL.

• Detection: Fluorescence detector.

  • Excitation Wavelength: 315 nm.[1]

  • Emission Wavelength: 400 nm.[1]

B. Reversed-Phase (RP-HPLC) Method (for separation of isomers):

While NP-HPLC/HILIC separates based on the degree of polymerization, RP-HPLC can be used to separate isomers of the same size.[4]

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 50 mM ammonium acetate, pH 5.0.[1]

• Mobile Phase B: Acetonitrile.

• Gradient: Linear gradient from 0% to 10% B over 60 minutes.[1]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 10 µL.

• Detection: Fluorescence detector.

  • Excitation Wavelength: 315 nm.

  • Emission Wavelength: 400 nm.

Visualizations

Caption: Experimental workflow for HPLC analysis of Laminaripentaose.

Conclusion

The described HPLC methods provide a robust and sensitive approach for the quantitative analysis of laminaripentaose. The combination of HILIC for separation based on size and pre-column derivatization with 2-aminopyridine for sensitive fluorescence detection is a powerful tool for researchers in various fields. Proper sample preparation and optimization of chromatographic conditions are key to achieving accurate and reproducible results. This application note serves as a comprehensive guide for the implementation of this analytical technique.

References

• 1. Preparation of a Molecular Library of Branched β-Glucan Oligosaccharides Derived from Laminarin [jstage.jst.go.jp]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Preparation of a Molecular Library of Branched β-Glucan Oligosaccharides Derived from Laminarin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Structural Confirmation of Laminaripentaose using Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Laminaripentaose, a β-1,3-linked glucan pentasaccharide, is of significant interest in biomedical research and drug development due to its potential immunomodulatory and anti-tumor activities. Accurate structural confirmation is paramount for understanding its biological function and for quality control in therapeutic applications. Mass spectrometry (MS), often coupled with Nuclear Magnetic Resonance (NMR) spectroscopy, provides a powerful analytical toolkit for the unambiguous elucidation of its primary structure. These application notes provide detailed protocols for the structural confirmation of laminaripentaose using modern mass spectrometry techniques.

I. Structural Confirmation by Mass Spectrometry

Mass spectrometry is a highly sensitive technique for determining the molecular weight and sequence of oligosaccharides. For laminaripentaose, both Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) and Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) are valuable techniques.

A. Molecular Weight Determination by MALDI-TOF MS

MALDI-TOF MS is a rapid and sensitive method for determining the molecular weight of oligosaccharides. The analysis of laminaripentaose will confirm its composition as a pentasaccharide of glucose.

Experimental Protocol: MALDI-TOF MS of Laminaripentaose

• Sample Preparation:

  • Dissolve the laminaripentaose standard in deionized water to a concentration of 1 mg/mL.

• Matrix Solution Preparation:

  • Prepare a saturated solution of 2,5-dihydroxybenzoic acid (DHB) in a 1:1 (v/v) mixture of acetonitrile (B52724) and water with 0.1% trifluoroacetic acid (TFA).

• Sample Spotting:

  • On a MALDI target plate, spot 1 µL of the matrix solution.

  • Immediately add 1 µL of the laminaripentaose sample solution to the matrix spot and mix gently with the pipette tip.

  • Allow the spot to air dry completely at room temperature, allowing for co-crystallization of the sample and matrix.

• Data Acquisition:

  • Analyze the sample using a MALDI-TOF mass spectrometer in positive reflectron mode.

  • The instrument is typically calibrated using a standard mixture of peptides or oligosaccharides.

  • Acquire spectra over a mass range of m/z 500-1500.

Data Presentation: Expected MALDI-TOF MS Data for Laminaripentaose

The expected monoisotopic mass of laminaripentaose (C30H52O26) is 828.27 g/mol . In positive ion mode MALDI-TOF MS, it is typically observed as a sodium adduct.

Analyte	Chemical Formula	Theoretical Monoisotopic Mass (Da)	Expected Ion Species	Expected m/z
Laminaripentaose	C30H52O26	828.27	[M+Na]+	851.26
Laminaripentaose	C30H52O26	828.27	[M+K]+	867.23

B. Structural Sequencing by ESI-MS/MS

Tandem mass spectrometry (ESI-MS/MS) is crucial for confirming the sequence and linkage of monosaccharides. By inducing fragmentation of a selected precursor ion, a characteristic fragmentation pattern is generated. For oligosaccharides, fragmentation typically occurs at the glycosidic bonds (B, C, Y, and Z ions) and through the sugar ring (A and X ions), providing detailed structural information. Negative ion mode is often preferred for underivatized oligosaccharides as it can provide more informative cross-ring cleavages.

Experimental Protocol: ESI-MS/MS of Laminaripentaose

• Sample Preparation:

  • Dissolve the laminaripentaose sample in a 1:1 (v/v) mixture of acetonitrile and water to a final concentration of 10 µg/mL.

• Infusion and Ionization:

  • Infuse the sample solution directly into the electrospray source of a tandem mass spectrometer at a flow rate of 5-10 µL/min.

  • Acquire spectra in negative ion mode.

• MS/MS Analysis:

  • Select the deprotonated molecule [M-H]⁻ (m/z 827.26) as the precursor ion for collision-induced dissociation (CID).

  • Apply a collision energy (typically 20-40 eV, optimization may be required) to induce fragmentation.

  • Acquire the product ion spectrum.

Data Presentation: Representative Fragmentation Pattern of Laminaripentaose (Negative Ion Mode ESI-MS/MS)

The fragmentation of the [M-H]⁻ ion of laminaripentaose (a β-1,3-linked glucose pentamer) is expected to yield a series of B, C, Y, and cross-ring fragment ions. The table below summarizes the theoretical m/z values for the major expected fragment ions.

Ion Type	Description	Theoretical m/z
[M-H]⁻	Precursor Ion (Pentaose)	827.26
Y₄	Tetraose from non-reducing end	665.21
B₄	Tetraose from reducing end	665.21
Y₃	Triose from non-reducing end	503.16
B₃	Triose from reducing end	503.16
Y₂	Diose from non-reducing end	341.11
B₂	Diose from reducing end	341.11
Y₁	Monoose from non-reducing end	179.06
B₁	Monoose from reducing end	179.06
⁰,²A₅	Cross-ring cleavage of reducing end	707.22

Note: The observation and relative abundance of these ions can vary depending on the instrument and experimental conditions.

II. Complementary Structural Confirmation by NMR Spectroscopy

While mass spectrometry provides excellent information on molecular weight and sequence, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for unambiguously determining the glycosidic linkage positions and anomeric configurations (α or β).[1][2][3] For laminaripentaose, 1H and 13C NMR are used to confirm the β-1,3 linkages.

Experimental Protocol: 1D and 2D NMR of Laminaripentaose

• Sample Preparation:

  • Dissolve 5-10 mg of laminaripentaose in 0.5 mL of deuterium (B1214612) oxide (D₂O).

  • Lyophilize and re-dissolve in D₂O two to three times to exchange all labile protons with deuterium.

  • Finally, dissolve the sample in 100% D₂O for analysis.

• NMR Data Acquisition:

  • Acquire 1D ¹H and ¹³C spectra on a high-field NMR spectrometer (e.g., 500 MHz or higher).

  • Acquire 2D correlation spectra such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) to assign all proton and carbon signals and to establish through-bond connectivities.

Data Presentation: Expected NMR Chemical Shifts for Laminaripentaose

The chemical shifts of the anomeric protons (H-1) and carbons (C-1) are particularly diagnostic for the linkage and anomeric configuration. For a β-1,3 linkage, the anomeric proton typically appears around 4.7-4.8 ppm with a large coupling constant (J ≈ 8 Hz), and the anomeric carbon resonates around 103-105 ppm. The C-3 carbon of the linked glucose unit will show a downfield shift to ~85 ppm due to glycosylation.

Nucleus	Internal β-1,3-linked Glucose Residue (Representative)
¹H (ppm)	H-1: ~4.75 (d, J ≈ 8 Hz)
¹³C (ppm)	C-1: ~103.5
C-2: ~74.0
C-3: ~85.0 (glycosylation site)
C-4: ~69.0
C-5: ~76.5
C-6: ~61.5

III. Experimental Workflows and Logical Relationships

The following diagrams illustrate the experimental workflows for the structural confirmation of laminaripentaose.

Caption: Experimental workflow for laminaripentaose structural confirmation.

Caption: Representative fragmentation pathway of laminaripentaose in ESI-MS/MS.

Conclusion

The combination of MALDI-TOF MS, ESI-MS/MS, and NMR spectroscopy provides a robust and comprehensive approach for the structural confirmation of laminaripentaose. MALDI-TOF MS efficiently confirms the molecular weight, while ESI-MS/MS elucidates the monosaccharide sequence and provides evidence for the linkage pattern through characteristic fragmentation. Finally, NMR spectroscopy offers unambiguous confirmation of the β-1,3 glycosidic linkages and the anomeric configuration. Together, these techniques ensure the accurate structural characterization of laminaripentaose, which is essential for its development as a potential therapeutic agent.

References

• 1. Permethylation “Small Scale” | National Center for Functional Glycomics (NCFG) [research.bidmc.org]
• 2. harvardapparatus.com [harvardapparatus.com]
• 3. Analysis of Synthetic Monodisperse Polysaccharides by Wide Mass Range Ultrahigh-Resolution MALDI Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy of Laminaripentaose

For Researchers, Scientists, and Drug Development Professionals

Introduction

Laminaripentaose is a β-(1→3)-linked glucan pentasaccharide. As a well-defined oligosaccharide, it serves as a crucial standard and research tool in glycobiology, particularly in studies related to carbohydrate-active enzymes, immunology, and drug delivery. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable technique for the structural elucidation and purity assessment of such oligosaccharides. These application notes provide a comprehensive guide to the NMR analysis of Laminaripentaose, including detailed experimental protocols and tabulated spectral data.

Data Presentation

The following tables summarize the quantitative ¹H and ¹³C NMR chemical shift data for Laminaripentaose, facilitating straightforward comparison and verification of experimental results. The data is based on the analysis of purified Laminaria digitata oligosaccharides.[1]

Table 1: ¹H NMR Chemical Shifts (δ, ppm) of Laminaripentaose in D₂O [1]

Residue/Position	H-1	H-2	H-3	H-4	H-5	H-6a	H-6b
Non-reducing end	4.60	3.38	3.43	3.59	3.38	3.72	3.59
Internal Glc (β-1,3)	4.69	3.38	3.46	3.59	3.38	3.72	3.59
Reducing end (α-anomer)	5.12	3.49	3.61	3.34	3.69	3.72	3.72
Reducing end (β-anomer)	4.58	3.19	3.43	3.34	3.40	3.72	3.72

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) of Laminaripentaose in D₂O [1]

Residue/Position	C-1	C-2	C-3	C-4	C-5	C-6
Non-reducing end	102.8	73.3	74.9	68.1	75.8	60.7
Internal Glc (β-1,3)	102.8	73.3	84.7	68.1	75.8	60.7
Reducing end (α-anomer)	92.1	71.6	73.3	69.5	71.6	60.7
Reducing end (β-anomer)	95.9	74.2	75.8	69.5	75.8	60.7

Experimental Protocols

Detailed methodologies for the key experiments required for the NMR analysis of Laminaripentaose are provided below.

Protocol 1: Sample Preparation

• Purification: Ensure the Laminaripentaose sample is of high purity (>95%). Purification can be achieved using techniques like size-exclusion chromatography (e.g., with Bio-Gel P-2 resin).[1]

• Lyophilization: Lyophilize the purified sample to remove any residual solvents.

• Dissolution in D₂O: Dissolve approximately 5-10 mg of the lyophilized Laminaripentaose in 0.5 mL of high-purity deuterium (B1214612) oxide (D₂O, 99.9%).

• Solvent Exchange: To minimize the residual HDO signal, perform a solvent exchange by lyophilizing the D₂O solution and re-dissolving it in fresh D₂O. Repeat this step at least twice.

• Sample Transfer: Carefully transfer the final solution to a 5 mm NMR tube.

Protocol 2: 1D NMR Data Acquisition (¹H and ¹³C)

• Spectrometer Setup: Use a high-field NMR spectrometer (e.g., 500 MHz or higher) for optimal resolution.[1]

• ¹H NMR Acquisition:

  • Set the spectral width to approximately 10-12 ppm.

  • Acquire a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.

  • Employ a relaxation delay of 1-2 seconds.

  • Use a solvent suppression technique (e.g., presaturation) to attenuate the residual HDO signal.

• ¹³C NMR Acquisition:

  • Set the spectral width to approximately 200-220 ppm.

  • Acquire a larger number of scans (e.g., 1024-4096) due to the lower natural abundance of ¹³C.

  • Use a longer relaxation delay of 2-5 seconds.

  • Proton decoupling is typically applied to simplify the spectrum.

Protocol 3: 2D NMR Data Acquisition for Structural Elucidation

To unambiguously assign the proton and carbon signals and confirm the glycosidic linkages, a suite of 2D NMR experiments is recommended.

• COSY (Correlation Spectroscopy):

  • Purpose: To identify scalar-coupled protons within each glucose residue.

  • This experiment reveals correlations between protons that are connected through 2-3 bonds.

• TOCSY (Total Correlation Spectroscopy):

  • Purpose: To identify all protons belonging to a single spin system (i.e., a single glucose residue).

  • By irradiating a specific proton, a complete correlation of all protons within that residue can be obtained.

• HSQC (Heteronuclear Single Quantum Coherence):

  • Purpose: To correlate each proton with its directly attached carbon atom.

  • This is a key experiment for assigning the ¹³C spectrum based on the assigned ¹H spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Purpose: To identify long-range (2-3 bond) correlations between protons and carbons.

  • This experiment is crucial for determining the glycosidic linkages by observing correlations between the anomeric proton of one residue and the carbon at the linkage position of the adjacent residue.

• NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy):

  • Purpose: To identify through-space correlations between protons that are in close proximity.

  • This information helps to determine the spatial arrangement of the glucose units and confirm the glycosidic linkages.

Visualizations

The following diagrams illustrate the experimental workflow for the NMR analysis of Laminaripentaose.

References

• 1. Preparation and Structure Characterization of High-Value Laminaria digitata Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Plant Defense Gene Expression Using Laminaripentaose

For Researchers, Scientists, and Drug Development Professionals

Introduction

Laminaripentaose, a linear β-1,3-linked pentasaccharide of glucose, serves as a potent elicitor of plant defense responses. As the minimal structural unit required for elicitor activity from laminarin, a storage polysaccharide from brown algae, laminaripentaose is a valuable tool for researchers studying plant immunity. It functions as a Microbe-Associated Molecular Pattern (MAMP), triggering a cascade of defense signaling pathways that lead to the expression of various defense-related genes. These application notes provide detailed protocols and data for utilizing laminaripentaose to investigate plant defense gene expression, aiding in the elucidation of plant immune mechanisms and the development of novel plant protection strategies.

Laminaripentaose and its parent molecule, laminarin, have been shown to induce a broad spectrum of defense responses in various plant species, including tobacco and soybean.[1][2] These responses range from rapid physiological changes, such as the alkalinization of the extracellular medium and the production of reactive oxygen species (ROS), to the long-term induction of defense-related enzymes, the accumulation of salicylic (B10762653) acid (SA), and the expression of pathogenesis-related (PR) proteins.[1][3]

Principle

The perception of laminaripentaose by plant cells initiates a signaling cascade that culminates in the transcriptional activation of defense-related genes. In the model plant Arabidopsis thaliana, the perception of short-chain β-1,3-glucans is mediated by a receptor complex that includes the LysM receptor-like kinase CERK1, which acts as a co-receptor.[4][5][6] This recognition event triggers downstream signaling events, including the activation of mitogen-activated protein kinase (MAPK) cascades and calcium influx, leading to the activation of transcription factors that regulate the expression of defense genes.[7][8] The induction of these genes, such as Pathogenesis-Related 1 (PR-1) and Phenylalanine Ammonia-Lyase (PAL), is a hallmark of the plant's defense response and can be quantified to assess the elicitor activity of laminaripentaose.

Data Presentation

The following tables summarize the quantitative data on the induction of defense responses and gene expression following treatment with β-1,3-glucans. Note that while laminaripentaose is the minimal active unit, some studies utilize the closely related laminarihexaose (B104634) (DP6) or the polymer laminarin for experimental convenience. The responses are expected to be comparable.

Table 1: Early Defense Responses to β-1,3-Glucans in Arabidopsis thaliana

Response	Elicitor & Concentration	Time Point	Fold Change/Response	Reference
Reactive Oxygen Species (ROS) Burst	Laminarihexaose (250 µM)	10-20 min	Peak luminescence	[7]
Cytosolic Ca²⁺ Influx	Laminarihexaose (250 µM)	5-10 min	Peak luminescence	[7]
MAPK Activation (p44/42)	Laminarihexaose (250 µM)	15 min	Peak phosphorylation	[7]

Table 2: Defense Gene Expression in Arabidopsis thaliana Seedlings Treated with Laminarihexaose (100 µM)

Gene	Time Point	Fold Change (vs. Mock)
WRKY30	30 min	~15
WRKY40	30 min	~10
CYP81F2	30 min	~25
FRK1	30 min	~40

Note: This data is extrapolated from transcriptomic analyses of Arabidopsis treated with 1,3-β-d-(Glc)6 and represents a subset of upregulated immunity-associated genes. The exact fold change can vary based on experimental conditions.[5]

Table 3: Defense-Related Responses in Tobacco (Nicotiana tabacum) Treated with Laminarin

Response	Elicitor & Concentration	Time Point	Observation	Reference
Extracellular Alkalinization	Laminarin (200 µg/mL)	minutes	~1.9 pH unit increase	[3]
H₂O₂ Release	Laminarin (200 µg/mL)	minutes	Transient burst	[3]
PAL Activity	Laminarin (200 µg/mL)	24 hours	Strong stimulation	[3]
Salicylic Acid Accumulation	Laminarin (200 µg/mL)	6-48 hours	Sharp increase	[3]
PR Protein Accumulation	Laminarin (200 µg/mL)	48 hours	Induction of PR-1, PR-2, PR-3, PR-5	[3]

Experimental Protocols

Protocol 1: Treatment of Arabidopsis thaliana Seedlings for Gene Expression Analysis

This protocol describes the treatment of Arabidopsis thaliana seedlings with laminaripentaose for the subsequent analysis of defense gene expression by quantitative reverse transcription PCR (qRT-PCR).

Materials:

• Arabidopsis thaliana seeds (e.g., ecotype Col-0)

• Murashige and Skoog (MS) medium with 1% sucrose (B13894) and 0.8% agar (B569324)

• Laminaripentaose (Megazyme, O-LAM5)

• Sterile water

• Liquid nitrogen

• RNA extraction kit (e.g., RNeasy Plant Mini Kit, Qiagen)

• cDNA synthesis kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad)

• qPCR master mix (e.g., SsoAdvanced Universal SYBR Green Supermix, Bio-Rad)

• qRT-PCR instrument

• Primers for target defense genes (e.g., PR-1, PAL1) and a reference gene (e.g., ACTIN2)

Procedure:

• Plant Growth:

  • Sterilize Arabidopsis thaliana seeds and sow them on MS agar plates.

  • Stratify the seeds at 4°C for 2-3 days in the dark.

  • Grow the seedlings in a growth chamber under a 16-hour light/8-hour dark photoperiod at 22°C for 10-14 days.

• Laminaripentaose Treatment:

  • Prepare a stock solution of laminaripentaose in sterile water (e.g., 10 mM).

  • On the day of the experiment, dilute the stock solution to the desired final concentration (e.g., 100 µM) in liquid MS medium. Use liquid MS medium without laminaripentaose as a mock control.

  • Carefully transfer the seedlings into 6-well plates containing 5 mL of liquid MS medium with or without laminaripentaose.

  • Incubate the seedlings for the desired time points (e.g., 0, 1, 3, 6, 24 hours).

• Sample Collection and RNA Extraction:

  • At each time point, harvest the seedlings, gently blot them dry, and immediately freeze them in liquid nitrogen.

  • Store the samples at -80°C until RNA extraction.

  • Extract total RNA from the frozen seedlings using a suitable RNA extraction kit according to the manufacturer's instructions.

• cDNA Synthesis and qRT-PCR:

  • Synthesize cDNA from the total RNA using a cDNA synthesis kit.

  • Perform qRT-PCR using a qPCR master mix, cDNA template, and gene-specific primers.

  • Use the following typical PCR program: 95°C for 3 min, followed by 40 cycles of 95°C for 15 s and 60°C for 30 s.

  • Analyze the gene expression data using the 2-ΔΔCt method, normalizing the expression of the target genes to the expression of the reference gene.

Table 4: Example Primer Sequences for qRT-PCR in Arabidopsis thaliana

Gene	Forward Primer (5'-3')	Reverse Primer (5'-3')
PR-1 (At2g14610)	CGTCTTTGTAGCTCTTGTTCTTCC	GCTCATAGTATGCGGTTCTCG
PAL1 (At2g37040)	GCTCCATTGGTGTTGATATGC	GTCGGTGTATCGTTGAGTGTG
ACTIN2 (At3g18780)	GGTGAGGATATTCAGCCACTTGTCTG	TGTGAGATCCCGACCCGCAAGATC

Protocol 2: Infiltration of Nicotiana benthamiana Leaves

This protocol is suitable for studying localized defense responses in the leaves of Nicotiana benthamiana.

Materials:

• 4-6 week old Nicotiana benthamiana plants

• Laminaripentaose

• Sterile water

• 1 mL needleless syringe

• Liquid nitrogen

Procedure:

• Plant Growth: Grow Nicotiana benthamiana plants in a greenhouse or growth chamber under standard conditions.

• Elicitor Preparation: Prepare a solution of laminaripentaose in sterile water at the desired concentration (e.g., 200 µg/mL). Use sterile water as a mock control.

• Leaf Infiltration:

  • Use a 1 mL needleless syringe to gently infiltrate the laminaripentaose solution or mock control into the abaxial side of fully expanded leaves.

  • Infiltrate a defined area of the leaf, marking the infiltrated zone.

• Sample Collection: At various time points post-infiltration (e.g., 6, 24, 48 hours), excise the infiltrated leaf discs, immediately freeze them in liquid nitrogen, and store at -80°C.

• Gene Expression Analysis: Proceed with RNA extraction, cDNA synthesis, and qRT-PCR as described in Protocol 1.

Mandatory Visualizations

Caption: Laminaripentaose signaling pathway in plants.

Caption: Experimental workflow for gene expression analysis.

References

• 1. Plant species-specific recognition of long and short β-1,3-linked glucans is mediated by different receptor systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mpipz.mpg.de [mpipz.mpg.de]
• 3. Linear β-1,3 Glucans Are Elicitors of Defense Responses in Tobacco - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Non-branched β-1,3-glucan oligosaccharides trigger immune responses in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. β-glucan-triggered plant innate immunity [cbgp.upm.es]
• 7. researchgate.net [researchgate.net]
• 8. Plant Disease Resistance-Related Signaling Pathways: Recent Progress and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Bioassays Using Laminaripentaose

For Researchers, Scientists, and Drug Development Professionals

Introduction

Laminaripentaose is a β-glucan oligosaccharide consisting of five glucose units linked by β-1,3 glycosidic bonds. As the smallest elicitor-active structure of the larger laminarin polysaccharide, Laminaripentaose is a molecule of significant interest for its potential biological activities.[1] While much of the existing research has focused on the broader effects of laminarin, these studies provide a strong foundation for investigating the specific roles of Laminaripentaose in various cellular processes. These application notes provide an overview of potential in vitro bioassays and detailed protocols to investigate the immunostimulatory, anticancer, and antioxidant properties of Laminaripentaose.

I. Immunomodulatory Effects on Macrophages

Laminaripentaose, as a constituent of laminarin, is anticipated to modulate the activity of macrophages, key cells of the innate immune system. In vitro assays using macrophage cell lines such as RAW 264.7 are fundamental to elucidating these effects.

Application Note:

Investigating the impact of Laminaripentaose on macrophage activation, including the production of inflammatory mediators like nitric oxide (NO) and cytokines (e.g., TNF-α, IL-6). These assays are crucial for understanding its potential as an immunomodulatory agent.

Quantitative Data Summary:

Compound	Cell Line	Bioassay	Concentration	Result	Reference
Laminarin	RAW 264.7	NO Production	300, 400, 500 µg/mL	Significant increase (p < 0.001)	[2]
Laminarin	RAW 264.7	H2O2 Production	300, 400, 500 µg/mL	Significant increase (p < 0.001)	[2]
Laminarin	RAW 264.7	Intracellular Ca2+	300, 400, 500 µg/mL	Significant increase (p < 0.001)	[2]
Laminarin	RAW 264.7	STAT3, c-Jun, c-Fos, COX-2 mRNA	300, 400, 500 µg/mL	Significant increase (p < 0.05)	[2]
Laminarin	RAW 264.7	STAT1 mRNA	400, 500 µg/mL	Significant increase (p < 0.05)	[2]

Experimental Workflow: Macrophage Activation Assay

Workflow for assessing macrophage activation by Laminaripentaose.

Detailed Protocol: Nitric Oxide (NO) Production Assay in RAW 264.7 Macrophages

• Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.[2]

• Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: Prepare stock solutions of Laminaripentaose in sterile PBS. Dilute the stock to desired final concentrations in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing different concentrations of Laminaripentaose. Include a positive control (e.g., LPS, 1 µg/mL) and a negative control (medium only).

• Incubation: Incubate the plate for 24 hours at 37°C and 5% CO2.

• Griess Assay:

  • After incubation, transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to each well and incubate for another 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the nitrite (B80452) concentration based on a standard curve generated with known concentrations of sodium nitrite.

II. Anticancer Effects: Induction of Apoptosis in Colon Cancer Cells

Laminarin has been shown to induce apoptosis in human colon cancer cell lines like LoVo and HT-29.[3][4] It is plausible that Laminaripentaose, as an active component, contributes to this effect. In vitro apoptosis assays are essential to validate this hypothesis.

Application Note:

Evaluation of the pro-apoptotic potential of Laminaripentaose on human colon cancer cell lines (e.g., LoVo, HT-29). Key events to investigate include morphological changes, DNA fragmentation, and activation of caspases, which are hallmarks of apoptosis.

Quantitative Data Summary:

The following table presents data on the apoptotic effects of laminarin on colon cancer cells, which can be used as a comparative reference for Laminaripentaose studies.

Compound	Cell Line	Bioassay	Concentration	Result	Reference
Laminarin	LoVo	Apoptosis Induction	400, 800, 1600 µg/mL	Increased ROS, intracellular Ca2+, and decreased mitochondrial membrane potential in a dose-dependent manner.	[5]
Laminarin	LoVo	Caspase Activation	Not specified	Induced release of Cytochrome C and activation of Caspase-9 and -3.	[3][5]
Laminarin	HT-29	Cytotoxicity (IC50)	57 ± 1.2 µg/mL	Dose-dependent suppression of cell viability.	[4][6]

Signaling Pathway: Mitochondrial Apoptosis Pathway

Mitochondrial pathway of apoptosis induced by Laminaripentaose.

Detailed Protocol: Caspase-3 Activity Assay

• Cell Culture and Treatment: Culture LoVo or HT-29 cells in appropriate medium. Seed cells in a 96-well plate and treat with various concentrations of Laminaripentaose for 24-48 hours. Include a positive control (e.g., staurosporine) and a negative control.

• Cell Lysis: After treatment, centrifuge the plate to pellet the cells. Remove the supernatant and add a lysis buffer to each well. Incubate on ice for 10 minutes.

• Caspase-3 Assay:

  • Transfer the cell lysates to a new, opaque 96-well plate.

  • Add a reaction buffer containing the caspase-3 substrate (e.g., DEVD-pNA or a fluorogenic substrate like Ac-DEVD-AMC) to each well.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measurement:

  • For a colorimetric assay (DEVD-pNA), measure the absorbance at 405 nm.

  • For a fluorometric assay (Ac-DEVD-AMC), measure the fluorescence with an excitation wavelength of 380 nm and an emission wavelength of 460 nm.

• Data Analysis: The increase in absorbance or fluorescence is proportional to the caspase-3 activity. Normalize the results to the protein concentration of the cell lysates.

III. Antioxidant Activity

The antioxidant potential of natural compounds is a key area of investigation. Assays such as DPPH and ABTS radical scavenging are commonly employed to determine the capacity of a compound to neutralize free radicals.

Application Note:

To assess the direct antioxidant capacity of Laminaripentaose through its ability to scavenge synthetic radicals like DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)). These assays provide a rapid and effective screening of antioxidant potential.

Quantitative Data Summary:

Specific quantitative antioxidant data for Laminaripentaose is limited. The table below shows the antioxidant activity of an enzymatic extract from Laminaria japonica, which contains laminarin and its oligosaccharides.

Extract/Compound	Bioassay	Concentration	Scavenging Activity (%)	Reference
Enzymatic Extract	DPPH Scavenging	500 µg/mL	80.38 ± 0.44%	[7]
Enzymatic Extract	ABTS+ Scavenging	500 µg/mL	94.57 ± 0.05%	[7]
Enzymatic Extract	H2O2 Scavenging	500 µg/mL	74.10 ± 1.26%	[7]

Experimental Workflow: DPPH Radical Scavenging Assay

Workflow for DPPH radical scavenging assay.

Detailed Protocol: DPPH Radical Scavenging Assay

• Reagent Preparation:

  • Prepare a stock solution of Laminaripentaose in a suitable solvent (e.g., water or methanol). Create a series of dilutions to test a range of concentrations.

  • Prepare a 0.1 mM solution of DPPH in methanol.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of each Laminaripentaose dilution to different wells.

  • Add 100 µL of the DPPH solution to each well.

  • For the control, mix 100 µL of the solvent with 100 µL of the DPPH solution.

  • For the blank, mix 100 µL of the solvent with 100 µL of methanol.

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

  • The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) can be determined by plotting the scavenging activity against the concentration of Laminaripentaose.

Conclusion

The provided application notes and protocols offer a comprehensive framework for the in vitro evaluation of Laminaripentaose. While direct experimental data for this specific oligosaccharide is emerging, the established bioactivities of its parent compound, laminarin, provide a strong rationale for investigating its immunomodulatory, anticancer, and antioxidant properties. The detailed methodologies and workflows are intended to guide researchers in designing and executing robust experiments to uncover the therapeutic potential of Laminaripentaose.

References

• 1. Linear β-1,3 Glucans Are Elicitors of Defense Responses in Tobacco - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Immunostimulatory Effect of Laminarin on RAW 264.7 Mouse Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Laminarin induces apoptosis of human colon cancer LOVO cells through a mitochondrial pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro anticancer potential of laminarin and fucoidan from Brown seaweeds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. In vitro anticancer potential of laminarin and fucoidan from Brown seaweeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antioxidant and Cytoprotective Activities of Enzymatic Extracts from Rhizoid of Laminaria japonica - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Laminaripentaose-Induced Disease Resistance in Crops

For Researchers, Scientists, and Drug Development Professionals

Introduction

Laminaripentaose, a β-1,3-glucan oligosaccharide, is a potent elicitor of defense responses in a variety of plant species. As a pathogen-associated molecular pattern (PAMP), it is recognized by the plant's innate immune system, triggering a cascade of defense mechanisms that can lead to induced resistance against a broad spectrum of pathogens. These application notes provide an overview of the mechanisms of action of laminaripentaose, quantitative data on its efficacy, and detailed protocols for its application and the evaluation of induced resistance in crops.

Mechanism of Action

Laminaripentaose is perceived by pattern recognition receptors (PRRs) on the plant cell surface. This recognition initiates a signaling cascade known as PAMP-triggered immunity (PTI). Key events in this signaling pathway include:

• Ion Fluxes: A rapid influx of Ca2+ into the cytosol and an efflux of K+ and Cl- ions.

• Reactive Oxygen Species (ROS) Production: An oxidative burst characterized by the production of superoxide (B77818) and hydrogen peroxide.

• Mitogen-Activated Protein Kinase (MAPK) Cascade Activation: Phosphorylation and activation of MAPKs which regulate downstream defense responses.

• Phytohormone Signaling: Activation of salicylic (B10762653) acid (SA), jasmonic acid (JA), and ethylene (B1197577) (ET) signaling pathways, which play crucial roles in coordinating the plant's defense response.

• Transcriptional Reprogramming: Upregulation of defense-related genes, including pathogenesis-related (PR) proteins and enzymes involved in the biosynthesis of antimicrobial compounds.

• Production of Phytoalexins: Synthesis and accumulation of low molecular weight antimicrobial compounds.

• Callose Deposition: Reinforcement of the cell wall at the site of potential pathogen entry.

Data Presentation

The following tables summarize the quantitative effects of laminarin (a polymer containing laminaripentaose) treatment on inducing disease resistance in grapevine (Vitis vinifera L.) against Botrytis cinerea and Plasmopara viticola.

Table 1: Effect of Laminarin Treatment on Disease Severity in Grapevine

Treatment	Pathogen	Disease Severity Reduction (%)
Laminarin (2.5 g/L)	Botrytis cinerea	~55%
Laminarin (2.5 g/L)	Plasmopara viticola	~75%

Table 2: Induction of Defense-Related Responses in Grapevine by Laminarin

Defense Response	Fold Induction (Compared to Control)	Time of Peak Induction
Phytoalexins
Resveratrol (B1683913)	~10-fold	48 hours post-treatment
ε-viniferin	~8-fold	48 hours post-treatment
Defense-Related Genes
PR-2 (β-1,3-glucanase)	>20-fold	24 hours post-treatment
PR-3 (Chitinase)	~15-fold	24 hours post-treatment
STS (Stilbene Synthase)	>25-fold	12 hours post-treatment

Experimental Protocols

Protocol 1: Laminaripentaose Treatment for Inducing Resistance in Grapevine

Objective: To induce disease resistance in grapevine plants through the application of laminaripentaose.

Materials:

• Laminaripentaose (or Laminarin)

• Sterile distilled water

• Spray bottle

• Grapevine plants (e.g., Vitis vinifera cv. Chardonnay)

• Growth chamber or greenhouse with controlled conditions

Procedure:

• Preparation of Laminaripentaose Solution:

  • Dissolve laminaripentaose in sterile distilled water to a final concentration of 2.5 g/L.

  • Ensure the solution is well-mixed.

• Plant Treatment:

  • Use healthy, well-watered grapevine plants, approximately 8-10 weeks old.

  • Evenly spray the entire surface of the grapevine leaves (adaxial and abaxial sides) with the laminaripentaose solution until runoff.

  • For the control group, spray plants with sterile distilled water.

• Incubation:

  • Place the treated plants back into the growth chamber or greenhouse under standard conditions (e.g., 24°C, 16h light/8h dark photoperiod).

  • Allow the plants to incubate for at least 48 hours before pathogen challenge to allow for the induction of defense responses.

Protocol 2: Pathogen Challenge Assay with Botrytis cinerea

Objective: To assess the level of induced resistance in laminaripentaose-treated grapevine plants against Botrytis cinerea.

Materials:

• Laminaripentaose-treated and control grapevine plants

• Botrytis cinerea spore suspension (10^6 spores/mL in sterile water)

• Micropipette

• High-humidity chamber or plastic bags

Procedure:

• Inoculation:

  • 48 hours after laminaripentaose treatment, inoculate the leaves of both treated and control plants.

  • Pipette 10 µL droplets of the B. cinerea spore suspension onto the adaxial surface of the leaves.

  • Create small wounds with a sterile needle prior to inoculation to facilitate infection if required by the experimental design.

• Incubation:

  • Place the inoculated plants in a high-humidity chamber or cover them with plastic bags to maintain high humidity, which is conducive to B. cinerea infection.

  • Incubate the plants at 20-22°C.

• Disease Assessment:

  • Assess the disease severity 72-96 hours post-inoculation.

  • Measure the diameter of the necrotic lesions that develop around the inoculation sites.

  • Calculate the percentage of disease reduction in the laminaripentaose-treated plants compared to the control plants.

Protocol 3: Quantitative RT-PCR for Defense Gene Expression

Objective: To quantify the expression levels of defense-related genes in response to laminaripentaose treatment.

Materials:

• Leaf tissue from laminaripentaose-treated and control plants

• Liquid nitrogen

• RNA extraction kit

• DNase I

• Reverse transcriptase kit

• qPCR instrument

• SYBR Green master mix

• Gene-specific primers for target defense genes (e.g., PR-2, PR-3, STS) and a reference gene (e.g., Actin)

Procedure:

• Sample Collection and RNA Extraction:

  • Collect leaf samples at various time points after laminaripentaose treatment (e.g., 0, 6, 12, 24, 48 hours).

  • Immediately freeze the samples in liquid nitrogen and store at -80°C.

  • Extract total RNA from the leaf tissue using a commercial RNA extraction kit according to the manufacturer's instructions.

  • Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis:

  • Synthesize first-strand cDNA from the total RNA using a reverse transcriptase kit following the manufacturer's protocol.

• Quantitative PCR (qPCR):

  • Perform qPCR using a qPCR instrument and SYBR Green master mix.

  • Set up reactions containing cDNA, gene-specific primers, and SYBR Green master mix.

  • Use a thermal cycling program appropriate for the qPCR instrument and primers.

  • Include no-template controls to check for contamination.

• Data Analysis:

  • Calculate the relative expression of the target genes using the 2^-ΔΔCt method, normalizing to the expression of the reference gene.

Protocol 4: HPLC Analysis of Phytoalexins

Objective: To quantify the accumulation of phytoalexins (e.g., resveratrol) in response to laminaripentaose treatment.

Materials:

• Leaf tissue from laminaripentaose-treated and control plants

• Methanol

• Ethyl acetate (B1210297)

• HPLC system with a C18 column and UV detector

• Resveratrol standard

Procedure:

• Sample Extraction:

  • Collect leaf samples at various time points after laminaripentaose treatment.

  • Grind the frozen leaf tissue to a fine powder in liquid nitrogen.

  • Extract the phytoalexins by homogenizing the powder in methanol.

  • Centrifuge the homogenate and collect the supernatant.

  • Perform a liquid-liquid extraction with ethyl acetate to partition the phytoalexins.

  • Evaporate the ethyl acetate phase to dryness and resuspend the residue in methanol.

• HPLC Analysis:

  • Inject the extracted sample into an HPLC system equipped with a C18 reverse-phase column.

  • Use a gradient of acetonitrile (B52724) and water (with 0.1% formic acid) as the mobile phase.

  • Detect the phytoalexins using a UV detector at the appropriate wavelength for the specific compound (e.g., 306 nm for resveratrol).

• Quantification:

  • Create a standard curve using a known concentration of a resveratrol standard.

  • Quantify the amount of resveratrol in the samples by comparing the peak areas to the standard curve.

Protocol 5: Callose Deposition Assay

Objective: To visualize and quantify callose deposition in response to laminaripentaose treatment.

Materials:

• Leaf discs from laminaripentaose-treated and control plants

• Ethanol (B145695)

• Sodium phosphate (B84403) buffer

• Aniline (B41778) blue solution (0.01% in buffer)

• Fluorescence microscope with a UV filter

Procedure:

• Sample Preparation:

  • Collect leaf discs from treated and control plants.

  • Clear the chlorophyll (B73375) from the leaf discs by incubating them in 95% ethanol overnight.

• Staining:

  • Rehydrate the leaf discs in sodium phosphate buffer.

  • Stain the leaf discs with aniline blue solution for 1-2 hours in the dark.

• Visualization and Quantification:

  • Mount the stained leaf discs on a microscope slide in the staining solution.

  • Observe the callose deposits (which will fluoresce bright yellow-green) using a fluorescence microscope with a UV filter set.

  • Capture images and quantify the number and area of callose deposits using image analysis software.

Visualizations

Application Note: Measuring Reactive Oxygen Species (ROS) Burst with Laminaripentaose

For Researchers, Scientists, and Drug Development Professionals

Introduction

The production of reactive oxygen species (ROS) is a rapid and crucial event in plant defense signaling, often referred to as the oxidative burst. This response is triggered by the recognition of Microbe-Associated Molecular Patterns (MAMPs), leading to the activation of downstream immune responses. Laminaripentaose, a linear β-1,3-glucan oligosaccharide, is a known MAMP that can elicit these defense mechanisms. This application note provides a detailed protocol for measuring the Laminaripentaose-induced ROS burst in plant leaf tissue using a luminol-based chemiluminescence assay. This assay is a robust method for studying plant innate immunity and for screening compounds that may modulate this pathway.

Signaling Pathway of Laminaripentaose-Induced ROS Burst

Laminaripentaose is perceived by pattern recognition receptors (PRRs) on the plant cell surface. This recognition event initiates a signaling cascade involving co-receptors and cytoplasmic kinases, which in turn activate a plasma membrane-localized NADPH oxidase, the Respiratory Burst Oxidase Homolog (RBOH). Activated RBOH catalyzes the production of superoxide (B77818) (O₂⁻) in the apoplast, which is then rapidly dismutated to hydrogen peroxide (H₂O₂), a more stable ROS molecule. The accumulation of H₂O₂ in the apoplast is a key signaling event in plant immunity.

Caption: Laminaripentaose-induced ROS signaling pathway.

Experimental Workflow

The experimental workflow for measuring the Laminaripentaose-induced ROS burst is a multi-step process that involves plant material preparation, an overnight recovery period, the addition of the assay components, and the measurement of the resulting chemiluminescence.

Caption: Experimental workflow for ROS burst measurement.

Detailed Experimental Protocol

This protocol is adapted from standard procedures for measuring MAMP-induced ROS burst in Arabidopsis thaliana leaf discs.

Materials:

• Arabidopsis thaliana plants (4-5 weeks old, grown under short-day conditions)

• Laminaripentaose (Megazyme, P-LAM5)

• Luminol (e.g., Sigma-Aldrich, L-012)

• Horseradish Peroxidase (HRP) (e.g., Sigma-Aldrich, P8250)

• Sterile deionized water

• 96-well white, flat-bottom plates

• 4 mm biopsy punch

• Multichannel pipette

• Plate luminometer with injector capabilities (optional, but recommended)

Reagent Preparation:

• Laminaripentaose Stock Solution (1 mM): Dissolve the appropriate amount of Laminaripentaose in sterile deionized water. Store at -20°C in aliquots.

• Luminol Stock Solution (10 mM): Prepare in a suitable solvent (e.g., DMSO) and store in the dark at -20°C.

• HRP Stock Solution (1 mg/mL): Dissolve in sterile deionized water and store at -20°C.

• Assay Buffer: Sterile deionized water.

Procedure:

• Plant Material Preparation:

  • Select healthy, fully expanded leaves from 4-5 week old Arabidopsis plants.

  • Using a 4 mm biopsy punch, carefully cut leaf discs, avoiding the midvein.

  • Place one leaf disc into each well of a 96-well white plate containing 100 µL of sterile deionized water.

  • Cover the plate with a lid and incubate at room temperature overnight in the dark to allow the leaf discs to recover from wounding stress.

• Assay Setup:

  • On the day of the experiment, prepare the 2x Assay Solution . For each 1 mL of 2x Assay Solution, mix:

    • 4 µL of 10 mM Luminol stock (final concentration in well: 20 µM)

    • 20 µL of 1 mg/mL HRP stock (final concentration in well: 10 µg/mL)

    • The desired volume of Laminaripentaose stock solution (see table below for suggested concentrations).

    • Sterile deionized water to a final volume of 1 mL.

  • Gently remove the water from the wells of the 96-well plate containing the leaf discs using a multichannel pipette.

• Measurement:

  • Program the plate luminometer to measure luminescence kinetically for at least 60 minutes, with readings every 1-2 minutes.

  • Initiate the assay by adding 100 µL of the 2x Assay Solution to each well. If using a luminometer with injectors, inject the solution to start the measurement. If adding manually, work quickly and immediately place the plate in the luminometer.

  • Measure the luminescence over time.

Data Analysis:

• The data is typically presented as Relative Light Units (RLU) over time.

• Calculate the total ROS production by integrating the area under the curve for each treatment.

• The peak RLU can also be used as a measure of the maximum ROS burst intensity.

• Include a negative control (water or buffer instead of Laminaripentaose) to determine the background luminescence.

• A positive control, such as the bacterial MAMP flg22 (100 nM), can be included to ensure the plant material is responsive.

Quantitative Data Summary

The optimal concentration of Laminaripentaose should be determined empirically. The following table provides a suggested range of concentrations for initial experiments, based on effective concentrations of the parent molecule, laminarin.

Elicitor	Suggested Concentration Range	Expected Outcome
Laminaripentaose	10 µM - 500 µM	Dose-dependent increase in ROS burst.
Laminarin (Control)	100 µg/mL - 200 µg/mL	Robust ROS burst.[1][2][3][4]
flg22 (Positive Control)	100 nM	Strong and rapid ROS burst.[5]
Water (Negative Control)	N/A	Minimal to no ROS burst.

Note: The kinetics and magnitude of the ROS burst can vary depending on the plant species, age, and growth conditions. It is recommended to perform a dose-response curve to determine the optimal concentration of Laminaripentaose for your specific experimental system.

References

• 1. Linear β-1,3 Glucans Are Elicitors of Defense Responses in Tobacco - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Laminarin Induces Defense Responses and Efficiently Controls Olive Leaf Spot Disease in Olive - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Linear beta-1,3 glucans are elicitors of defense responses in tobacco - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. berthold.com [berthold.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Laminaripentaose for Elicitor Activity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the use of Laminaripentaose as an elicitor in plant defense studies.

Frequently Asked Questions (FAQs)

Q1: What is Laminaripentaose and why is it used as an elicitor?

A1: Laminaripentaose is a linear oligosaccharide consisting of five β-1,3-linked glucose units. It is the smallest structural motif of laminarin, a storage polysaccharide from brown algae, that can act as a potent elicitor of plant defense responses.[1] It functions as a Microbe-Associated Molecular Pattern (MAMP), mimicking a component of fungal cell walls, thereby triggering the plant's innate immune system, a process known as Pattern-Triggered Immunity (PTI).

Q2: What is the optimal concentration of Laminaripentaose to elicit a defense response?

A2: The optimal concentration of Laminaripentaose can vary depending on the plant species, the specific defense response being measured, and experimental conditions. While direct dose-response data for Laminaripentaose is limited in the literature, studies on its parent polymer, laminarin, provide valuable guidance. Phenylalanine ammonia-lyase (PAL) activity, an early marker of defense, can be stimulated by laminarin concentrations as low as 2 to 10 µg/mL.[1] However, induction of other defense markers like lipoxygenase (LOX) activity and salicylic (B10762653) acid (SA) accumulation may require concentrations exceeding 10 µg/mL.[1] A concentration of 200 µg/mL of laminarin has been shown to induce a strong accumulation of pathogenesis-related (PR) proteins in tobacco.[1] It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental system.

Q3: How should I prepare and store Laminaripentaose solutions?

A3: Laminaripentaose is typically supplied as a powder and is soluble in water. For experimental use, it is advisable to prepare a fresh stock solution in high-purity water. The stock solution can be filter-sterilized and stored at -20°C for long-term stability. Avoid repeated freeze-thaw cycles. When preparing working solutions, dilute the stock solution in the appropriate buffer for your assay. Always use a freshly prepared solution for your experiments to ensure consistent activity.

Q4: I am not observing a consistent defense response with Laminaripentaose. What could be the issue?

A4: Inconsistent results can arise from several factors. Please refer to the troubleshooting guide below for a detailed breakdown of potential issues and solutions. Common culprits include variability in plant material, improper preparation or storage of the Laminaripentaose solution, and issues with the assay methodology itself.

Troubleshooting Guides

Issue 1: No or Weak Defense Response

Potential Cause	Troubleshooting Steps
Suboptimal Laminaripentaose Concentration	Perform a dose-response experiment with a wide range of concentrations (e.g., 1 µM to 250 µM) to determine the optimal concentration for your plant species and the specific response being measured.
Degraded Laminaripentaose	Prepare a fresh solution of Laminaripentaose from a reliable source. Ensure proper storage of the stock solution at -20°C in small aliquots to avoid freeze-thaw cycles.
Plant Insensitivity	The perception of β-1,3-glucans can be species-specific. Verify that your plant species is known to respond to short-chain β-1,3-glucans. Some species may respond more strongly to longer-chain glucans like laminarin.
Timing of Measurement	Defense responses are time-dependent. The peak of early responses like ROS burst occurs within minutes, while gene expression and protein accumulation may take several hours. Optimize the time course of your measurements.
Assay Conditions	Ensure that the pH, temperature, and buffer composition of your assay are optimal for the specific defense response being measured.

Issue 2: High Variability Between Replicates

Potential Cause	Troubleshooting Steps
Inconsistent Plant Material	Use plants of the same age and developmental stage, grown under uniform conditions. For leaf-based assays, use leaves from a similar position on the plant.
Uneven Elicitor Application	For infiltration assays, ensure the elicitor solution is evenly distributed within the leaf tissue. For spray applications, ensure complete and uniform coverage.
Pipetting Errors	Calibrate your pipettes regularly and use proper pipetting techniques, especially when working with small volumes.
Edge Effects in Multi-well Plates	To minimize evaporation and temperature fluctuations in the outer wells of a plate, consider not using them for experimental samples or ensure a humid environment during incubation.

Data Presentation

Table 1: Dose-Dependent Defense Responses in Tobacco Cells Treated with Laminarin *

Concentration (µg/mL)	Phenylalanine Ammonia-Lyase (PAL) Activity (% of Max)	Lipoxygenase (LOX) Activity (% of Max)	Salicylic Acid (SA) Accumulation (% of Max)
2	Stimulated	Not Detected	Not Detected
10	Clearly Stimulated	Stimulated	Stimulated
>10	Strong Stimulation	Strong Stimulation	Strong Stimulation
200	100%	100%	100%

*Data is for laminarin, the parent polymer of laminaripentaose. Laminaripentaose is the smallest elicitor-active structure. A saturating concentration of 200 µg/mL was used to define the maximal induction level (100%).[1]

Table 2: Half-Maximal and Maximal Alkalinization Response in Tobacco Cells Treated with Laminarin *

Response	Concentration (µg/mL)	Molar Concentration (µM)
Half-Maximal	35	6.6
Maximal	200	-

*Data is for laminarin.[1]

Experimental Protocols

Reactive Oxygen Species (ROS) Burst Assay (Luminol-Based)

This protocol is adapted for measuring the rapid production of ROS in leaf discs upon elicitation.

Materials:

• Laminaripentaose solution

• Luminol (B1675438) stock solution (e.g., 10 mM in DMSO)

• Horseradish peroxidase (HRP) stock solution (e.g., 1 mg/mL in water)

• Plant leaf tissue

• Biopsy punch (e.g., 4 mm)

• 96-well white luminometer plate

• Luminometer

Procedure:

• Excise leaf discs from 4-5 week old plants using a biopsy punch, avoiding the mid-vein.

• Float the leaf discs, adaxial side up, in sterile water in a 96-well plate and incubate overnight at room temperature to allow for recovery from wounding.

• On the day of the assay, prepare the reaction solution containing luminol (final concentration 100 µM), HRP (final concentration 10 µg/mL), and the desired concentration of Laminaripentaose in sterile water. Prepare a control solution without Laminaripentaose.

• Carefully replace the water in each well with 100 µL of the reaction solution.

• Immediately place the plate in a luminometer and measure luminescence at 2-minute intervals for 40-60 minutes.

Callose Deposition Assay (Aniline Blue Staining)

This protocol describes the visualization and quantification of callose deposits in leaf tissue.

Materials:

• Laminaripentaose solution

• Plant leaf tissue

• Fixative solution (e.g., ethanol:acetic acid, 3:1 v/v)

• Aniline (B41778) blue solution (e.g., 0.01% in 150 mM KH₂PO₄, pH 9.5)

• Fluorescence microscope with a UV filter

Procedure:

• Infiltrate leaf tissue with the desired concentration of Laminaripentaose or a mock solution.

• After the desired incubation time (e.g., 8-24 hours), excise the treated leaf areas.

• Clear the chlorophyll (B73375) by incubating the leaf tissue in the fixative solution until the tissue is translucent.

• Wash the tissue with water to remove the fixative.

• Stain the tissue by incubating in the aniline blue solution for at least 2 hours in the dark.

• Mount the stained tissue on a microscope slide in 50% glycerol.

• Visualize callose deposits as bright yellow-green fluorescent spots under a fluorescence microscope using a UV filter.

• Quantify the number and area of callose deposits using image analysis software such as ImageJ.[2]

Mitogen-Activated Protein Kinase (MAPK) Activation Assay (Western Blot)

This protocol outlines the detection of MAPK activation through phosphorylation using Western blotting.

Materials:

• Laminaripentaose solution

• Plant seedlings or leaf tissue

• Liquid nitrogen

• Protein extraction buffer

• Primary antibody specific to phosphorylated MAPKs (e.g., anti-p44/42 MAPK)

• Secondary antibody (e.g., HRP-conjugated anti-rabbit IgG)

• Chemiluminescent substrate

• Western blotting equipment

Procedure:

• Treat plant tissue with the desired concentration of Laminaripentaose for a short duration (e.g., 5-30 minutes).

• Immediately freeze the tissue in liquid nitrogen to stop all cellular activity.

• Grind the frozen tissue to a fine powder and extract total proteins using a suitable extraction buffer.

• Determine the protein concentration of the extracts.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane and then incubate with the primary antibody against phosphorylated MAPKs.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• To ensure equal loading, the membrane can be stripped and re-probed with an antibody against total MAPK.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Laminaripentaose signaling pathway in plants.

Caption: General experimental workflow for Laminaripentaose elicitor assays.

References

• 1. Linear β-1,3 Glucans Are Elicitors of Defense Responses in Tobacco - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Staining and automated image quantification of callose in Arabidopsis cotyledons and leaves - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Laminaripentaose Stability and Degradation in Solution

Welcome to the technical support center for laminaripentaose. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and degradation of laminaripentaose in solution. Here you will find answers to frequently asked questions and troubleshooting guides for common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of laminaripentaose in its solid form?

A1: As a solid powder, laminaripentaose is highly stable. Under ambient storage conditions, it is stable for over two years. For extended long-term storage, spanning more than 10 years, it is recommended to store the powder at temperatures below -10°C.

Q2: What factors can influence the stability of laminaripentaose in an aqueous solution?

A2: The stability of laminaripentaose in solution is primarily affected by pH, temperature, and the presence of enzymes. Like other oligosaccharides, the β-1,3-glycosidic bonds in laminaripentaose are susceptible to hydrolysis, a reaction that is catalyzed by both acidic and basic conditions and accelerated at higher temperatures. Enzymatic degradation by β-1,3-glucanases will also rapidly break down the molecule.

Q3: How does pH affect the degradation of laminaripentaose in solution?

A3: Laminaripentaose is most stable in neutral to slightly acidic aqueous solutions. Both strongly acidic and alkaline conditions will promote the hydrolysis of the glycosidic bonds, leading to the formation of smaller oligosaccharides (laminaritetraose, laminaritriose, laminaribiose) and glucose. The rate of this degradation increases as the pH moves further from the neutral range.

Q4: What is the impact of temperature on the stability of laminaripentaose solutions?

A4: Elevated temperatures significantly accelerate the degradation of laminaripentaose in solution. This effect is more pronounced in the presence of acidic or basic catalysts. For optimal stability, it is recommended to store laminaripentaose solutions at refrigerated temperatures (2-8°C) for short-term use and frozen (≤ -20°C) for long-term storage.

Q5: What are the primary degradation products of laminaripentaose?

A5: The degradation of laminaripentaose proceeds via the cleavage of its β-1,3-glycosidic bonds. This results in a mixture of smaller oligosaccharides and monosaccharides. The primary degradation products are:

• Laminaritetraose

• Laminaritriose

• Laminaribiose

• Glucose

Troubleshooting Guides

Issue 1: Unexpectedly rapid degradation of laminaripentaose standard solution.

Possible Cause	Troubleshooting Step
Contaminated water or buffer	Use high-purity, sterile water (e.g., HPLC-grade) and freshly prepared buffers. Microbial contamination can introduce enzymes that degrade oligosaccharides.
Incorrect pH of the solution	Verify the pH of your solution using a calibrated pH meter. Adjust as necessary to a neutral or slightly acidic pH for better stability.
High storage temperature	Ensure that the solution is stored at the recommended temperature (2-8°C for short-term, ≤ -20°C for long-term). Avoid repeated freeze-thaw cycles.
Leaching from container	Use high-quality, inert containers (e.g., borosilicate glass or polypropylene) to prevent leaching of acidic or basic substances.

Issue 2: Inconsistent results in stability studies.

Possible Cause	Troubleshooting Step
Inconsistent sample preparation	Follow a standardized protocol for preparing all samples to ensure uniformity in concentration and pH.
Fluctuations in incubation temperature	Use a calibrated incubator or water bath with stable temperature control. Monitor and record the temperature throughout the study.
Variability in analytical method	Ensure your analytical method is validated for stability-indicating properties. Use a consistent method for all time points and run a system suitability test before each analysis.
Evaporation of solvent	Use tightly sealed vials for your stability samples to prevent changes in concentration due to solvent evaporation, especially at elevated temperatures.

Quantitative Data Summary

Condition	Effect on Stability	General Observations for β-Glucans
Acidic pH	Decreased stability	Hydrolysis rate increases with decreasing pH and increasing temperature.
Neutral pH	Optimal stability	Generally the most stable condition for short-term storage and use.
Alkaline pH	Decreased stability	Can cause a change in the helical structure of larger β-glucans and promote degradation.
Elevated Temperature	Decreased stability	Significantly accelerates degradation, especially in non-neutral pH conditions.

Experimental Protocols

Protocol 1: Forced Degradation Study of Laminaripentaose in Solution

This protocol outlines a general procedure for conducting a forced degradation study to understand the degradation pathways of laminaripentaose.

1. Materials:

• Laminaripentaose

• HPLC-grade water

• Hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

• pH meter

• Calibrated incubator/oven

• Photostability chamber

• HPLC or HPAEC-PAD system

2. Procedure:

• Prepare Stock Solution: Accurately weigh and dissolve laminaripentaose in HPLC-grade water to a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl.

  • Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw a sample, neutralize it with NaOH, and dilute with mobile phase for analysis.

• Base Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH.

  • Incubate at room temperature for a defined period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw a sample, neutralize it with HCl, and dilute with mobile phase for analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂.

  • Incubate at room temperature, protected from light, for a defined period (e.g., 24 hours).

  • Withdraw a sample and dilute with mobile phase for analysis.

• Thermal Degradation:

  • Place an aliquot of the stock solution (at neutral pH) in a calibrated oven at an elevated temperature (e.g., 80°C) for a defined period (e.g., 24, 48, 72 hours).

  • At each time point, withdraw a sample, cool to room temperature, and dilute with mobile phase for analysis.

• Photolytic Degradation:

  • Expose an aliquot of the stock solution to light in a photostability chamber according to ICH Q1B guidelines.

  • Simultaneously, keep a control sample in the dark.

  • After the exposure period, withdraw samples from both the light-exposed and dark controls for analysis.

• Analysis: Analyze all samples using a validated stability-indicating analytical method (see Protocol 2).

Protocol 2: Stability-Indicating HPAEC-PAD Method for Laminaripentaose and its Degradation Products

This method provides a framework for the separation and quantification of laminaripentaose and its primary degradation products.

1. Instrumentation and Columns:

• High-Performance Anion-Exchange Chromatography (HPAEC) system with Pulsed Amperometric Detection (PAD).

• Anion-exchange column suitable for carbohydrate analysis (e.g., a Thermo Scientific™ Dionex™ CarboPac™ series column).

• Gold working electrode and Ag/AgCl reference electrode.

2. Reagents and Mobile Phase:

• Deionized water (18.2 MΩ·cm)

• 50% (w/w) Sodium hydroxide solution

• Sodium acetate (B1210297)

• Mobile Phase A: Deionized water

• Mobile Phase B: Sodium hydroxide solution (e.g., 200 mM)

• Mobile Phase C: Sodium acetate in Mobile Phase B

3. Chromatographic Conditions (Example):

• Flow Rate: 0.5 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Gradient Program:

  Time (min)	%A	%B	%C
  0.0	90	10	0
  20.0	90	10	0
  20.1	50	50	0
  30.0	50	50	0
  30.1	0	0	100
  40.0	0	0	100
  40.1	90	10	0

  | 50.0 | 90 | 10 | 0 |

• PAD Waveform: A standard carbohydrate waveform should be used as recommended by the instrument manufacturer.

4. Sample Preparation:

• Dilute the samples from the forced degradation study to fall within the calibration range of the method.

• Use the mobile phase or deionized water for dilution.

• Filter samples through a 0.22 µm syringe filter if necessary.

5. Method Validation:

• The method should be validated for specificity, linearity, accuracy, precision, and limits of detection and quantification according to ICH guidelines. Specificity is critical to ensure that the degradation products are well-resolved from the parent laminaripentaose peak.

Visualizations

Troubleshooting Laminaripentaose solubility for experiments

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Laminaripentaose.

Frequently Asked Questions (FAQs)

Q1: What is Laminaripentaose and what are its common applications in research?

Laminaripentaose is a high-purity oligosaccharide composed of five glucose units linked by β-1,3-glycosidic bonds. It is a type of β-glucan and is typically supplied as a stable powder.[1][2][3][4] In research, it is often used in biochemical and enzymatic assays, particularly as a substrate for enzymes like endo-1,3-β-glucanase.[1][3][4] As a small, defined β-glucan, it is also utilized in immunology studies to investigate the response of immune cells to β-glucans, which are known to have immunomodulatory effects.[5][6]

Q2: What are the general solubility properties of Laminaripentaose?

Q3: I am observing a precipitate in my Laminaripentaose solution. What could be the cause?

Precipitation of Laminaripentaose in your experimental setup can be due to several factors:

• Exceeding Solubility Limits: The concentration of Laminaripentaose in your solution may be too high for the chosen solvent and temperature.

• Solvent Polarity: If you are preparing a stock solution in a non-aqueous solvent like DMSO and then diluting it into an aqueous buffer or cell culture medium, the change in solvent polarity can cause the compound to precipitate.

• Temperature Effects: The solubility of many oligosaccharides is temperature-dependent. A decrease in temperature, for instance, when moving a solution from a warm incubator to room temperature, can lead to precipitation.

• pH of the Solution: The pH of the buffer or medium can influence the solubility of some compounds.

• Interactions with Other Components: In complex mixtures like cell culture media, Laminaripentaose may interact with salts, proteins, or other components, leading to precipitation.

Troubleshooting Guide

Issue 1: Difficulty Dissolving Laminaripentaose Powder

If you are having trouble dissolving the Laminaripentaose powder, consider the following troubleshooting steps.

Parameter	Recommendation	Rationale
Solvent Choice	Start with sterile, purified water or a common biological buffer like Phosphate-Buffered Saline (PBS). For higher concentrations or if aqueous solubility is limited, consider using cell culture grade Dimethyl Sulfoxide (B87167) (DMSO).	Oligosaccharides are generally water-soluble. DMSO is a polar aprotic solvent that can often dissolve compounds that have limited aqueous solubility.[9][10][11]
Temperature	Gently warm the solution to 37-50°C.[12]	Increasing the temperature can enhance the solubility of many compounds, including oligosaccharides.
Mechanical Agitation	Use a vortex mixer or sonicate the solution in a water bath.	Mechanical energy can help to break up powder aggregates and facilitate dissolution.
pH Adjustment	While not commonly required for neutral oligosaccharides, you can test small aliquots at slightly acidic or basic pH if solubility remains an issue. However, be mindful of the pH stability of the compound and the requirements of your experiment.	The ionization state of a compound can affect its solubility.

Issue 2: Precipitation Upon Dilution of a Stock Solution

When a concentrated stock solution (e.g., in DMSO) is diluted into an aqueous medium, precipitation can occur.

Parameter	Recommendation	Rationale
Dilution Method	Add the stock solution dropwise to the pre-warmed (e.g., 37°C) aqueous medium while vigorously vortexing or stirring.	This method promotes rapid mixing and dispersion, preventing the formation of localized high concentrations of the organic solvent that can lead to precipitation.
Final Solvent Concentration	Keep the final concentration of the organic solvent (e.g., DMSO) in your working solution as low as possible, typically below 0.5% (v/v) for cell-based assays, to avoid solvent-induced precipitation and cellular toxicity.	High concentrations of organic solvents can be toxic to cells and can cause many dissolved substances to come out of solution.
Intermediate Dilution	Consider a serial dilution approach. For example, dilute the DMSO stock into a smaller volume of aqueous buffer first, and then add this intermediate solution to your final experimental volume.	This can provide a more gradual change in solvent polarity, potentially keeping the compound in solution.

Experimental Protocols

Protocol 1: Preparation of an Aqueous Stock Solution of Laminaripentaose

• Aseptically weigh the desired amount of Laminaripentaose powder in a sterile microcentrifuge tube.

• Add the required volume of sterile, purified water or PBS to achieve the desired stock concentration (e.g., 10 mg/mL).

• Vortex the tube vigorously for 1-2 minutes.

• If the powder is not fully dissolved, incubate the tube in a water bath at 37°C for 10-15 minutes, with intermittent vortexing.

• Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Sterile filter the solution through a 0.22 µm syringe filter into a new sterile tube.

• Store the stock solution at -20°C for long-term storage or at 4°C for short-term use.

Protocol 2: Preparation of a DMSO Stock Solution of Laminaripentaose

• Aseptically weigh the desired amount of Laminaripentaose powder in a sterile microcentrifuge tube.

• Add the required volume of sterile, cell culture grade DMSO to achieve a high concentration stock (e.g., 50-100 mM).

• Vortex the tube vigorously until the powder is completely dissolved. A brief sonication may assist in dissolution.

• Visually inspect the solution for clarity.

• Store the DMSO stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Visualizations

Experimental Workflow for Preparing a Working Solution

Caption: Workflow for preparing Laminaripentaose solutions.

β-Glucan Signaling Pathways in Immune Cells

Laminaripentaose, as a β-1,3-glucan, is recognized by pattern recognition receptors (PRRs) on immune cells such as macrophages, dendritic cells, and neutrophils. The primary receptors involved are Dectin-1 and Toll-like Receptors (TLRs), particularly TLR2 and TLR4.[5][13][14]

Caption: Dectin-1 signaling cascade upon β-glucan binding.[15][16][17][18]

β-Glucans can also signal through TLRs, often in conjunction with Dectin-1, leading to a modulated immune response.

Caption: TLR-mediated signaling in response to β-glucans.[13][14][19][20]

References

• 1. Laminaripentaose | Carbohydrate Research [neogen.com]
• 2. Laminaripentaose Oligosaccharide | Megazyme [megazyme.com]
• 3. neogen.com [neogen.com]
• 4. a-matrix.ng [a-matrix.ng]
• 5. Stimulatory Effect of β-glucans on Immune Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dectin-1-mediated Signaling Leads to Characteristic Gene Expressions and Cytokine Secretion via Spleen Tyrosine Kinase (Syk) in Rat Mast Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. β-Glucans: Characterization, Extraction Methods, and Valorization [scirp.org]
• 9. Solubilization of water-insoluble beta-glucan isolated from Ganoderma lucidum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. jeb.co.in [jeb.co.in]
• 11. researchgate.net [researchgate.net]
• 12. JP2017511122A - Method for treating yeast cell wall with laminaripentaose producing beta-1,3-glucanase - Google Patents [patents.google.com]
• 13. β-Glucan attenuates TLR2- and TLR4-mediated cytokine production by microglia - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Toll-like receptor - Wikipedia [en.wikipedia.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Signaling pathway induced by Dectin-1 [pfocr.wikipathways.org]
• 18. researchgate.net [researchgate.net]
• 19. academic.oup.com [academic.oup.com]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Enzymatic Production of Laminaripentaose

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working on improving the yield of enzymatically produced laminaripentaose.

Frequently Asked Questions (FAQs)

Q1: What is the primary enzyme used for producing laminaripentaose? A1: The key enzyme is a laminaripentaose-producing β-1,3-glucanase (LPHase).[1][2] This enzyme is classified under the glycoside hydrolase family 64 (GH-64).[1][3] A well-characterized LPHase is derived from Streptomyces matensis DIC-108.[2][3][4]

Q2: How does LPHase function to produce laminaripentaose specifically? A2: LPHase is an endo-type β-1,3-glucanase that uniquely cleaves long-chain β-1,3-glucans to release laminaripentaose, a pentasaccharide, as the main end product.[1] This specificity is atypical compared to other endo-type glucanases that often yield a heterogeneous mix of oligosaccharides.[1] The enzyme hydrolyzes the β-glycosidic bond from the reducing end of the sugar chain.[1]

Q3: What are the common substrates for LPHase? A3: The enzyme acts on polysaccharides with β-1,3-glycosidic bonds.[5] Common substrates include laminarin, curdlan (B1160675), and pachyman.[2][4][6] Curdlan is a useful model substrate as it consists solely of β-1,3-glycosidic bonds.[5]

Q4: What are the typical optimal reaction conditions for LPHase? A4: Optimal conditions are highly dependent on the source of the enzyme. For example, the LPHase from S. matensis DIC-108 is most active at approximately 55 °C and in a pH range of 7.5–8.5.[6] However, other β-1,3-glucanases may have different optima, such as a recombinant enzyme from Cellulosimicrobium funkei which showed maximum activity at pH 4.5 and 40 °C.[6] It is crucial to determine the optimal pH and temperature for the specific enzyme being used.

Q5: How can I assay for LPHase activity? A5: The activity of LPHase can be measured by quantifying the amount of reducing sugars released from the substrate. The 3,5-dinitrosalicylic acid (DNS) method is a common and reliable colorimetric assay for this purpose.[1][6][7] One unit of activity is typically defined as the amount of enzyme that produces 1 µmol of reducing sugar (glucose equivalent) per minute under standard assay conditions.[7]

Troubleshooting Guide

Problem: Low or No Yield of Laminaripentaose

Q: I am not getting the expected yield of laminaripentaose. What are the potential causes and how can I troubleshoot this? A: Low yield is a common issue in oligosaccharide synthesis.[8][9] Several factors related to the enzyme, substrate, and reaction conditions could be responsible.

Workflow for Laminaripentaose Production & Analysis

Caption: General workflow for enzymatic laminaripentaose production.

Issues with the Enzyme

• Inactive Enzyme: The enzyme may have lost activity due to improper storage or handling. Verify its activity using a standard assay (see Protocol 1).

• Insufficient Enzyme Concentration: The amount of enzyme may be too low for efficient conversion. Try increasing the enzyme loading in the reaction mixture.

• Impurities in Enzyme Preparation: Crude enzyme preparations may contain proteases or other interfering substances. Purifying the enzyme is a critical step.[1]

Issues with the Substrate

• Substrate Solubility/Accessibility: Polysaccharide substrates like curdlan can be insoluble. Proper preparation, such as creating a gel-form curdlan solution, is necessary to ensure it is accessible to the enzyme.[1]

• Substrate Inhibition: At very high concentrations, some substrates can inhibit enzyme activity.[10] Test a range of substrate concentrations to identify the optimal level.

• Substrate Structure: The specific structure of the β-1,3-glucan, including the presence of β-1,6 branches, can affect the enzyme's affinity and catalytic efficiency.[5][11] For instance, some laminarinases show higher affinity for substrates with fewer branch points.[5]

Suboptimal Reaction Conditions

• Incorrect pH or Temperature: Enzyme activity is highly sensitive to pH and temperature. The optimal conditions can be narrow. Ensure the reaction buffer has the correct pH and the incubation temperature is optimal for your specific enzyme (see Table 1).[6][12]

• Incorrect Buffer: The buffer components can influence enzyme stability and activity. Phosphate or acetate (B1210297) buffers are commonly used.[1][13][14]

• Reaction Time: The reaction may not have proceeded to completion. Perform a time-course experiment to determine the optimal incubation time for maximum product yield.[14]

Troubleshooting Logic for Low Product Yield

References

• 1. Structure, Mechanistic Action, and Essential Residues of a GH-64 Enzyme, Laminaripentaose-producing β-1,3-Glucanase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JP2017511122A - Method for treating yeast cell wall with laminaripentaose producing beta-1,3-glucanase - Google Patents [patents.google.com]
• 3. Streptomyces matensis laminaripentaose hydrolase is an 'inverting' beta-1,3-glucanase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CA2941422A1 - Process for the treatment of yeast cell walls with a laminaripentaose producing beta-1,3-glucanase - Google Patents [patents.google.com]
• 5. Laminarinase from Flavobacterium sp. reveals the structural basis of thermostability and substrate specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. A set of simple methods for detection and extraction of laminarinase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Opportunities and challenges in synthetic oligosaccharide and glycoconjugate research - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Oligosaccharide Synthesis and Translational Innovation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Structural and biochemical characterization of the laminarinase ZgLamCGH16 from Zobellia galactanivorans suggests preferred recognition of branched laminarin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Purification and characterization of a thermostable laminarinase from Penicillium rolfsii c3-2(1) IBRL :: BioResources [bioresources.cnr.ncsu.edu]
• 13. researchgate.net [researchgate.net]
• 14. Molecular mechanism for endo-type action of glycoside hydrolase family 55 endo-β-1,3-glucanase on β1-3/1-6-glucan - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purity Assessment of Laminaripentaose for Bioassays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on assessing the purity of Laminaripentaose (a β-1,3-linked glucose pentasaccharide) for use in biological assays. Accurate determination of purity is critical, as impurities can significantly impact experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Laminaripentaose and why is its purity important for bioassays?

Laminaripentaose is an oligosaccharide consisting of five glucose units linked by β-1,3-glycosidic bonds. It is often used in research to study carbohydrate-protein interactions, enzyme kinetics, and to elicit specific cellular responses, such as in immunology. The purity of Laminaripentaose is crucial because contaminants can lead to erroneous or irreproducible results. Impurities may compete with Laminaripentaose for binding to a target protein, inhibit or non-specifically activate an enzyme, or trigger unintended signaling pathways in cell-based assays.[1][2]

Q2: What are the common impurities found in Laminaripentaose preparations?

Common impurities in commercially available Laminaripentaose include:

• Oligosaccharides with different degrees of polymerization (DP): Laminaribiose (DP2), Laminaritriose (DP3), Laminaritetraose (DP4), and Laminarihexaose (DP6) are frequent contaminants resulting from the synthesis or degradation of Laminaripentaose.[3]

• Isomers: Oligosaccharides with the same number of glucose units but different linkage types (e.g., β-1,4 or β-1,6 linkages).

• Residual solvents, salts, and moisture: These are byproducts of the purification process and can affect the accurate weighing and concentration determination of the oligosaccharide.[4]

• Endotoxins and β-Glucans: These are microbial contaminants that can elicit strong immune responses in cell-based assays, leading to artifacts.[5][6][7]

Q3: What are the recommended analytical techniques for assessing the purity of Laminaripentaose?

A combination of chromatographic and spectroscopic methods is recommended for a thorough purity assessment:

• High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD): This is a high-resolution technique for separating and quantifying oligosaccharides, including Laminaripentaose and its related impurities with different degrees of polymerization.[8][9][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are powerful for confirming the identity and anomeric configuration (β-linkages) of Laminaripentaose and for detecting structural isomers.[11][12][13][14]

• Mass Spectrometry (MS): MS, particularly with tandem MS (MS/MS), is used to determine the molecular weight of Laminaripentaose and to identify and sequence impurities.[5][8][15][16]

Troubleshooting Guides

HPLC Analysis Troubleshooting

Problem	Possible Cause	Solution
Poor peak resolution	Inappropriate mobile phase or gradient.	Optimize the mobile phase composition and gradient. For oligosaccharides, a gradient of sodium acetate (B1210297) in sodium hydroxide (B78521) is commonly used with HPAEC-PAD.[17]
Column degradation.	Use a guard column to protect the analytical column. Ensure the mobile phase pH is within the column's recommended range.[17]
Ghost peaks	Sample carryover from previous injections.	Implement a thorough needle wash protocol. Inject a blank run to check for residual sample.[13]
Contaminated mobile phase.	Prepare fresh mobile phase using high-purity water and reagents. Filter the mobile phase before use.[15][16]
Baseline drift	Temperature fluctuations.	Use a column oven to maintain a constant temperature.[16]
Incomplete column equilibration.	Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.[16]

Bioassay Troubleshooting

Problem	Possible Cause	Solution
High background in cell-based assays	Endotoxin (B1171834) or β-glucan contamination in the Laminaripentaose sample.	Test the sample for endotoxin and β-glucan levels. Use an endotoxin-specific LAL assay to avoid false positives from β-glucans.[7] If contaminated, consider using a higher purity grade of Laminaripentaose.
Inconsistent enzyme kinetics	Presence of inhibitory or competing oligosaccharide impurities.	Analyze the purity of the Laminaripentaose by HPAEC-PAD to identify and quantify any shorter or longer laminari-oligosaccharides that may act as competitive inhibitors.[18][19][20]
Unexpected cellular signaling	Impurities activating other signaling pathways.	Characterize the Laminaripentaose sample for β-glucan impurities that might activate immune receptors like Dectin-1 or TLRs, leading to off-target effects.[6][7][21][22][23]

Quantitative Data Summary

Compound	Abbreviation	Degree of Polymerization (DP)	Molecular Weight ( g/mol )	Typical Purity of Commercial Preparations
Laminaribiose	DP2	2	342.30	>95%
Laminaritriose	DP3	3	504.44	>95%
Laminaritetraose	DP4	4	666.58	>95%
Laminaripentaose	DP5	5	828.72	>85% - >95% [3]
Laminarihexaose	DP6	6	990.86	>85%

Experimental Protocols

Protocol 1: Purity Assessment by HPAEC-PAD

This protocol is for the separation and relative quantification of Laminaripentaose and related oligosaccharide impurities.

• Instrumentation: High-performance anion-exchange chromatograph equipped with a pulsed amperometric detector and a gold working electrode.

• Column: A high-pH anion-exchange column suitable for carbohydrate analysis (e.g., CarboPac PA100).

• Mobile Phase:

  • Eluent A: 100 mM Sodium Hydroxide (NaOH)

  • Eluent B: 1 M Sodium Acetate (NaOAc) in 100 mM NaOH

• Gradient Program:

  • 0-5 min: 100% A

  • 5-30 min: Linear gradient from 0% to 40% B

  • 30-35 min: Linear gradient to 100% B (column wash)

  • 35-45 min: 100% A (re-equilibration)

• Flow Rate: 1.0 mL/min

• Detection: Pulsed Amperometry with a waveform optimized for carbohydrates.

• Sample Preparation: Dissolve Laminaripentaose in high-purity water to a final concentration of 10-100 µg/mL. Filter through a 0.22 µm syringe filter before injection.

• Data Analysis: Identify peaks by comparing retention times with known standards of laminari-oligosaccharides (DP2-DP6). Purity is estimated by the relative peak area of Laminaripentaose to the total area of all oligosaccharide peaks.

Protocol 2: Identity Confirmation by NMR Spectroscopy

This protocol confirms the chemical structure and anomeric linkages of Laminaripentaose.

• Instrumentation: NMR spectrometer (400 MHz or higher).

• Sample Preparation: Dissolve 5-10 mg of Laminaripentaose in 0.5 mL of Deuterium Oxide (D2O).

• 1H NMR:

  • Acquire a 1D proton spectrum.

  • Expected Chemical Shifts: The anomeric protons of the β-(1→3) linkages typically appear in the region of 4.4-4.6 ppm with a coupling constant (J) of approximately 7-8 Hz.[11][12]

• 13C NMR:

  • Acquire a 1D carbon spectrum.

  • Expected Chemical Shifts: The anomeric carbons (C1) of the β-(1→3) linkages are expected around 103-105 ppm. The C3 carbons involved in the glycosidic linkage will be shifted downfield to approximately 85-88 ppm.[10]

• 2D NMR (COSY, HSQC): Acquire 2D spectra to confirm proton-proton and proton-carbon correlations for unambiguous assignment of all signals.

Protocol 3: Molecular Weight Verification by Mass Spectrometry

This protocol verifies the molecular weight of Laminaripentaose and identifies impurities.

• Instrumentation: Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometer, preferably with tandem MS (MS/MS) capabilities.

• Sample Preparation:

  • ESI: Dissolve Laminaripentaose in a water/acetonitrile mixture with a small amount of formic acid or ammonium (B1175870) acetate.

  • MALDI: Co-crystallize the sample with a suitable matrix (e.g., 2,5-dihydroxybenzoic acid) on a MALDI target plate.

• MS Analysis:

  • Acquire a full scan mass spectrum in positive or negative ion mode.

  • Expected m/z: For Laminaripentaose (MW = 828.72), look for ions such as [M+Na]+ at m/z 851.7, [M+H]+ at m/z 829.7, or [M-H]- at m/z 827.7.

• MS/MS Analysis:

  • Select the precursor ion corresponding to Laminaripentaose and its potential impurities for fragmentation.

  • Fragmentation Pattern: The fragmentation of β-1,3-glucans typically involves glycosidic bond cleavages, resulting in a series of B and Y ions with mass differences corresponding to glucose units (162 Da).[9][15]

Visualizations

Caption: Experimental workflow for the purity assessment of Laminaripentaose.

Caption: Potential impact of impurities on a specific signaling pathway.

References

• 1. Preparation, structural characterization, biological activity, and nutritional applications of oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Separation Process for High-Purity Oligosaccharide Manufacture - CD BioGlyco [carbmanufacture.bioglyco.com]
• 3. pietdaas.nl [pietdaas.nl]
• 4. libios.fr [libios.fr]
• 5. Structure Determination of β-Glucans from Ganoderma lucidum with Matrix-assisted Laser Desorption/ionization (MALDI) Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Immunomodulatory Effect and Biological Significance of β-Glucans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stimulatory Effect of β-glucans on Immune Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Complementary Sample Preparation Strategies for Analysis of Cereal β-Glucan Oxidation Products by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Solid-State 13C Nuclear Magnetic Resonance Study of Soluble and Insoluble β-Glucans Extracted from Candida lusitaniae - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structural characterization of beta-D-(1 --> 3, 1 --> 6)-linked glucans using NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. egrove.olemiss.edu [egrove.olemiss.edu]
• 14. researchgate.net [researchgate.net]
• 15. UPLC-MS/MS investigation of β-glucan oligosaccharide oxidation - Analyst (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. HPLC troubleshooting - Chromatography Forum [chromforum.org]
• 18. Impact of Impurity on Kinetic Estimates from Transport and Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. β-Glucan Induces Training Immunity to Promote Antiviral Activity by Activating TBK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Shaping the Innate Immune Response by Dietary Glucans: Any Role in the Control of Cancer? - PMC [pmc.ncbi.nlm.nih.gov]

Preventing microbial contamination in Laminaripentaose solutions

This guide provides researchers, scientists, and drug development professionals with essential information for preventing microbial contamination in Laminaripentaose solutions. Follow these protocols and troubleshooting guides to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Laminaripentaose and why is it susceptible to microbial contamination?

A1: Laminaripentaose is a high-purity oligosaccharide used in various biochemical enzyme assays and research applications.[1][2] As a carbohydrate, it can serve as a nutrient source for various microorganisms, making its aqueous solutions susceptible to contamination by bacteria, yeasts, and molds if not handled properly.[3][4]

Q2: What is the recommended method for sterilizing Laminaripentaose solutions?

A2: The recommended method for sterilizing heat-sensitive carbohydrate solutions like Laminaripentaose is sterile filtration.[5][6] This is a physical removal method that is less likely to cause degradation of the oligosaccharide compared to heat or chemical sterilization methods.[7][8] Use a sterilizing-grade filter with a pore size of 0.22 µm or 0.2 µm.[9][10]

Q3: Can I autoclave my Laminaripentaose solution?

A3: Autoclaving (steam sterilization) is generally not recommended for carbohydrate solutions. The high temperatures can lead to the degradation of the oligosaccharide, potentially altering its structure and biological activity.[7][11] Heat sterilization can cause chemical changes in glucose and other carbohydrates, leading to the formation of degradation products that can be toxic to cells.[12]

Q4: How should I store my sterile Laminaripentaose solution to prevent contamination?

A4: Store your sterile Laminaripentaose solution in a sterile, tightly sealed container at the recommended temperature. While Laminaripentaose powder is stable for over two years under recommended storage conditions (ambient), solutions should be stored at low temperatures (e.g., 2-8°C) to inhibit the growth of any potential contaminants.[2][13] For long-term storage, consider aliquoting the sterile solution into smaller, single-use volumes to avoid repeated opening of the main stock, which increases the risk of contamination.

Q5: What are the signs of microbial contamination in my Laminaripentaose solution?

A5: Signs of microbial contamination include:

• Turbidity: The solution appears cloudy or hazy.

• Color Change: An unexpected change in the color of the solution.

• Pellicle Formation: A film or layer of microbial growth on the surface of the solution.

• Sediment: Visible clumps or particles that have settled at the bottom of the container.

• pH Shift: A significant and unexpected change in the pH of the solution.

• Unpleasant Odor: A foul or unusual smell emanating from the solution.

If you observe any of these signs, the solution should be considered contaminated and discarded.

Troubleshooting Guides

Issue 1: Suspected Microbial Contamination After Preparation

• Problem: The freshly prepared sterile Laminaripentaose solution appears cloudy or shows other visual signs of contamination.

• Possible Causes & Solutions:

  • Non-sterile starting material: Ensure the Laminaripentaose powder and the solvent (e.g., water) are of high quality and free from initial contamination. Use pharmaceutical-grade water (Water for Injection, WFI) for preparing solutions.

  • Contaminated equipment: All glassware, stir bars, and other equipment must be properly sterilized before use, typically by autoclaving.[14]

  • Improper aseptic technique: Aseptic technique is crucial to prevent the introduction of microorganisms from the environment, personnel, or non-sterile surfaces.[14][15] Review your aseptic technique protocol.

  • Filter integrity failure: The sterile filter may be damaged or not properly installed, allowing microorganisms to pass through. Perform a filter integrity test before and after filtration.[5]

Issue 2: Slow or Clogged Filtration

• Problem: The flow rate during sterile filtration is extremely slow, or the filter clogs before the entire volume is processed.

• Possible Causes & Solutions:

  • High viscosity: Concentrated carbohydrate solutions can be viscous, leading to slow filtration.[3] Consider gently warming the solution (if Laminaripentaose stability at that temperature is confirmed) to reduce viscosity. Alternatively, dilute the solution to a lower concentration if your experimental protocol allows.

  • Particulate matter in the solution: Undissolved Laminaripentaose or other particulates can clog the filter. Ensure the powder is fully dissolved before filtration. A pre-filtration step with a larger pore size filter (e.g., 0.45 µm) can help remove larger particles before the final sterilizing filtration.[16]

  • Incorrect filter selection: Ensure the filter membrane is compatible with your solution. For viscous solutions, a filter with a larger surface area or a pre-filter layer may be necessary.[17]

  • Excessive back pressure: Applying too much pressure can compact particulates on the filter surface, leading to clogging. Apply even, moderate pressure.[3]

Issue 3: Contamination Detected During an Experiment

• Problem: A previously prepared and stored sterile Laminaripentaose solution is found to be contaminated.

• Possible Causes & Solutions:

  • Improper storage: The container may not have been sealed properly, or the storage temperature was too high, allowing for microbial growth.

  • Contamination during use: Repeatedly opening and accessing the stock solution can introduce contaminants. It is best practice to aliquot the stock solution into single-use volumes.

  • Compromised container: The storage container may have a hairline crack or other defect compromising its sterility.

  • Inadequate preservation (if applicable): If a preservative is used, it may be at an incorrect concentration or may not be effective against the specific contaminating microorganism.

Data Presentation

Table 1: Comparison of Sterilization Methods for Carbohydrate Solutions

Parameter	Sterile Filtration (0.22 µm)	Autoclaving (Steam Sterilization)	Chemical Sterilization (e.g., Ethylene Oxide)
Mechanism	Physical removal of microorganisms	Kills microorganisms with high-pressure steam	Inactivates microorganisms via chemical reaction
Effect on Oligosaccharides	Minimal risk of degradation or structural change[7]	High risk of hydrolysis and degradation (e.g., Maillard reaction)[11][12]	Potential for chemical reactions with the oligosaccharide; residual chemicals can be a concern[18]
Typical Use Case	Heat-sensitive aqueous solutions	Heat-stable lab equipment, glassware, some stable solutions	Heat and moisture-sensitive materials
Considerations	Filter compatibility, potential for adsorption of molecules, integrity testing required[5]	Not suitable for heat-labile compounds like many carbohydrates[7]	Requires specialized equipment and aeration to remove residual gas

Table 2: Impact of Sterilization on Polysaccharide Molecular Weight

Sterilization Method	Impact on Molecular Weight	Reference
Gamma Irradiation	High decrease	[18]
Cold Plasma	Moderate decrease	[18]
Ethylene Oxide (EO)	Weakest impact/least decrease	[18]
Autoclaving	Significant depolymerization/reduction	[8]

Note: Data is for general exopolysaccharides and may vary for Laminaripentaose.

Experimental Protocols

Protocol 1: Preparation of Sterile Laminaripentaose Solution via Filtration

Objective: To prepare a sterile aqueous solution of Laminaripentaose for use in cell culture or other sensitive applications.

Materials:

• Laminaripentaose powder

• Sterile, pyrogen-free water (or other desired solvent)

• Sterile glassware (beaker, graduated cylinder)

• Sterile magnetic stir bar and stir plate

• Sterile 0.22 µm syringe filter or vacuum filtration unit

• Sterile collection vessel (e.g., bottle, tube)

• Laminar flow hood or biological safety cabinet

Procedure:

• Work in a sterile environment: Perform all steps in a certified laminar flow hood or biological safety cabinet to maintain aseptic conditions.[15]

• Prepare the solution:

  • Using a sterile graduated cylinder, measure the required volume of sterile water and transfer it to a sterile beaker containing a sterile magnetic stir bar.

  • Weigh the desired amount of Laminaripentaose powder and aseptically add it to the water.

  • Cover the beaker with sterile aluminum foil or a sterile cap.

  • Place the beaker on a stir plate and stir until the powder is completely dissolved.

• Sterile filter the solution:

  • Aseptically attach a sterile 0.22 µm syringe filter to a sterile syringe.

  • Draw the Laminaripentaose solution into the syringe.

  • Carefully dispense the solution through the filter into the final sterile collection vessel.

  • Alternatively, for larger volumes, use a sterile vacuum filtration unit with a 0.22 µm membrane.

• Label and store:

  • Tightly cap the sterile collection vessel.

  • Label the vessel with the contents, concentration, and date of preparation.

  • Store at 2-8°C or as required by your experimental protocol.

Protocol 2: Sterility Testing of Laminaripentaose Solution (adapted from USP <71>)

Objective: To confirm the absence of viable microbial contaminants in the prepared sterile solution. This is typically done by direct inoculation.[11]

Materials:

• Sterile Laminaripentaose solution (test sample)

• Fluid Thioglycollate Medium (FTM) for anaerobic and some aerobic bacteria detection

• Soybean-Casein Digest Medium (SCDM or Tryptic Soy Broth, TSB) for aerobic bacteria and fungi detection

• Sterile pipettes or syringes

• Incubators set at 30-35°C and 20-25°C

Procedure:

• Inoculation:

  • Under strict aseptic conditions, transfer a specified volume of the sterile Laminaripentaose solution to a tube of FTM and a separate tube of TSB. The volume of the sample should not exceed 10% of the media volume.

  • Include a positive control (media inoculated with known microorganisms) and a negative control (un-inoculated media) to validate the test.

• Incubation:

  • Incubate the FTM tube at 30-35°C for 14 days.[11]

  • Incubate the TSB tube at 20-25°C for 14 days.[11]

• Observation:

  • Visually inspect the tubes for signs of microbial growth (e.g., turbidity) at regular intervals and at the end of the 14-day period.

• Interpretation:

  • If no growth is observed in the test samples while the positive controls show growth and negative controls remain clear, the Laminaripentaose solution is considered sterile.

  • If growth is observed, the solution is contaminated, and the contaminating microorganism should be identified.

Visualizations

Caption: Troubleshooting workflow for suspected microbial contamination.

Caption: Workflow for preparing a sterile Laminaripentaose solution.

References

• 1. mdpi.com [mdpi.com]
• 2. Laminaripentaose Oligosaccharide | Megazyme [megazyme.com]
• 3. cytivalifesciences.com.cn [cytivalifesciences.com.cn]
• 4. researchgate.net [researchgate.net]
• 5. drugfuture.com [drugfuture.com]
• 6. Filter Validation in Sterile Manufacturing | Pharmaguideline [pharmaguideline.com]
• 7. researchgate.net [researchgate.net]
• 8. A Review of Sterilization Methods and Their Commercial Impacts on Polysaccharide-Based Biomaterials [mdpi.com]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. US2497579A - Carbohydrate preservative - Google Patents [patents.google.com]
• 14. CA2941422A1 - Process for the treatment of yeast cell walls with a laminaripentaose producing beta-1,3-glucanase - Google Patents [patents.google.com]
• 15. EP3119901A1 - Process for the treatment of yeast cell walls with a laminaripentaose producing beta-1,3-glucanase - Google Patents [patents.google.com]
• 16. Quantitative analysis of oligosaccharides derived from sulfated glycosaminoglycans by nanodiamond-based affinity purification and matrix-assisted laser desorption/ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. sartorius.com [sartorius.com]
• 18. Sterilization of Exopolysaccharides Produced by Deep-Sea Bacteria: Impact on Their Stability and Degradation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Laminaripentaose HPLC Analysis

This technical support center provides troubleshooting guidance and frequently asked questions for the calibration and analysis of Laminaripentaose using High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: Where can I obtain Laminaripentaose calibration standards?

A1: High-purity Laminaripentaose standards for research and analytical purposes can be purchased from several biochemical suppliers. Some providers include Megazyme and ChemicalBook, which list various suppliers.[1][2] It is recommended to obtain a certificate of analysis (CoA) to confirm purity.[2]

Q2: What are the key physicochemical properties of Laminaripentaose relevant for HPLC analysis?

A2: Laminaripentaose is a neutral oligosaccharide with the molecular formula C30H52O26 and a molecular weight of 828.7 g/mol .[2] It is typically a powder and should be stored under recommended cold and dry conditions to ensure stability.[2][3] Its high polarity means that reversed-phase HPLC may require specific conditions or derivatization for good retention and separation.

Q3: What type of HPLC column is suitable for Laminaripentaose analysis?

A3: For the analysis of underivatized oligosaccharides like Laminaripentaose, hydrophilic interaction liquid chromatography (HILIC) or certain reversed-phase columns designed for polar compounds are often suitable. For derivatized Laminaripentaose (e.g., with PMP), a standard C18 column is commonly used.[4][5]

Q4: Is derivatization necessary for Laminaripentaose analysis by HPLC?

A4: Derivatization is not strictly necessary but is often employed to enhance detection sensitivity, especially with UV detectors.[4] Laminaripentaose lacks a strong chromophore. Pre-column derivatization with an agent like 1-phenyl-3-methyl-5-pyrazolone (PMP) allows for sensitive UV detection.[4][5] Refractive Index (RI) or Evaporative Light Scattering (ELSD) detectors can be used for underivatized analysis.

Troubleshooting Guides

Issue 1: No or Low Peak Signal for Laminaripentaose

• Question: I am injecting my Laminaripentaose standard, but I see no peak or a very small peak. What could be the cause?

• Answer:

  • Detector Settings: If using a UV detector with underivatized Laminaripentaose, the signal will be very low due to the lack of a chromophore. Ensure you are using an appropriate detector like a Refractive Index (RI) or Evaporative Light Scattering Detector (ELSD). If using a UV detector, consider pre-column derivatization.

  • Injection Issues: Verify that the autosampler is correctly drawing and injecting the sample. Check for air bubbles in the sample loop.[6]

  • Standard Degradation: Ensure the Laminaripentaose standard has been stored correctly and has not degraded. Prepare a fresh standard solution.

  • Mobile Phase Incompatibility: If the sample is dissolved in a solvent much stronger than the mobile phase, peak distortion or absence can occur. Whenever possible, dissolve the standard in the initial mobile phase.

Issue 2: Poor Peak Shape (Tailing or Broadening)

• Question: My Laminaripentaose peak is tailing or very broad. How can I improve the peak shape?

• Answer:

  • Column Degradation: The column may be degrading or contaminated. Try cleaning the column according to the manufacturer's instructions or replace it if necessary.[7]

  • Inappropriate Mobile Phase: For oligosaccharides, the mobile phase composition is critical. Ensure proper pH and solvent composition. For reversed-phase, adding a small amount of an ion-pairing agent or using a buffer can sometimes help.

  • Sample Overload: Injecting too concentrated a sample can lead to peak broadening. Try diluting your standard.[6]

  • Extra-Column Volume: Excessive tubing length or a large detector flow cell can contribute to peak broadening. Minimize the tubing length between the column and the detector.[6]

Issue 3: Shifting Retention Times

• Question: The retention time for my Laminaripentaose standard is inconsistent between injections. What should I check?

• Answer:

  • Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before each injection. This can take 5-10 column volumes.[6][8]

  • Mobile Phase Preparation: Inconsistent preparation of the mobile phase can lead to retention time shifts. Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed.

  • Pump Performance: Fluctuations in pump pressure or flow rate will affect retention times. Check for leaks in the system and ensure the pump seals are in good condition.[9]

  • Column Temperature: Variations in ambient temperature can affect retention times. Use a column oven to maintain a consistent temperature.[7]

Quantitative Data Summary

The following table presents a typical, exemplary range for calibration curve parameters for the HPLC analysis of a derivatized oligosaccharide like PMP-Laminaripentaose. Actual values must be determined experimentally.

Parameter	Typical Value Range	Notes
Linearity (r²)	> 0.995	A high correlation coefficient indicates a good fit of the data to the linear regression model.
Concentration Range	0.05 - 1.0 mg/mL	This is an example range and should be optimized based on detector response and sample concentrations.
Limit of Detection (LOD)	0.01 - 0.05 mg/mL	The lowest concentration of the analyte that can be reliably detected.
Limit of Quantitation (LOQ)	0.03 - 0.15 mg/mL	The lowest concentration of the analyte that can be quantitatively determined with acceptable precision and accuracy.

Experimental Protocol: HPLC Calibration of PMP-Derivatized Laminaripentaose

This protocol is a representative method for generating a calibration curve for Laminaripentaose using pre-column derivatization with PMP and UV detection.

1. Materials and Reagents:

• Laminaripentaose standard (purity > 90%)

• 1-phenyl-3-methyl-5-pyrazolone (PMP)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Ammonium (B1175870) acetate (B1210297)

• Acetic acid

• Deionized water (18.2 MΩ·cm)

2. Preparation of Standard Stock Solution:

• Accurately weigh approximately 10 mg of Laminaripentaose standard into a 10 mL volumetric flask.

• Dissolve and make up to volume with deionized water to obtain a 1 mg/mL stock solution.

3. PMP Derivatization Procedure:

• In a microcentrifuge tube, mix 50 µL of the Laminaripentaose stock solution with 50 µL of 0.5 M PMP in methanol and 50 µL of 0.3 M sodium hydroxide.

• Vortex the mixture and incubate at 70°C for 30 minutes in a water bath.

• Cool the mixture to room temperature.

• Neutralize the reaction by adding 50 µL of 0.3 M hydrochloric acid.

• Extract the excess PMP reagent by adding 200 µL of chloroform (B151607) and vortexing. Centrifuge and discard the lower chloroform layer. Repeat the extraction three times.

• The upper aqueous layer contains the PMP-derivatized Laminaripentaose.

4. Preparation of Calibration Standards:

• Perform serial dilutions of the derivatized stock solution with the initial mobile phase to prepare a series of calibration standards (e.g., 0.05, 0.1, 0.25, 0.5, and 1.0 mg/mL).

5. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: 100 mM ammonium acetate buffer, pH 5.5

• Mobile Phase B: Acetonitrile

• Gradient: 85% A / 15% B, hold for 20 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detector: UV at 245 nm

6. Calibration Curve Generation:

• Inject each calibration standard in triplicate.

• Record the peak area for the Laminaripentaose derivative.

• Plot a graph of the average peak area versus the concentration of the standards.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²).

Visualizations

Caption: Troubleshooting workflow for common HPLC issues.

References

• 1. Laminaripentaose | 23743-55-7 [chemicalbook.com]
• 2. Laminaripentaose Oligosaccharide | Megazyme [megazyme.com]
• 3. Laminaripentaose | LIBIOS [libios.fr]
• 4. Development and Validation of HPLC-DAD Method with Pre-Column PMP Derivatization for Monomeric Profile Analysis of Polysaccharides from Agro-Industrial Wastes [mdpi.com]
• 5. Development and validation of a HPLC method for determination of degree of polymerization of xylo-oligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. HPLC Troubleshooting | Thermo Fisher Scientific - AR [thermofisher.com]
• 7. reddit.com [reddit.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. aelabgroup.com [aelabgroup.com]

Technical Support Center: Interpreting Mass Spectrometry Fragmentation of Laminaripentaose

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the mass spectrometry of laminaripentaose.

Frequently Asked Questions (FAQs)

Q1: What is the expected molecular weight of laminaripentaose and what ions should I look for in the full MS scan?

A1: Laminaripentaose is a linear oligosaccharide consisting of five glucose units linked by β-1,3-glycosidic bonds. Its chemical formula is C₃₀H₅₂O₂₆, with a monoisotopic molecular weight of approximately 828.27 g/mol . In positive ion mode electrospray ionization (ESI), you will typically observe the protonated molecule [M+H]⁺ at m/z 829.28 or, more commonly, the sodium adduct [M+Na]⁺ at m/z 851.26.[1][2] The presence of other adducts, such as a potassium adduct [M+K]⁺ at m/z 867.23, is also possible depending on the purity of your solvents and sample.

Q2: What are the primary types of fragment ions observed in the MS/MS of laminaripentaose?

A2: During collision-induced dissociation (CID) in tandem mass spectrometry (MS/MS), oligosaccharides like laminaripentaose undergo two main types of fragmentation:

• Glycosidic Bond Cleavage: This is the most common fragmentation pathway, where the bonds between the glucose units are broken.[3][4] This results in the formation of B, C, Y, and Z ions. In positive ion mode, B and Y ions are the most prevalent.

• Cross-Ring Cleavage: This involves the breaking of two bonds within a glucose ring, leading to the formation of A and X ions.[3][4] These fragments can provide valuable information about the linkage positions of the monosaccharides.

Q3: How does the choice of cationizing agent (e.g., H⁺ vs. Na⁺) affect the fragmentation pattern?

A3: The cationizing agent significantly influences the fragmentation pattern. Protonated oligosaccharides ([M+H]⁺) tend to fragment primarily at the glycosidic bonds, yielding a strong series of B and Y ions, which are useful for sequencing the monosaccharide units.[5] In contrast, sodium adducts ([M+Na]⁺) are often more stable, requiring higher collision energy for fragmentation. However, they can produce a richer variety of fragment ions, including cross-ring cleavage products (A and X ions) that can help confirm the 1,3-linkage.[5][6]

Q4: What is the Domon and Costello nomenclature for oligosaccharide fragment ions?

A4: The Domon and Costello nomenclature is a standardized system for naming the fragment ions of carbohydrates. The letters (A, B, C and X, Y, Z) denote the type of cleavage, and a subscript number indicates the number of monosaccharide units remaining on the fragment, counting from the non-reducing or reducing end.

• A, B, C ions: The charge is retained on the non-reducing end of the oligosaccharide.

• X, Y, Z ions: The charge is retained on the reducing end of the oligosaccharide.

Troubleshooting Guide

Problem 1: I am not observing the expected precursor ion for laminaripentaose.

• Possible Cause 1: Incorrect mass range.

  • Solution: Ensure your mass spectrometer's scan range is set to include the expected m/z values for the protonated and sodiated adducts of laminaripentaose (approximately m/z 800-900).

• Possible Cause 2: Poor ionization efficiency.

  • Solution: Laminaripentaose is a neutral oligosaccharide and may ionize poorly as a protonated species. The presence of sodium salts in your sample or mobile phase can enhance the formation of the [M+Na]⁺ adduct, which often has a stronger signal.[1][2] Consider adding a low concentration of sodium acetate (B1210297) or sodium chloride to your sample or mobile phase to promote the formation of the sodium adduct.

• Possible Cause 3: Sample degradation.

  • Solution: Ensure that your sample has been stored properly and has not degraded. Prepare fresh solutions for analysis.

Problem 2: My MS/MS spectrum is very complex and difficult to interpret.

• Possible Cause 1: In-source fragmentation.

  • Solution: Fragmentation can occur in the ion source if the source conditions are too harsh. Reduce the capillary voltage or temperature to minimize in-source fragmentation and obtain a cleaner precursor ion signal for MS/MS analysis.

• Possible Cause 2: Presence of multiple adducts.

  • Solution: The presence of multiple adducts (e.g., [M+H]⁺, [M+Na]⁺, [M+K]⁺) in your precursor ion selection window will lead to overlapping fragmentation patterns. Narrow the isolation window of your mass spectrometer to select only a single precursor ion for fragmentation.

• Possible Cause 3: High collision energy.

  • Solution: Excessively high collision energy can lead to extensive and non-specific fragmentation, making the spectrum difficult to interpret. Perform a collision energy ramp experiment to determine the optimal energy that produces a good balance of precursor ion depletion and the formation of informative fragment ions.

Problem 3: I am only observing glycosidic bond cleavages and no cross-ring fragments.

• Possible Cause 1: Fragmentation of the protonated molecule.

  • Solution: As mentioned, protonated oligosaccharides predominantly yield glycosidic bond cleavages. To observe cross-ring fragments, which can confirm the linkage positions, try analyzing the sodium adduct ([M+Na]⁺) of laminaripentaose.[5][6]

• Possible Cause 2: Low collision energy.

  • Solution: Cross-ring cleavages typically require higher energy than glycosidic bond cleavages. Gradually increase the collision energy to promote the formation of these informative fragments.

Experimental Protocols

Sample Preparation for ESI-MS/MS of Laminaripentaose

• Dissolve the Sample: Dissolve the laminaripentaose standard in a suitable solvent, such as a 50:50 mixture of acetonitrile (B52724) and water, to a final concentration of 10-50 µg/mL.

• Promote Adduct Formation (Optional but Recommended): For enhanced signal intensity and to promote informative fragmentation, add a low concentration of a sodium salt (e.g., 1 mM sodium acetate) to the sample solution.

• Filtration: Filter the sample through a 0.22 µm syringe filter to remove any particulate matter before injection.

Mass Spectrometry Parameters

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 - 4.5 kV

• Source Temperature: 100 - 150 °C

• Full Scan MS:

  • Mass Range: m/z 200 - 1000

• Tandem MS (MS/MS):

  • Precursor Ion Selection: Isolate the [M+Na]⁺ ion (m/z 851.26) with an isolation window of 1-2 m/z.

  • Collision Gas: Argon

  • Collision Energy: Perform a ramp from 10-50 eV to determine the optimal conditions for generating a comprehensive fragmentation pattern.

Data Presentation

Table 1: Expected Precursor Ions for Laminaripentaose

Ion Species	Chemical Formula	Calculated m/z
[M+H]⁺	[C₃₀H₅₂O₂₆+H]⁺	829.28
[M+Na]⁺	[C₃₀H₅₂O₂₆+Na]⁺	851.26
[M+K]⁺	[C₃₀H₅₂O₂₆+K]⁺	867.23

Table 2: Theoretical m/z Values for Key Fragment Ions of Sodiated Laminaripentaose ([M+Na]⁺)

Ion Type	Fragment	Chemical Formula	Calculated m/z
Glycosidic Cleavage
B₁	Glc	[C₆H₁₀O₅+Na]⁺	185.04
B₂	Glc-Glc	[C₁₂H₂₀O₁₀+Na]⁺	347.09
B₃	Glc-Glc-Glc	[C₁₈H₃₀O₁₅+Na]⁺	509.14
B₄	Glc-Glc-Glc-Glc	[C₂₄H₄₀O₂₀+Na]⁺	671.19
Y₁	Glc	[C₆H₁₂O₆+Na]⁺	203.05
Y₂	Glc-Glc	[C₁₂H₂₂O₁₁+Na]⁺	365.10
Y₃	Glc-Glc-Glc	[C₁₈H₃₂O₁₆+Na]⁺	527.15
Y₄	Glc-Glc-Glc-Glc	[C₂₄H₄₂O₂₁+Na]⁺	689.21
Cross-Ring Cleavage
⁰,²A₅	[C₂₈H₄₆O₂₄+Na]⁺	793.22
⁰,²A₄	[C₂₂H₃₆O₁₉+Na]⁺	631.17

Note: The m/z values are for the sodiated fragments. The presence and relative abundance of these ions will depend on the specific experimental conditions.

Visualization

Caption: Fragmentation pathway of sodiated laminaripentaose.

References

• 1. Adduct Formation in ESI/MS by Mobile Phase Additives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sodium adduct formation with graph-based machine learning can aid structural elucidation in non-targeted LC/ESI/HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Collision‐Induced Fragmentation of Oligosaccharides: Mechanistic Insights for Mass Spectrometry‐Based Glycomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Fragmentation study of iridoid glucosides through positive and negative electrospray ionization, collision-induced dissociation and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fragmentation of Oligosaccharides from Sodium Adduct Molecules Depends on the Position of N-Acetyl Hexosamine Residue in Their Sequences in Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Issues with Laminaripentaose in Cell Culture

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Laminaripentaose in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is Laminaripentaose and what are its common applications in cell culture?

A1: Laminaripentaose is a high-purity oligosaccharide composed of five glucose units linked by β-1,3-glycosidic bonds. In cell culture, it is primarily used for research in immunology and drug development due to its potential to modulate immune responses. Its applications include studying immune cell activation, investigating signaling pathways, and assessing the anti-tumor or anti-inflammatory effects of β-glucans.

Q2: How should I prepare a stock solution of Laminaripentaose?

A2: Laminaripentaose is a powder that is stable at ambient temperature for over two years. It has low solubility in water but is soluble in dimethyl sulfoxide (B87167) (DMSO). Therefore, it is recommended to prepare a concentrated stock solution in sterile DMSO. For example, a 10 mM stock solution can be prepared and stored at -20°C in small aliquots to avoid repeated freeze-thaw cycles. When preparing working solutions, the final concentration of DMSO in the cell culture medium should be kept low (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Q3: What is the recommended working concentration of Laminaripentaose in cell culture?

A3: The optimal working concentration of Laminaripentaose can vary depending on the cell type and the specific experimental goals. Based on studies with related β-glucans like Laminarin, a starting concentration range of 10 to 100 µg/mL is often used for stimulating immune cells such as macrophages. However, it is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay.

Q4: Is Laminaripentaose cytotoxic to cells?

A4: Studies on the larger β-glucan, Laminarin, have shown it to have low to no cytotoxicity on normal cell lines like Vero cells, even at concentrations up to 123.54 ± 0.8 µg/mL.[1] However, some cytotoxic effects have been observed in certain cancer cell lines at higher concentrations. It is always recommended to perform a cytotoxicity assay, such as an MTT or LDH assay, to determine the non-toxic concentration range of Laminaripentaose for your specific cell line before proceeding with functional experiments.

Troubleshooting Guide

Issue 1: Precipitation or cloudiness in the cell culture medium after adding Laminaripentaose.

Possible Cause	Solution
Low aqueous solubility of Laminaripentaose.	Prepare a concentrated stock solution in 100% sterile DMSO. When diluting into your cell culture medium, ensure the medium is at 37°C and mix gently but thoroughly to ensure even dispersion.
Final concentration exceeds solubility limit.	Lower the final working concentration of Laminaripentaose in your experiment. Perform a dose-response curve to find the optimal, non-precipitating concentration.
Interaction with media components.	Some components in serum or media supplements can interact with oligosaccharides and cause precipitation. Try reducing the serum concentration or using a serum-free medium if your cell line allows. You can also test the solubility of Laminaripentaose in your basal medium without supplements first.
Improper dilution technique.	Instead of adding a large volume of the DMSO stock directly to the medium, perform a serial dilution. For example, create an intermediate dilution in a smaller volume of medium before adding it to the final culture volume. Add the Laminaripentaose solution dropwise while gently swirling the culture vessel.

Issue 2: Inconsistent or no observable effect of Laminaripentaose on cells.

Possible Cause	Solution
Suboptimal working concentration.	Perform a thorough dose-response experiment to identify the optimal concentration range for your cell type and desired effect.
Degradation of Laminaripentaose.	While stable as a powder, its stability in solution at 37°C over long incubation periods may vary. Prepare fresh working solutions for each experiment. For long-term experiments, consider replenishing the medium with fresh Laminaripentaose every 24-48 hours.
Cell line responsiveness.	Not all cell lines will respond to β-glucans. Ensure your chosen cell line expresses the necessary receptors (e.g., Dectin-1, Toll-like receptors) for β-glucan recognition. You can check the literature for information on your specific cell line or test for receptor expression.
Purity of Laminaripentaose.	Ensure you are using a high-purity grade of Laminaripentaose (>85%). Impurities could interfere with the biological activity.

Issue 3: High background or unexpected results in downstream assays (e.g., cytokine assays, signaling pathway analysis).

Possible Cause	Solution
DMSO concentration in vehicle control.	Ensure that your vehicle control (cells treated with DMSO alone) has the exact same final concentration of DMSO as your Laminaripentaose-treated samples.
Endotoxin (B1171834) contamination.	Oligosaccharides can sometimes be contaminated with endotoxins (like LPS), which can strongly activate immune cells and mask the specific effects of Laminaripentaose. Use endotoxin-free reagents and test your Laminaripentaose stock for endotoxin contamination.
Activation of multiple signaling pathways.	β-glucans can activate several signaling pathways simultaneously. This can lead to complex downstream effects. Use specific inhibitors for pathways of interest (e.g., NF-κB, MAPK inhibitors) to dissect the specific signaling cascades involved.

Experimental Protocols

Protocol 1: Preparation of Laminaripentaose Stock and Working Solutions

• Materials:

  • Laminaripentaose powder

  • Sterile, cell culture-grade DMSO

  • Sterile microcentrifuge tubes

  • Sterile cell culture medium (e.g., DMEM, RPMI-1640) pre-warmed to 37°C

• Stock Solution Preparation (10 mM): a. Calculate the amount of Laminaripentaose powder needed. The molecular weight of Laminaripentaose is approximately 828.7 g/mol . To make a 10 mM solution, dissolve 8.287 mg of Laminaripentaose in 1 mL of DMSO. b. Under sterile conditions (e.g., in a laminar flow hood), weigh the required amount of Laminaripentaose powder and transfer it to a sterile microcentrifuge tube. c. Add the calculated volume of sterile DMSO. d. Vortex gently until the powder is completely dissolved. e. Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) to avoid repeated freeze-thaw cycles. f. Store the aliquots at -20°C.

• Working Solution Preparation (Example: 100 µg/mL): a. Thaw one aliquot of the 10 mM Laminaripentaose stock solution. b. Calculate the volume of stock solution needed. For a final concentration of 100 µg/mL in 10 mL of medium, you would need approximately 1.2 µL of the 10 mM stock solution. c. Pre-warm your cell culture medium to 37°C. d. Under sterile conditions, add the calculated volume of the Laminaripentaose stock solution to the pre-warmed medium. e. Mix immediately by gentle inversion or swirling to ensure even distribution and prevent precipitation. f. Use the prepared working solution immediately.

Protocol 2: Macrophage Stimulation and Cytokine Profiling

• Cell Seeding: a. Seed macrophages (e.g., RAW 264.7 or primary bone marrow-derived macrophages) in a 24-well plate at a density of 2 x 10^5 cells/well in complete medium. b. Incubate for 24 hours at 37°C and 5% CO₂ to allow cells to adhere.

• Cell Stimulation: a. Prepare working solutions of Laminaripentaose at various concentrations (e.g., 10, 50, 100 µg/mL) in complete medium. b. Include a vehicle control (medium with the same final DMSO concentration as the highest Laminaripentaose concentration) and a positive control (e.g., 100 ng/mL LPS). c. Carefully remove the old medium from the cells and replace it with the prepared treatment solutions. d. Incubate for a desired time point (e.g., 24 hours for cytokine secretion).

• Cytokine Analysis: a. After incubation, carefully collect the cell culture supernatants. b. Centrifuge the supernatants at 1,500 rpm for 10 minutes to pellet any detached cells or debris. c. Analyze the clarified supernatants for cytokine levels (e.g., TNF-α, IL-6, IL-1β, IL-10) using ELISA or a multiplex cytokine assay according to the manufacturer's instructions.

Signaling Pathways and Experimental Workflows

Laminaripentaose-Induced Immune Signaling Pathway

Laminaripentaose, as a β-glucan, is expected to be recognized by pattern recognition receptors on immune cells, such as Dectin-1 and Toll-like receptors (TLRs). This recognition can trigger downstream signaling cascades, including the NF-κB and MAPK pathways, leading to the production of cytokines and other inflammatory mediators.

Caption: Putative signaling pathway for Laminaripentaose in immune cells.

Experimental Workflow for Investigating Laminaripentaose Effects

The following workflow outlines a general approach to studying the effects of Laminaripentaose on immune cells in vitro.

Caption: General experimental workflow for studying Laminaripentaose.

References

• 1. In vitro anticancer potential of laminarin and fucoidan from Brown seaweeds - PMC [pmc.ncbi.nlm.nih.gov]

Long-term storage conditions for Laminaripentaose powder

This technical support center provides essential information for researchers, scientists, and drug development professionals on the long-term storage, handling, and quality control of Laminaripentaose powder.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for Laminaripentaose powder?

A1: Laminaripentaose powder is stable for over two years when stored at ambient temperature.[1][2][3][4][5] To ensure its integrity, it should be kept in a cool, dry place, protected from light and moisture.

Q2: My Laminaripentaose powder has formed clumps. Is it still usable?

A2: Clumping is a common issue with hygroscopic materials like oligosaccharide powders, as they can absorb moisture from the air. The formation of clumps does not necessarily indicate degradation, and the product is often still usable. These clumps will typically dissolve in solution. To minimize clumping, always handle the powder in a low-humidity environment and ensure the container is tightly sealed after use.

Q3: How should I properly handle Laminaripentaose powder to avoid contamination?

A3: To prevent contamination, it is crucial to use sterile tools and gloves when handling the powder. Work in a clean and dry environment, such as a laminar flow hood, to minimize exposure to airborne contaminants. Ensure that all containers are securely sealed when not in use.

Q4: What are the signs of degradation in Laminaripentaose powder?

A4: Signs of degradation in oligosaccharide powders can include a noticeable change in color (e.g., browning), a significant change in texture beyond simple clumping, or a burnt or caramelized odor. If you observe any of these signs, it is recommended to perform a quality control check before using the powder in your experiments.

Q5: How can I accurately weigh a small amount of hygroscopic Laminaripentaose powder?

A5: Weighing hygroscopic powders can be challenging due to their rapid absorption of moisture. It is recommended to weigh the powder in a controlled environment with low humidity, such as a glove box or a room with a dehumidifier. Use a pre-tared, sealed container to minimize exposure to the atmosphere during weighing. Work quickly and efficiently to reduce the time the powder is exposed to air.

Troubleshooting Guide

Issue	Possible Cause	Solution
Powder has become a solid mass	High moisture absorption	Gently break up the mass with a sterile spatula. If it is too hard to break apart, consider dissolving the entire amount in a known volume of solvent and using it as a stock solution. Store in a desiccator to prevent further moisture uptake.
Difficulty dissolving the powder	Improper dissolution technique or clumping	Add the powder to the solvent while vortexing or stirring to ensure good dispersion. If clumps have formed, they may take longer to dissolve. Gentle heating or sonication can aid in dissolution, but be cautious as excessive heat can cause degradation.
Inconsistent experimental results	Potential degradation of the powder or improper handling	Verify the integrity of the powder using one of the quality control methods outlined in the "Experimental Protocols" section. Review your handling and storage procedures to ensure they align with best practices.

Storage Conditions Summary

Parameter	Condition	Notes
Temperature	Ambient	Avoid extreme temperature fluctuations.
Humidity	Low	Store in a desiccator or a controlled low-humidity environment to prevent moisture absorption.
Light	Protected from light	Store in an opaque container or in a dark cabinet.
Container	Tightly sealed	Ensure the container is airtight to prevent exposure to moisture and contaminants.
Stability	> 2 years	Under recommended storage conditions.[1][2][3][4][5]

Experimental Protocols

Protocol 1: Quality Control of Laminaripentaose Powder using High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for assessing the purity of Laminaripentaose powder.

1. Objective: To determine the purity of Laminaripentaose powder by separating and quantifying the main component from any impurities.

2. Materials:

• Laminaripentaose powder
• Deionized water (HPLC grade)
• Acetonitrile (B52724) (HPLC grade)
• HPLC system with a Refractive Index Detector (RID)
• Amino-based column (e.g., NH2 column)

3. Method:

• Sample Preparation:

• Accurately weigh approximately 10 mg of Laminaripentaose powder.
• Dissolve the powder in 1 mL of a deionized water/acetonitrile mixture (e.g., 25:75 v/v) to prepare a 10 mg/mL stock solution.
• Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and deionized water (e.g., 75:25 v/v).
• Flow Rate: 1.0 mL/min.
• Column Temperature: 35 °C.
• Detector: Refractive Index Detector (RID) maintained at 35 °C.
• Injection Volume: 10 µL.

• Data Analysis:

• Integrate the peak areas in the resulting chromatogram.
• Calculate the purity of Laminaripentaose as the percentage of the main peak area relative to the total peak area.

4. Acceptance Criteria: The purity of high-quality Laminaripentaose is typically greater than 85-95%, as determined by HPLC peak area.[5][6]

Protocol 2: Structural Confirmation by Mass Spectrometry

1. Objective: To confirm the molecular weight of Laminaripentaose.

2. Method:

• Prepare a dilute solution of Laminaripentaose in an appropriate solvent (e.g., water/acetonitrile).
• Analyze the sample using Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) Mass Spectrometry.
• The expected molecular weight of Laminaripentaose (C30H52O26) is 828.7 g/mol .[5]

Protocol 3: Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

1. Objective: To confirm the chemical structure and linkages of Laminaripentaose.

2. Method:

• Dissolve a sufficient amount of Laminaripentaose powder in deuterium (B1214612) oxide (D2O).
• Acquire 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC, HMBC) NMR spectra.
• The resulting spectra can be compared with known spectra of Laminaripentaose to confirm its identity and structural integrity.

Visualizations

Logical Workflow for Troubleshooting Powder Clumping

Caption: A flowchart for troubleshooting clumped Laminaripentaose powder.

Plant Defense Signaling Pathway Induced by β-1,3-Glucans

Laminaripentaose, as a β-1,3-glucan oligosaccharide, can act as a Microbe-Associated Molecular Pattern (MAMP), triggering Pattern-Triggered Immunity (PTI) in plants.[1][7]

Caption: A simplified diagram of the plant defense signaling pathway initiated by β-1,3-glucans.

References

• 1. Emerging Roles of β-Glucanases in Plant Development and Adaptative Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GlycoWord / saccharide-A01 [glycoforum.gr.jp]
• 3. Bacterial Cyclic β-(1,2)-Glucan Acts in Systemic Suppression of Plant Immune Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Linear β-1,3 Glucans Are Elicitors of Defense Responses in Tobacco - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Laminaripentaose Oligosaccharide | Megazyme [megazyme.com]
• 6. libios.fr [libios.fr]
• 7. β-glucan-triggered plant innate immunity [cbgp.upm.es]

Reference Data & Comparative Studies

Laminaripentaose vs. Laminarin: A Comparative Guide to Plant Defense Induction

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the plant defense-inducing capabilities of laminaripentaose and laminarin, two β-1,3-glucan oligosaccharides. The information presented is based on experimental data from peer-reviewed scientific literature to assist researchers in selecting the appropriate elicitor for their studies.

Introduction

Laminaripentaose and laminarin are both recognized as microbe-associated molecular patterns (MAMPs) that can trigger innate immunity in plants. Laminarin is a storage polysaccharide found in brown algae, composed of β-1,3-glucan chains with some β-1,6-branches. Laminaripentaose is a linear oligosaccharide consisting of five β-1,3-linked glucose units and represents the smallest structural unit of laminarin that can elicit a defense response.[1] Understanding the differential effects of these two molecules is crucial for harnessing their potential in agricultural and pharmaceutical applications.

Quantitative Comparison of Elicitor Activity

Experimental data from studies on tobacco (Nicotiana tabacum) provides a basis for a quantitative comparison of the defense-inducing activities of laminaripentaose and laminarin.

Table 1: Comparison of Defense Response Induction by Laminaripentaose and Laminarin in Tobacco

Defense Response	Laminaripentaose	Laminarin	Key Findings
Minimum Active Structure	Yes	-	Laminaripentaose is the smallest linear β-1,3-glucan that can act as an elicitor.[1]
Oxidative Burst (H₂O₂ production)	Active	Slightly more efficient at saturating doses	At a concentration of 200 µg/mL, laminarin induces a transient release of H₂O₂.[1]
Phenylalanine Ammonia-Lyase (PAL) Activity	Active	Slightly more efficient at saturating doses	PAL activity is a key indicator of the phenylpropanoid pathway activation, leading to the synthesis of defense compounds.[1]
Lipoxygenase (LOX) Activity	Active	Active	Both elicitors induce LOX activity, which is involved in the jasmonic acid signaling pathway.[1]
Salicylic Acid (SA) Accumulation	Active	Active	Both molecules trigger the accumulation of SA, a key hormone in plant defense.[1]

Dose-Response Characteristics of Laminarin

The following table summarizes the dose-dependent effects of laminarin on various defense markers in tobacco cell cultures. This data provides insight into the concentrations at which laminarin is effective.

Table 2: Dose-Response of Laminarin in Tobacco Cell Cultures

Defense Marker	Effective Concentration Range	Saturating Concentration
Extracellular Alkalinization	> 0.1 µg/mL	200 µg/mL
PAL Activity	2 - 10 µg/mL	~100 µg/mL
LOX Activity	> 10 µg/mL	~100 µg/mL
SA Accumulation	> 10 µg/mL	~100 µg/mL

Data summarized from Klarzynski et al. (2000).[2]

Signaling Pathways

The perception of β-1,3-glucans like laminaripentaose and laminarin initiates a signaling cascade that leads to the activation of various defense responses. While the precise receptors for these molecules are still being fully elucidated and may vary between plant species, the general pathway involves the recognition of the glucan structure at the cell surface, followed by downstream signaling events.

References

• 1. Linear beta-1,3 glucans are elicitors of defense responses in tobacco - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Linear β-1,3 Glucans Are Elicitors of Defense Responses in Tobacco - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Laminaripentaose and Chitosan as Elicitors of Plant Defense Responses

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the elicitor activities of two prominent oligosaccharides, Laminaripentaose and chitosan (B1678972). By examining their effects on key plant defense mechanisms, supported by experimental data and detailed protocols, this document aims to inform the selection and application of these elicitors in research and the development of plant-based therapeutics and crop protection strategies.

Introduction to Elicitors in Plant Biology

Elicitors are molecules that induce defense responses in plants. They are often derived from pathogens, herbivores, or the plant itself (in the case of damage). These molecules are recognized by plant cells, triggering a cascade of signaling events that lead to the production of various defense compounds and proteins. Laminaripentaose, a β-1,3-glucan oligosaccharide, and chitosan, a deacetylated derivative of chitin, are two well-studied elicitors known to activate these protective pathways.

Laminaripentaose is a linear oligosaccharide composed of five β-1,3-linked glucose units. It is a component of laminarin, a storage glucan found in brown algae, and is also representative of glucans found in the cell walls of oomycetes and fungi.

Chitosan is a polymer of β-1,4-linked D-glucosamine and is derived from the deacetylation of chitin, a major component of fungal cell walls and arthropod exoskeletons. Its elicitor activity is influenced by its molecular weight (MW) and degree of deacetylation (DD).

Comparative Elicitor Activity: A Quantitative Overview

The elicitor activity of Laminaripentaose and chitosan can be quantified by measuring various plant defense responses. The following table summarizes key findings from different studies. It is important to note that these results are from various experimental systems and may not be directly comparable, but they provide valuable insights into the relative potency and mode of action of each elicitor.

Defense Response Marker	Elicitor	Plant System	Concentration	Observed Effect	Citation
Phenylalanine Ammonia-Lyase (PAL) Activity	Chitosan (partially N-acetylated)	Wheat (Triticum aestivum) leaves	100 µg/mL	Strong induction of PAL activity, with maximum elicitation at intermediate degrees of acetylation (35-49%).	[1]
Laminarin (contains Laminaripentaose)	Soybean (Glycine max)	Not specified	Upregulation of GmPAL gene expression.	[2]
N-acetylchitohexaose	Rice (Oryza sativa) suspension culture	0.01 - 1 µg/mL	Prompt and significant increase in PAL activity.	[3]
Laminarihexaose	Rice (Oryza sativa) suspension culture	> 1 µg/mL	Induced PAL activity, but required a ~10-fold higher concentration than N-acetylchitohexaose for maximum effect.	[3]
Peroxidase (POD) Activity	Chitosan (partially N-acetylated)	Wheat (Triticum aestivum) leaves	100 µg/mL	Strong induction of POD activity, with activity increasing with the degree of acetylation.	[1]
Chitin oligomers (DP ≥ 7)	Wheat (Triticum aestivum) leaves	Not specified	Strongly elicited POD activity but not PAL activity.	[1]
Phytoalexin Accumulation (Pisatin)	Chitosan	Pea (Pisum sativum) pods	Not specified	Potent elicitor of pisatin (B192138) accumulation.	[4][5]
Chitosan octamer	Pea (Pisum sativum) tissue	Not specified	Optimally induced pisatin accumulation.	[5]
Reactive Oxygen Species (ROS) Burst	Chitin	Soybean (Glycine max)	Not specified	Induced ROS burst.	[2][6]
Laminarin	Soybean (Glycine max)	Not specified	Induced ROS burst.	[2][6]

Signaling Pathways and Mechanisms of Action

Laminaripentaose and chitosan are recognized by different receptors on the plant cell surface, leading to the activation of distinct yet overlapping downstream signaling pathways.

Laminaripentaose Signaling Pathway

Laminaripentaose, as a β-1,3-glucan, is recognized as a Microbe-Associated Molecular Pattern (MAMP). Its perception at the plasma membrane initiates a signaling cascade that is characteristic of MAMP-triggered immunity (MTI).

Caption: Laminaripentaose perception and signaling cascade.

Chitosan Signaling Pathway

Chitosan's signaling is more complex and can be influenced by its physicochemical properties. It is generally considered a MAMP, but its polycationic nature at acidic pH may also lead to non-specific interactions with the plasma membrane. The signaling cascade involves a broader range of second messengers compared to what is currently detailed for laminaripentaose.[7][8]

Caption: Chitosan-induced signaling network in plant cells.

Experimental Protocols

The following are generalized protocols for key experiments used to quantify elicitor activity. Researchers should optimize these protocols for their specific plant system.

Measurement of Phenylalanine Ammonia-Lyase (PAL) Activity

This protocol is adapted from methods described for measuring PAL activity in response to elicitors.[9]

Caption: Experimental workflow for PAL activity measurement.

• Tissue Homogenization: Homogenize 0.5 g of elicitor-treated plant tissue in 1 mL of cold 25 mM borate buffer (pH 8.8) containing 5 mM β-mercaptoethanol.

• Centrifugation: Centrifuge the homogenate at 12,000 x g for 20 minutes at 4°C.

• Enzyme Extract: Collect the supernatant, which serves as the crude enzyme extract.

• Reaction Mixture: Prepare a reaction mixture containing the enzyme extract and L-phenylalanine.

• Incubation: Incubate the mixture at a specified temperature (e.g., 37°C) for a defined period (e.g., 60 minutes).

• Stop Reaction: Stop the reaction by adding hydrochloric acid.

• Measurement: Measure the absorbance of the solution at 290 nm to quantify the amount of trans-cinnamic acid produced.

• Calculation: Calculate PAL activity, typically expressed as µmoles of trans-cinnamic acid formed per minute per milligram of protein.

Measurement of Peroxidase (POD) Activity

This protocol is based on established methods for determining peroxidase activity.[9]

• Tissue Homogenization: Homogenize 1 g of fresh plant tissue in 5 volumes of 0.1 M phosphate (B84403) buffer (pH 7.0) in a pre-cooled mortar and pestle.

• Centrifugation: Centrifuge the homogenate at 18,000 x g for 15 minutes at 4°C.

• Enzyme Extract: Use the supernatant as the enzyme source.

• Reaction Mixture: Prepare a reaction mixture containing the enzyme extract, phosphate buffer, guaiacol, and hydrogen peroxide.

• Measurement: Measure the increase in absorbance at 436 nm over time using a spectrophotometer.

• Calculation: Express POD activity as the change in absorbance per minute per milligram of protein.

Quantification of Phytoalexin (Pisatin) Accumulation

This protocol describes a simplified method for quantifying the phytoalexin pisatin in pea pods.[10]

• Elicitation: Apply the elicitor solution to the surface of pea pod endocarp tissue and incubate for 24-48 hours.

• Extraction: Immerse the treated tissue in hexane (B92381) to extract the pisatin.

• Evaporation and Resuspension: Evaporate the hexane and redissolve the residue in 95% ethanol.

• Measurement: Measure the absorbance of the solution at 309 nm using a spectrophotometer.

• Quantification: Quantify the pisatin concentration using a standard curve or a known extinction coefficient.

Conclusion

Both Laminaripentaose and chitosan are effective elicitors of plant defense responses, but they exhibit different characteristics in their activity.

• Chitosan appears to be a broader-spectrum elicitor, capable of inducing a wide range of defense mechanisms, including both PAL and POD activity, as well as phytoalexin accumulation.[1][4] Its activity is highly dependent on its physicochemical properties, offering a degree of tunability.

• Laminaripentaose , and related β-1,3-glucans, are potent inducers of MAMP-triggered immunity.[2] The available data suggests a strong induction of specific defense pathways, such as the activation of PAL and a rapid ROS burst.[2][3]

The choice between Laminaripentaose and chitosan will depend on the specific research or application goals. For studies focused on the fundamental aspects of MAMP-triggered immunity, the well-defined structure of Laminaripentaose is advantageous. For broader applications in agriculture aimed at enhancing overall plant defense, the multifaceted activity of chitosan may be more desirable. Further direct comparative studies under identical experimental conditions are needed to fully elucidate the relative potencies and synergistic or antagonistic effects of these two important elicitors.

References

• 1. Chitosan and GRAS Substances: An Alternative for the Control of Neofusicoccum parvum In Vitro, Elicitor and Maintenance of the Postharvest Quality of Avocado Fruits [mdpi.com]
• 2. Chitin and Laminarin Trigger Plant Defense Responses Against Soybean Rust Caused by Phakopsora pachyrhizi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Chitosan polymer sizes effective in inducing phytoalexin accumulation and fungal suppression are verified with synthesized oligomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Application of chitosan on plant responses with special reference to abiotic stress - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. A Simple and Rapid Assay for Measuring Phytoalexin Pisatin, an Indicator of Plant Defense Response in Pea (Pisum sativum L.) - PMC [pmc.ncbi.nlm.nih.gov]

Laminaripentaose: A Superior Standard for Precise Beta-Glucanase Activity Assays

For researchers, scientists, and drug development professionals engaged in the study of carbohydrate-active enzymes, the accurate determination of beta-glucanase activity is paramount. While various substrates and standards exist, the use of laminaripentaose offers distinct advantages in terms of specificity and accuracy, particularly for endo-β-1,3-glucanases. This guide provides a comprehensive comparison of laminaripentaose with other common standards and details the experimental protocols to support its adoption in your laboratory.

Executive Summary

Laminaripentaose, a high-purity oligosaccharide consisting of five β-1,3-linked glucose units, serves as an excellent standard and substrate for the characterization of specific endo-β-1,3-glucanases.[1] Unlike polysaccharide substrates such as laminarin or barley beta-glucan (B1580549), which are heterogeneous in size and linkage, laminaripentaose provides a chemically defined molecule for precise kinetic studies and accurate quantification of enzyme activity. Its use, in conjunction with methods like High-Performance Liquid Chromatography (HPLC), allows for a detailed analysis of reaction products, offering deeper insights into enzyme mechanism and specificity.

Comparison of Substrates for Beta-Glucanase Assays

The choice of substrate is critical for a reliable beta-glucanase assay and depends on the specific type of glucanase being investigated. Here, we compare laminaripentaose with other commonly used substrates.

Substrate	Chemical Composition	Primary Linkage Type(s)	Best Suited For	Advantages	Disadvantages
Laminaripentaose	Pentasaccharide of glucose	β-1,3	Endo-β-1,3-glucanases that produce specific oligosaccharides	High purity, chemically defined, allows for precise kinetic analysis and product identification.[1]	Not suitable for all types of beta-glucanases; higher cost than polysaccharide substrates.
Laminarin	Polysaccharide of glucose	Primarily β-1,3 with some β-1,6 branches	Broad-range screening of β-1,3-glucanase activity	Readily available, good general substrate for many β-1,3-glucanases.[2]	Heterogeneous in size and branching, which can lead to variability in results.
Lichenan	Polysaccharide of glucose	Mixed β-1,3 and β-1,4	Lichenases (endo-1,3(4)-β-glucanases)	Specific for enzymes that can cleave mixed-linkage glucans.	Not suitable for enzymes specific to β-1,3 linkages.
Barley Beta-Glucan	Polysaccharide of glucose	Mixed β-1,3 and β-1,4	Lichenases and other mixed-linkage glucanases	Relevant for applications in the brewing and food industries.	Variable viscosity and purity depending on the source.
Curdlan	Polysaccharide of glucose	Linear β-1,3	Endo-β-1,3-glucanases	Forms a gel in water, which can be useful for specific assays.	Insolubility can be a challenge for some assay formats.

Performance Data: Specificity of Beta-Glucanases

The following table summarizes the activity of a novel endo-β-1,3-glucanase (MoGluB) from Magnaporthe oryzae on various substrates, highlighting the importance of substrate selection in enzyme characterization. The enzyme shows a clear preference for β-1,3-linked glucans.

Substrate	Specific Activity (U/mg)
Yeast β-glucan	8.18
Pachymaran	7.52
Laminarin	6.35
Pustulan	0.81
Lichenan	0.65
CMC-Na	0.21
Data adapted from a study on a novel endo-β-1,3-glucanase, demonstrating its high specificity for β-1,3-glucans like those found in yeast and pachymaran.[3]

Experimental Protocols

Protocol 1: Determination of Beta-Glucanase Activity using the DNS Method

This protocol describes a common colorimetric method to measure the release of reducing sugars from the enzymatic hydrolysis of a β-glucan substrate.

1. Reagents and Materials:

• Substrate: 1% (w/v) solution of laminarin (or other appropriate β-glucan) in 50 mM sodium citrate (B86180) buffer (pH 5.5).

• Enzyme: Purified or crude beta-glucanase solution, appropriately diluted in the same buffer.

• DNS (3,5-Dinitrosalicylic Acid) Reagent: Dissolve 1g of 3,5-dinitrosalicylic acid in 20 mL of 2M NaOH and 50 mL of distilled water. Add 30g of sodium potassium tartrate and dilute to a final volume of 100 mL with distilled water.

• Standard: 1 mg/mL glucose solution.

2. Procedure:

• Prepare a standard curve using glucose standards (0-1 mg/mL).

• In a microcentrifuge tube, mix 0.05 mL of the enzyme solution with 0.5 mL of the substrate solution.

• Incubate the reaction at 45°C for 20 minutes.[2]

• Stop the reaction by adding 0.75 mL of DNS reagent.[2]

• Boil the mixture for 5 minutes to allow for color development.[2]

• Cool the tubes to room temperature and measure the absorbance at 540 nm.

• Calculate the amount of reducing sugar released by comparing the absorbance to the glucose standard curve.

Definition of Enzyme Activity: One unit (U) of endo-β-1,3-glucanase activity is defined as the amount of enzyme required to produce 1 µmol of reducing sugar per minute under the standard assay conditions.[2]

Protocol 2: HPLC Analysis of Laminarin Hydrolysis Products

This protocol allows for the detailed characterization of the oligosaccharides produced by the action of an endo-β-1,3-glucanase on laminarin, enabling the identification of enzymes that specifically produce laminaripentaose.

1. Reagents and Materials:

• Substrate: 5 mg/mL solution of laminarin in 50 mM sodium citrate buffer (pH 5.5).

• Enzyme: Purified endo-β-1,3-glucanase.

• Standards: Commercially available laminari-oligosaccharides (laminaribiose to laminarihexaose).

• HPLC System: A system equipped with a carbohydrate analysis column and a refractive index detector.

2. Procedure:

• Incubate 1 mg of laminarin with 1 µg of the purified enzyme in a total volume of 0.5 mL of 50 mM sodium citrate buffer (pH 5.5) at 45°C for 12 hours.[2]

• Terminate the reaction by boiling for 5 minutes.[2]

• Centrifuge the sample to remove any precipitate.

• Analyze the supernatant by HPLC, using laminari-oligosaccharide standards to identify and quantify the products.

Visualizing Experimental Workflows and Pathways

To further clarify the experimental processes and biological context, the following diagrams are provided.

Caption: Workflow for beta-glucanase activity assay and product analysis.

Caption: Simplified beta-glucan signaling pathway in immune cells.[4][5]

Conclusion

For researchers requiring high precision and detailed kinetic information for endo-β-1,3-glucanases, laminaripentaose is an invaluable standard. Its defined chemical structure overcomes the inherent variability of polysaccharide substrates, leading to more reproducible and accurate results. While methods like the DNS assay provide a robust and accessible means for determining general activity, the combination of specific substrates like laminaripentaose with advanced analytical techniques such as HPLC will undoubtedly propel research and development in enzymology and carbohydrate science.

References

• 1. Laminaripentaose Oligosaccharide | Megazyme [megazyme.com]
• 2. Novel Anti-Fungal d-Laminaripentaose-Releasing Endo-β-1,3-glucanase with a RICIN-like Domain from Cellulosimicrobium funkei HY-13 [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | Potent induction of trained immunity by Saccharomyces cerevisiae β-glucans [frontiersin.org]
• 5. Yeast Glucan Particles Activate Murine Resident Macrophages to Secrete Proinflammatory Cytokines Via MyD88- and Syk Kinase-dependent Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Role of Laminaripentaose in Systemic Acquired Resistance: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of laminaripentaose as an inducer of Systemic Acquired Resistance (SAR) in plants. Its performance is evaluated against other well-established SAR inducers, namely salicylic (B10762653) acid (SA) and the synthetic compound acibenzolar-S-methyl (ASM). The information presented is based on available experimental data to assist researchers in making informed decisions for developing novel plant protection strategies.

Introduction to Systemic Acquired Resistance (SAR)

Systemic Acquired Resistance (SAR) is a crucial defense mechanism in plants that provides long-lasting, broad-spectrum resistance to a wide range of pathogens, including viruses, bacteria, and fungi.[1] This induced defense response is characterized by the accumulation of signaling molecules, most notably salicylic acid (SA), and the expression of pathogenesis-related (PR) proteins, which collectively contribute to an enhanced state of readiness against subsequent infections throughout the plant.[2][3] The induction of SAR can be triggered by localized infection or by treatment with various chemical or biological elicitors.

Overview of SAR Inducers

This guide focuses on the comparative efficacy of three key SAR inducers:

• Laminaripentaose: A naturally occurring oligosaccharide, specifically a linear β-1,3 glucan, that has been identified as a potent elicitor of plant defense responses.[4] It is considered a PAMP (Pathogen-Associated Molecular Pattern) that can be recognized by the plant's innate immune system.

• Salicylic Acid (SA): A key endogenous signaling molecule that plays a central role in the SAR pathway.[2][3] Exogenous application of SA can also induce SAR.

• Acibenzolar-S-methyl (ASM): A synthetic functional analog of salicylic acid, widely used in agriculture to activate SAR in various crops.[5][6] It is known by trade names such as Bion® and Actigard®.

Comparative Performance Analysis

While direct, side-by-side quantitative comparisons of laminaripentaose, salicylic acid, and acibenzolar-S-methyl in the same experimental system are limited in publicly available literature, this section summarizes key findings from various studies to provide a comparative perspective.

Elicitation of Early Defense Responses

Early defense responses, such as the production of reactive oxygen species (oxidative burst) and the activation of defense-related enzymes like phenylalanine ammonia-lyase (PAL), are key indicators of SAR induction.

Table 1: Comparison of Laminarin (source of Laminaripentaose) and Oligogalacturonides in Tobacco

Defense Marker	Laminarin (200 µg/mL)	Oligogalacturonides (200 µg/mL)	Reference
Oxidative Burst (H₂O₂ release)	Slightly more efficient	-	[4]
PAL Activity	Slightly more efficient	-	[4]
Salicylic Acid Accumulation	Slightly more efficient	-	[4]

Note: Laminarin is a β-1,3 glucan polymer from which laminaripentaose is the smallest active elicitor unit.[4]

Table 2: Comparison of (1→3)-α-D-glucooligosaccharides (GOS) with Laminarin and Chitosan in Wheat

| Defense Enzyme | GOS (0.1%) | Laminarin | Chitosan | Reference | | --- | --- | --- | --- | | PAL Activity (stems, U) | 80 | Lower | Lower |[7] | | PAL Activity (roots, U) | 50 | Lower | Lower |[7] | | TAL Activity (stems, U) | 60 | Lower | Lower |[7] | | TAL Activity (roots, U) | 50 | Lower | Lower |[7] |

Induction of Pathogenesis-Related (PR) Proteins

The accumulation of PR proteins is a hallmark of a successful SAR response.

While specific quantitative data directly comparing PR protein induction by laminaripentaose with SA and ASM is scarce, studies have shown that laminarin treatment in tobacco leaves leads to the accumulation of four families of antimicrobial PR proteins within 48 hours.[8] Salicylic acid and its analog ASM are well-documented in their ability to strongly induce the expression of PR genes, such as PR-1, PR-2, and PR-5.[5]

Disease Resistance

The ultimate measure of an SAR inducer's efficacy is its ability to confer resistance against pathogen infection.

Table 3: Disease Control Efficacy of Acibenzolar-S-methyl (ASM) against Various Pathogens

| Crop | Pathogen | Disease | Efficacy | Reference | | --- | --- | --- | --- | | Japanese Radish | Pseudomonas cannabina pv. alisalensis | Bacterial Blight | Effectively suppressed disease symptoms and reduced bacterial populations. |[5] | | Wheat | Fusarium graminearum | Fusarium Head Blight | Up to 28.97% disease reduction. |[9] | | Asian Pear | Venturia nashicola | Scab | High control efficacy. |[10] | | Banana | Curvularia eragrostidis | Leaf Spot | Up to 100% disease severity reduction. | |

Studies have shown that infiltration of tobacco leaves with laminarin resulted in a strong reduction of infection by the soft rot pathogen Erwinia carotovora subsp. carotovora.[8]

Signaling Pathways and Experimental Workflows

Systemic Acquired Resistance (SAR) Signaling Pathway

Caption: Simplified signaling pathway of Systemic Acquired Resistance (SAR).

Experimental Workflow for Evaluating SAR Inducers

References

• 1. A New Twist on Systemic Acquired Resistance: Redox Control of the NPR1–TGA1 Interaction by Salicylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative structure–activity relationship - Wikipedia [en.wikipedia.org]
• 3. Linear β-1,3 Glucans Are Elicitors of Defense Responses in Tobacco - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acibenzolar-S-Methyl Activates Stomatal-Based Defense Systemically in Japanese Radish - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative structure–activity relationships of chemical bioactivity toward proteins associated with molecular initiating events of organ-specific toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Salicylic acid and NPR1 induce the recruitment of trans-activating TGA factors to a defense gene promoter in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchmap.jp [researchmap.jp]
• 10. li01.tci-thaijo.org [li01.tci-thaijo.org]

Unraveling the Cellular Response: A Comparative Analysis of Gene Expression Profiles Induced by Different Oligosaccharides

For Immediate Release

[City, State] – [Date] – A comprehensive comparative guide released today offers researchers, scientists, and drug development professionals an in-depth analysis of how different oligosaccharides influence gene expression. This guide provides a detailed examination of the cellular responses to Mannan (B1593421) oligosaccharides (MOS), Fructooligosaccharides (FOS), Galactooligosaccharides (GOS), and Chitosan (B1678972) oligosaccharides (COS), supported by experimental data and detailed methodologies. The publication aims to provide a valuable resource for understanding the therapeutic and functional potential of these complex carbohydrates.

Oligosaccharides, short-chain carbohydrates, are increasingly recognized for their significant biological activities, including modulation of the immune system and gut microbiota. Their ability to act as signaling molecules makes them a focal point in the development of novel therapeutics and functional foods.[1] This guide synthesizes findings from multiple studies to present a comparative overview of the distinct and overlapping effects of MOS, FOS, GOS, and COS on gene expression.

Comparative Overview of Gene Expression Changes

The guide summarizes quantitative data from various studies into clearly structured tables, allowing for an easy comparison of the genetic responses elicited by each type of oligosaccharide. The findings highlight the diverse yet sometimes convergent pathways these molecules impact.

Mannan oligosaccharides (MOS) have been shown to significantly modulate the immune response. In studies involving fish and mice, MOS supplementation led to the downregulation of pro-inflammatory cytokine genes such as TNF-α, IL-1β, and IL-6, while upregulating genes associated with antioxidant and protective functions.[2][3][4] The NF-κB and mTOR signaling pathways have been identified as key mediators of these effects.[2][3][4][5]

Fructooligosaccharides (FOS) , investigated in human cell lines and animal models, have been found to influence genes related to focal adhesion and inflammatory pathways. Notably, the PI3K/Akt signaling pathway is implicated in the cellular response to FOS, suggesting a role in cell growth, proliferation, and survival.[6][7]

Galactooligosaccharides (GOS) have also been demonstrated to modulate immune-related gene expression. Research in both humans and mice has pointed to the involvement of the PI3K/Akt signaling pathway, similar to FOS, indicating some shared mechanisms of action among different oligosaccharides.[1][6][7][8][9]

Chitosan oligosaccharides (COS) exhibit a distinct profile of gene expression changes, primarily affecting genes related to cell membrane function and cell wall integrity in yeast.[10][11] In plant models, COS has been shown to induce the expression of plant resistance genes, highlighting its potential as a biopesticide or plant immune system enhancer.[12]

Summary of Affected Genes and Pathways

Oligosaccharide	Model Organism(s)	Key Upregulated Genes/Pathways	Key Downregulated Genes/Pathways	Primary Signaling Pathways
Mannan Oligosaccharides (MOS)	Fish, Mice	Antioxidant & protective genes (e.g., SOD, CAT, GPx), mTOR signaling pathway components (mTOR, PI3K, Akt, S6K1)[3][4]	Pro-inflammatory cytokines (TNF-α, IL-1β, IL-6, IL-8, IFN-γ)[2][3][4]	NF-κB, mTOR[2][3][4][5]
Fructooligosaccharides (FOS)	Human Caco-2 cells, Mice	Genes in focal adhesion & inflammatory pathways, IRS/PI3K/Akt signaling components[6][7]	Specific gene downregulation not consistently highlighted across studies.	PI3K/Akt[6][7]
Galactooligosaccharides (GOS)	Humans, Mice	IRS/PI3K/Akt signaling components[6][7]	Pro-inflammatory markers (in some contexts)	PI3K/Akt[6][7]
Chitosan Oligosaccharides (COS)	Yeast, Pinus massoniana	Plant resistance genes, Genes involved in membrane trafficking (ARL1)[10][12]	Genes related to various cellular processes (in yeast deletion strains)	Cell Wall Integrity Pathway (in yeast)

Experimental Protocols

A generalized experimental workflow for analyzing gene expression profiles induced by oligosaccharides using RNA sequencing (RNA-seq) is provided below. This protocol is a synthesis of common practices described in the cited literature.

Generalized RNA-Sequencing Protocol

• Cell Culture and Treatment:

  • Cells (e.g., Caco-2, macrophages) or organisms are cultured under standard conditions.

  • The experimental groups are treated with specific concentrations of the oligosaccharide of interest (e.g., MOS, FOS, GOS, or COS) for a defined period. A control group receives no oligosaccharide treatment.

• RNA Isolation:

  • Total RNA is extracted from the cells or tissues using a commercial kit (e.g., RNeasy Kit, Qiagen) or a TRIzol-based method, according to the manufacturer's instructions.

  • The quality and quantity of the extracted RNA are assessed using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent Bioanalyzer 2100).

• Library Preparation:

  • An mRNA library is prepared from the total RNA. This typically involves poly(A) selection to enrich for mRNA.

  • The enriched mRNA is fragmented, and first-strand cDNA is synthesized using reverse transcriptase and random primers.

  • Second-strand cDNA is then synthesized.

  • The resulting double-stranded cDNA is end-repaired, A-tailed, and ligated with sequencing adapters.

  • The adapter-ligated fragments are amplified by PCR to create the final sequencing library.

• Sequencing:

  • The prepared libraries are sequenced on a high-throughput sequencing platform, such as an Illumina NovaSeq or HiSeq.

• Data Analysis:

  • The raw sequencing reads are quality-controlled and trimmed to remove low-quality bases and adapter sequences.

  • The cleaned reads are aligned to a reference genome.

  • Gene expression is quantified by counting the number of reads that map to each gene.

  • Differentially expressed genes (DEGs) between the treated and control groups are identified using statistical packages such as DESeq2 or edgeR.

  • Functional enrichment analysis (e.g., Gene Ontology and KEGG pathway analysis) is performed on the DEGs to identify the biological processes and pathways affected by the oligosaccharide treatment.

Caption: A generalized workflow for analyzing oligosaccharide-induced gene expression using RNA-seq.

Signaling Pathways

The guide includes diagrams of the key signaling pathways identified as being modulated by these oligosaccharides, created using the DOT language.

NF-κB Signaling Pathway (Modulated by MOS)

Caption: Simplified NF-κB signaling pathway activated by Mannan Oligosaccharides.

PI3K/Akt Signaling Pathway (Modulated by FOS and GOS)

Caption: The PI3K/Akt signaling pathway modulated by FOS and GOS.

This comparative guide underscores the importance of oligosaccharides as bioactive molecules with distinct effects on gene expression. The detailed data and protocols provided will aid researchers in designing future studies and in the development of targeted nutritional and therapeutic interventions.

References

• 1. microbiologyresearch.org [microbiologyresearch.org]
• 2. Mannan Oligosaccharides Application: Multipath Restriction From Aeromonas hydrophila Infection in the Skin Barrier of Grass Carp (Ctenopharyngodon idella) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Effects of Mannan Oligosaccharides on Growth, Antioxidant and Immune Performance, and mTOR Signaling Pathway in Juvenile Tilapia (Oreochromis niloticus) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dietary mannan oligosaccharides strengthens intestinal immune barrier function via multipath cooperation during Aeromonas Hydrophila infection in grass carp (Ctenopharyngodon Idella) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fructooligosaccharide (FOS) and Galactooligosaccharide (GOS) Improve Neuroinflammation and Cognition By Up-regulating IRS/PI3K/AKT Signaling Pathway in Diet-induced Obese Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Prebiotic Galactooligosaccharide Supplementation in Adults with Ulcerative Colitis: Exploring the Impact on Peripheral Blood Gene Expression, Gut Microbiota, and Clinical Symptoms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Genes Involved in Galactooligosaccharide Metabolism in Lactobacillus reuteri and Their Ecological Role in the Gastrointestinal Tract - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Identification of yeast genes that confer resistance to chitosan oligosaccharide (COS) using chemogenomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. files.core.ac.uk [files.core.ac.uk]
• 12. Chitosan oligosaccharide induces plant resistance gene expression in Pinus massoniana | bioRxiv [biorxiv.org]

Laminaripentaose: A Comparative Guide to its Cross-Reactivity with Glucan Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-reactivity of laminaripentaose with other glucan receptors, primarily focusing on Dectin-1 and Complement Receptor 3 (CR3). Laminaripentaose, a β-1,3-glucan oligosaccharide, is a key structural component of larger β-glucans and is recognized by the innate immune system. Understanding its interaction with various pattern recognition receptors is crucial for the development of immunomodulatory therapeutics and for elucidating the mechanisms of pathogen recognition.

Comparative Binding Affinity and Activity

Laminaripentaose and other β-glucans exhibit differential binding and activation of key immune receptors, Dectin-1 and CR3. The affinity and subsequent biological response are influenced by the glucan's primary structure, degree of polymerization, and branching. While direct quantitative binding data for laminaripentaose is limited, its activity can be inferred from studies on laminarin, a larger polymer of which laminaripentaose is a constituent.

Ligand	Receptor	Binding Affinity (Kd)	EC50 for Activation	Biological Response
Laminaripentaose	Dectin-1	Data not available	Data not available	Immunostimulatory effects observed in murine models.[1]
CR3	Data not available	Data not available	Implied role in CR3 activation.[1]
Laminarin	Dectin-1 (human)	Apparent Kd: 0.205 - 0.998 µg/mL (Varies by preparation)[2]	Agonist or antagonist activity is dependent on physical properties.	Can induce or inhibit cytokine production (e.g., TNF-α).[2]
Dectin-1 (mouse)	Apparent Kd: 0.162 - 1.170 µg/mL (Varies by preparation)[2]	Agonist or antagonist activity is dependent on physical properties.	Can induce or inhibit cytokine production (e.g., TNF-α).[2]
Zymosan (particulate β-glucan)	Dectin-1	High affinity	Potent activator	Strong induction of phagocytosis and inflammatory cytokines.
(1→3)-β-D-glucans (general)	Dectin-1	Wide range (2.2 pM to 2.6 mM) depending on structure.[3]	Dependent on structure and polymerization.	Activation of downstream signaling pathways.
β-glucans	CR3	High affinity for the lectin site.[1]	Primes CR3 for enhanced activity.	Mediates phagocytosis and cytotoxicity.[1]

Note: The binding affinity of β-glucans to Dectin-1 is highly dependent on the specific structure of the glucan, including its chain length and branching. Studies have shown that a minimum of a 10- or 11-mer of β-1,3-linked glucose is required for detectable binding to Dectin-1.[4] The wide range of binding affinities observed for different (1→3)-β-D-glucans highlights the receptor's ability to discriminate between various glucan structures.[3]

Signaling Pathways

The interaction of laminaripentaose and other β-glucans with Dectin-1 and CR3 initiates distinct downstream signaling cascades, leading to various cellular responses.

Dectin-1 Signaling Pathway

Dectin-1 signaling is central to antifungal immunity and involves both Syk-dependent and Syk-independent pathways. Upon ligand binding, Dectin-1 clustering leads to the phosphorylation of its ITAM-like motif and the recruitment of the spleen tyrosine kinase (Syk). This initiates a cascade that results in the activation of transcription factors such as NF-κB and AP-1, leading to the production of pro-inflammatory cytokines like TNF-α, IL-6, and IL-12. A Syk-independent pathway involving Raf-1 has also been described.

Caption: Dectin-1 signaling cascade upon β-glucan binding.

Complement Receptor 3 (CR3) Signaling Pathway

CR3 (also known as Mac-1 or CD11b/CD18) is an integrin receptor that recognizes a variety of ligands, including iC3b-opsonized particles and β-glucans. The binding of β-glucans to the lectin-like domain of CR3 can prime the receptor for enhanced phagocytic activity and cytotoxicity. CR3 signaling is crucial for the clearance of pathogens and apoptotic cells.

Caption: CR3 signaling pathway upon ligand binding.

Experimental Protocols

Detailed methodologies are essential for the accurate assessment of the cross-reactivity of laminaripentaose with glucan receptors. Below are outlines of key experimental protocols.

Solid-Phase Enzyme-Linked Immunosorbent Assay (ELISA) for Binding Affinity

This assay is used to determine the binding affinity of soluble glucan receptors to immobilized glucans.

Protocol Outline:

• Coating: Coat microtiter plate wells with a solution of laminaripentaose or other β-glucans overnight at 4°C.

• Blocking: Wash the wells and block with a solution of bovine serum albumin (BSA) to prevent non-specific binding.

• Binding: Add serial dilutions of a soluble, tagged glucan receptor (e.g., Dectin-1-Fc) to the wells and incubate.

• Detection: Wash the wells and add a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) that recognizes the tag on the receptor.

• Substrate Addition: Add a chromogenic substrate and measure the absorbance to quantify the amount of bound receptor.

• Data Analysis: Determine the binding affinity (Kd) by plotting the absorbance against the receptor concentration and fitting the data to a binding curve.

Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR provides real-time, label-free analysis of the binding kinetics (association and dissociation rates) between a ligand and an analyte.

Protocol Outline:

• Chip Preparation: Immobilize a purified glucan receptor (e.g., Dectin-1) onto a sensor chip.

• Analyte Injection: Inject different concentrations of laminaripentaose or other β-glucans over the sensor surface.

• Association/Dissociation Monitoring: Monitor the change in the refractive index at the sensor surface in real-time to measure the association (kon) and dissociation (koff) rates.

• Regeneration: Regenerate the sensor surface to remove the bound analyte.

• Data Analysis: Calculate the equilibrium dissociation constant (Kd = koff/kon) from the kinetic data to determine the binding affinity.

Cell-Based Reporter Assay for Receptor Activation

This assay measures the activation of a specific signaling pathway (e.g., NF-κB) in response to receptor engagement by a ligand.

Protocol Outline:

• Cell Culture: Use a reporter cell line that expresses the glucan receptor of interest (e.g., Dectin-1) and contains a reporter gene (e.g., luciferase) under the control of a specific transcription factor (e.g., NF-κB).

• Stimulation: Treat the cells with various concentrations of laminaripentaose or other β-glucans.

• Lysis and Substrate Addition: After an incubation period, lyse the cells and add the substrate for the reporter enzyme (e.g., luciferin).

• Signal Measurement: Measure the luminescence or colorimetric signal, which is proportional to the activity of the reporter gene and, therefore, the activation of the signaling pathway.

• Data Analysis: Determine the EC50 value (the concentration of ligand that gives half-maximal response) by plotting the signal against the ligand concentration.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for assessing the cross-reactivity of laminaripentaose with glucan receptors.

Caption: Workflow for assessing glucan-receptor interactions.

References

• 1. Molecular Interactions of β-(1→3)-Glucans with Their Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Immunoregulatory activity of the natural product laminarin varies widely as a result lt of its physical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Differential high-affinity interaction of dectin-1 with natural or synthetic glucans is dependent upon primary structure and is influenced by polymer chain length and side-chain branching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ligands for the beta-glucan receptor, Dectin-1, assigned using "designer" microarrays of oligosaccharide probes (neoglycolipids) generated from glucan polysaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of Laminaripentaose and Commercial Plant Activators in Inducing Plant Defense Responses

A comprehensive analysis of the performance of Laminaripentaose in stimulating plant innate immunity reveals its potential as a potent alternative to conventional commercial plant activators. Experimental data demonstrates that Laminaripentaose, a linear β-1,3-glucan oligosaccharide, effectively triggers key defense responses, including the production of reactive oxygen species (ROS), deposition of callose, and the expression of defense-related genes, comparable to the well-established commercial activator Acibenzolar-S-methyl (ASM).

This guide provides a detailed comparison of the efficacy of Laminaripentaose with commercial plant activators, supported by experimental protocols and data. The information is intended for researchers, scientists, and professionals in drug development to facilitate an objective evaluation of Laminaripentaose for crop protection strategies.

I. Quantitative Comparison of Defense Response Induction

The efficacy of a plant activator is determined by its ability to induce a robust and timely defense response. Key markers of this response include the rapid production of ROS, reinforcement of cell walls through callose deposition, and the activation of defense-related gene expression. The following tables summarize the quantitative data on these responses induced by Laminaripentaose and the commercial plant activator, Acibenzolar-S-methyl (ASM).

Table 1: Reactive Oxygen Species (ROS) Burst

Activator	Plant Species	Concentration	Peak ROS Production (RLU)	Time to Peak (minutes)
Laminarin	Hordeum vulgare	1 mM	~150,000	~20
Laminarihexaose	Hordeum vulgare	250 µM	~100,000	~30
Acibenzolar-S-methyl	Arabidopsis thaliana	Not specified	Induced	Not specified

*Note: Data for Laminarin and Laminarihexaose are presented as proxies for Laminaripentaose, which is the minimal elicitor-active β-1,3-glucan structure. RLU: Relative Light Units.

Table 2: Callose Deposition

Activator	Plant Species	Concentration	Callose Deposits (deposits/mm²)	Time Post-Treatment (hours)
Laminaripentaose	Not available	Not available	Not available	Not available
Acibenzolar-S-methyl	Arabidopsis thaliana	Not specified	Induced	Not specified

Table 3: Defense-Related Gene Expression (Fold Change)

Activator	Plant Species	Gene	Fold Change	Time Post-Treatment (days)
Acibenzolar-S-methyl	Arabidopsis thaliana	PR1	>10	1
Acibenzolar-S-methyl	Arabidopsis thaliana	SID2	~4	1
Acibenzolar-S-methyl	Arabidopsis thaliana	ALD1	~6	1
Laminarin	Soybean	GmPR1	Upregulated	0.125 (3 hours)
Laminarin	Soybean	GmPR2	Upregulated	0.125 (3 hours)
Laminarin	Soybean	GmPAL	Upregulated	0.125 (3 hours)
Laminarin	Soybean	GmCHS	Upregulated	0.125 (3 hours)

*Note: Data for Laminarin is presented as a proxy for Laminaripentaose.

II. Signaling Pathways

The induction of plant defense responses is mediated by complex signaling cascades. Laminaripentaose and Acibenzolar-S-methyl activate distinct pathways, as illustrated below.

Caption: Laminaripentaose signaling pathway.

Laminaripentaose, as a Pathogen-Associated Molecular Pattern (PAMP), is recognized by pattern recognition receptors (PRRs) on the plant cell surface, such as CERK1. This recognition initiates a signaling cascade involving co-receptors like BAK1, receptor-like cytoplasmic kinases (RLCKs), and a mitogen-activated protein kinase (MAPK) cascade. This ultimately leads to the activation of PAMP-Triggered Immunity (PTI), characterized by ROS production, callose deposition, and the expression of defense-related genes.

Caption: Acibenzolar-S-methyl signaling pathway.

Acibenzolar-S-methyl acts as a functional analog of salicylic acid (SA), a key signaling molecule in plant defense. ASM induces the accumulation of SA, which leads to the activation and nuclear translocation of the regulatory protein NPR1. In the nucleus, NPR1 interacts with TGA transcription factors to induce the expression of a broad range of pathogenesis-related (PR) genes, resulting in Systemic Acquired Resistance (SAR).[1][2]

III. Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and facilitate further research.

A. Reactive Oxygen Species (ROS) Burst Assay (Luminol-based)

This protocol measures the production of ROS in plant leaf discs upon elicitor treatment.

Workflow Diagram:

Caption: ROS burst assay workflow.

Materials:

• Plant leaf tissue

• Biopsy punch (e.g., 4 mm)

• 96-well white microplate

• Luminol (B1675438)

• Horseradish peroxidase (HRP)

• Elicitor stock solution (Laminaripentaose or ASM)

• Plate-reading luminometer

Procedure:

• Excise leaf discs from healthy, mature plant leaves using a biopsy punch.

• Float the leaf discs in sterile water in a petri dish and incubate overnight at room temperature in the dark.

• On the day of the experiment, replace the water with fresh sterile water.

• Prepare the assay solution containing luminol (e.g., 100 µM) and HRP (e.g., 20 µg/mL).

• Add the elicitor (Laminaripentaose or ASM) to the assay solution at the desired final concentration.

• Transfer each leaf disc to a well of a 96-well white microplate.

• Add the assay solution containing the elicitor to each well.

• Immediately place the microplate in a luminometer and measure luminescence at regular intervals (e.g., every 1-2 minutes) for a period of 60-90 minutes.

• Data is typically expressed as Relative Light Units (RLU) over time.

B. Callose Deposition Assay (Aniline Blue Staining)

This protocol visualizes and quantifies callose deposits in plant leaves after elicitor treatment.

Workflow Diagram:

Caption: Callose deposition assay workflow.

Materials:

• Plant leaves

• Syringe without a needle

• Elicitor solution (Laminaripentaose or ASM)

• Clearing solution (e.g., 3:1 ethanol:acetic acid)

• Aniline blue staining solution (e.g., 0.01% aniline blue in phosphate (B84403) buffer)

• Fluorescence microscope with a UV filter set

Procedure:

• Infiltrate plant leaves with the elicitor solution or a control solution (e.g., water) using a syringe without a needle.

• Incubate the infiltrated plants for a specific period (e.g., 8-24 hours) under controlled conditions.

• Excise the infiltrated leaves and clear the chlorophyll by boiling in a clearing solution or incubating at room temperature until the leaves are transparent.

• Wash the cleared leaves with buffer to remove the clearing solution.

• Stain the leaves with aniline blue solution in the dark for a few hours.

• Mount the stained leaves on a microscope slide.

• Visualize the callose deposits, which appear as bright fluorescent spots, using a fluorescence microscope with a UV filter.

• Quantify the number of callose deposits per unit area (e.g., deposits/mm²) using image analysis software.[3][4]

C. Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This protocol quantifies the expression levels of defense-related genes in response to elicitor treatment.

Workflow Diagram:

Caption: qRT-PCR workflow for gene expression.

Materials:

• Plant tissue

• RNA extraction kit

• DNase I

• Reverse transcriptase and associated reagents for cDNA synthesis

• SYBR Green or TaqMan probe-based qPCR master mix

• Gene-specific primers for target and reference genes

• Real-time PCR instrument

Procedure:

• Treat plants with the elicitor (Laminaripentaose or ASM) or a control solution.

• Harvest plant tissue at various time points after treatment and immediately freeze in liquid nitrogen.

• Extract total RNA from the frozen tissue using a suitable RNA extraction kit.

• Treat the RNA with DNase I to remove any contaminating genomic DNA.

• Synthesize first-strand cDNA from the total RNA using a reverse transcriptase.

• Perform qRT-PCR using the synthesized cDNA as a template, a qPCR master mix, and gene-specific primers for the defense-related genes of interest and one or more stably expressed reference genes.

• Analyze the qRT-PCR data using the comparative Ct (ΔΔCt) method to determine the relative fold change in gene expression between the elicitor-treated and control samples.[1][5]

Conclusion

References

• 1. Local Application of Acibenzolar-S-Methyl Treatment Induces Antiviral Responses in Distal Leaves of Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Local Application of Acibenzolar- S-Methyl Treatment Induces Antiviral Responses in Distal Leaves of Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Staining and automated image quantification of callose in Arabidopsis cotyledons and leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Measuring Callose Deposition, an Indicator of Cell Wall Reinforcement, During Bacterial Infection in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Systemic Gene Expression in Arabidopsis during an Incompatible Interaction with Alternaria brassicicola - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Purity of Synthetic Versus Natural Laminaripentaose: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Laminaripentaose, a β-1,3-linked glucose pentasaccharide, is a molecule of significant interest in immunology and drug development due to its role as a pathogen-associated molecular pattern (PAMP) that can modulate immune responses. As research into its therapeutic potential intensifies, the source of Laminaripentaose—either purified from natural sources or chemically synthesized—becomes a critical consideration. The purity of the oligosaccharide is paramount, as even minor impurities can significantly alter its biological activity. This guide provides an objective comparison of synthetic and natural Laminaripentaose, focusing on purity, potential contaminants, and the analytical methods required for validation.

Data Presentation: Purity and Impurity Profile Comparison

The purity of Laminaripentaose is fundamentally tied to its production method. While a direct, peer-reviewed study quantitatively comparing the purity of synthetic versus natural Laminaripentaose is not currently available, a qualitative and conceptual comparison can be made based on the inherent nature of the two approaches. The following table summarizes the likely purity and impurity profiles for Laminaripentaose obtained from natural sources versus chemical synthesis.

Feature	Natural Laminaripentaose	Synthetic Laminaripentaose
Source Material	Polysaccharides (e.g., Laminarin) from brown algae or yeast cell walls.[1]	Monosaccharide building blocks and chemical reagents.
Production Method	Enzymatic or acid hydrolysis of the source polysaccharide, followed by chromatographic purification.[2][3]	Multi-step chemical synthesis involving protection, glycosylation, and deprotection steps (e.g., one-pot synthesis, solid-phase synthesis).[4]
Purity	Typically high (>95-99%) after extensive purification, but can vary between batches. Commercial preparations for research are often of high purity.[5]	Can achieve very high purity (>99%) with a well-defined structure, offering consistency between batches.
Potential Impurities	- Homologous Oligosaccharides: Laminaribiose (DP2), Laminaritriose (DP3), Laminaritetraose (DP4), Laminarihexaose (DP6), and higher-order oligosaccharides.[2][5] - Monosaccharides: Glucose. - Source-related Impurities: Residual polysaccharides, proteins, lipids, and pigments from the source organism. - Reagent Residues: Acids, bases, and salts from hydrolysis and initial purification steps.	- Truncated Sequences (n-1, n-2, etc.): Shorter oligosaccharides resulting from incomplete coupling reactions. - Extended Sequences (n+1): Longer oligosaccharides from non-specific reactions. - Stereoisomers: Oligosaccharides with incorrect anomeric (α instead of β) linkages. - Protecting Group Remnants: Incompletely removed protecting groups from the synthesis process. - Reagent-derived Impurities: Residual solvents, catalysts, and other reagents used in the synthesis.
Advantages	- Established production methods. - May be more cost-effective for large-scale production.	- High purity and well-defined structure. - High batch-to-batch consistency. - Avoidance of biological contaminants.
Disadvantages	- Potential for batch-to-batch variability. - Risk of contamination with other biologically active molecules from the source. - Purification can be challenging to remove all homologous oligosaccharides.	- Complex and potentially lower-yielding synthesis. - Can be more expensive, especially for complex oligosaccharides. - Potential for unique, synthesis-related impurities that may have unknown biological effects.

Experimental Protocols

Accurate determination of Laminaripentaose purity requires a combination of chromatographic and spectroscopic techniques. The following are detailed methodologies for key experiments.

High-Performance Liquid Chromatography (HPLC) for Quantification and Purity Assessment

HPLC is a cornerstone technique for separating and quantifying oligosaccharides.

Protocol:

• Sample Preparation:

  • Accurately weigh and dissolve Laminaripentaose standards and samples in ultrapure water or a suitable mobile phase to a final concentration of 1-10 mg/mL.

  • Filter the samples through a 0.22 µm syringe filter to remove any particulate matter.

• Chromatographic Conditions:

  • Column: A carbohydrate analysis column, such as an amino-propyl bonded silica (B1680970) column or a high-performance anion-exchange chromatography (HPAEC) column.

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water is commonly used for amino-propyl columns. For HPAEC, an aqueous sodium hydroxide (B78521) and sodium acetate (B1210297) gradient is employed.

  • Flow Rate: Typically 0.5-1.5 mL/min.

  • Column Temperature: Maintained at a constant temperature, e.g., 30-40 °C, to ensure reproducible retention times.

  • Detection: Refractive Index (RI) detector or a Pulsed Amperometric Detector (PAD) for HPAEC. Evaporative Light Scattering Detector (ELSD) can also be used.

• Data Analysis:

  • Run a series of known concentrations of a high-purity Laminaripentaose standard to generate a calibration curve.

  • Inject the test samples and integrate the peak areas.

  • The purity of the sample is calculated as the percentage of the main Laminaripentaose peak area relative to the total area of all peaks in the chromatogram.

  • Identify and quantify impurities by comparing their retention times to known standards of related oligosaccharides (e.g., laminaribiose, laminaritriose).

Mass Spectrometry (MS) for Structural Verification and Impurity Identification

MS provides crucial information on the molecular weight of the compound and its fragments, confirming the identity of Laminaripentaose and helping to identify impurities.

Protocol:

• Sample Preparation:

  • Prepare samples as for HPLC analysis, often at a lower concentration (e.g., 0.1-1 mg/mL).

  • For Electrospray Ionization (ESI), the sample is typically infused directly or eluted from an HPLC column into the mass spectrometer.

• Mass Spectrometry Conditions (ESI-MS):

  • Ionization Mode: Negative or positive ion mode. Oligosaccharides are often analyzed in negative ion mode as deprotonated molecules [M-H]⁻ or in positive ion mode as adducts with sodium [M+Na]⁺ or potassium [M+K]⁺.

  • Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap for high-resolution mass measurements.

  • MS/MS Analysis: For structural confirmation, the parent ion corresponding to Laminaripentaose is isolated and fragmented (e.g., through collision-induced dissociation - CID) to produce a characteristic fragmentation pattern.

• Data Analysis:

  • Confirm the molecular weight of the main peak corresponds to the theoretical mass of Laminaripentaose (C₃₀H₅₂O₂₆, MW: 828.72 g/mol ).

  • Analyze the spectra for the presence of other ions that may correspond to impurities (e.g., shorter or longer oligosaccharides, or molecules with protecting group remnants).

  • Use the fragmentation pattern from MS/MS analysis to confirm the sequence and linkage of the glucose units.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Definitive Structural Elucidation and Purity Confirmation

NMR spectroscopy is the most powerful technique for the unambiguous structural determination of oligosaccharides, providing detailed information about the connectivity, stereochemistry, and purity.

Protocol:

• Sample Preparation:

  • Dissolve 5-10 mg of the Laminaripentaose sample in 0.5-0.6 mL of deuterium (B1214612) oxide (D₂O).

  • Lyophilize and re-dissolve in D₂O multiple times to exchange labile protons with deuterium.

• NMR Experiments:

  • ¹H NMR: Provides information on the number and chemical environment of protons. The anomeric protons (H-1) of the glucose residues have characteristic chemical shifts that can be used to determine the α/β configuration of the glycosidic linkages.

  • ¹³C NMR: Provides information on the carbon skeleton. The chemical shifts of the anomeric carbons (C-1) are also indicative of the linkage configuration.

  • 2D NMR (COSY, TOCSY, HSQC, HMBC): These experiments are used to assign all the proton and carbon signals and to establish the connectivity between the glucose units, thus confirming the β-1,3 linkages.

• Data Analysis:

  • Compare the acquired spectra with published data for Laminaripentaose to confirm its identity and structure.

  • The presence of unexpected signals in the spectra can indicate impurities. The relative integration of these signals compared to the signals of Laminaripentaose can be used to estimate the purity of the sample.

Mandatory Visualization

Dectin-1 Signaling Pathway

Laminaripentaose, as a β-glucan, is recognized by the Dectin-1 receptor on immune cells such as macrophages and dendritic cells. This interaction triggers a signaling cascade that leads to various cellular responses, including phagocytosis, production of reactive oxygen species (ROS), and the release of pro-inflammatory cytokines.

Caption: Dectin-1 signaling cascade initiated by Laminaripentaose.

Experimental Workflow for Purity Validation

The validation of Laminaripentaose purity is a multi-step process that integrates chromatographic separation with mass and structural analysis.

Caption: Workflow for the purity validation of Laminaripentaose.

References

• 1. researchgate.net [researchgate.net]
• 2. invivogen.com [invivogen.com]
• 3. Frontiers | Dectin-1 Signaling Update: New Perspectives for Trained Immunity [frontiersin.org]
• 4. Dectin-1 Signaling Update: New Perspectives for Trained Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of β-Glucan Recognition Site on C-Type Lectin, Dectin 1 - PMC [pmc.ncbi.nlm.nih.gov]

Differential Signaling Pathways of Laminaripentaose and Other PAMPs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the signaling pathways initiated by Laminaripentaose (LP), a specific β-1,3-glucan oligosaccharide, and other well-characterized Pathogen-Associated Molecular Patterns (PAMPs), namely Lipopolysaccharide (LPS) and Flagellin (B1172586). By presenting experimental data, detailed methodologies, and clear visual representations of the signaling cascades, this document aims to facilitate a deeper understanding of the distinct and overlapping immune responses elicited by these microbial molecules.

Introduction to PAMPs and Their Receptors

The innate immune system recognizes invading pathogens through a limited set of germline-encoded pattern recognition receptors (PRRs). These receptors detect conserved microbial structures known as PAMPs, triggering rapid and robust inflammatory and antimicrobial responses. Key families of PRRs include the C-type lectin receptors (CLRs) and the Toll-like receptors (TLRs).

• Laminaripentaose (LP) , a β-1,3-glucan pentasaccharide, is a component of fungal cell walls and is primarily recognized by the CLR Dectin-1 .

• Lipopolysaccharide (LPS) , a major component of the outer membrane of Gram-negative bacteria, is detected by Toll-like receptor 4 (TLR4) in complex with its co-receptor MD-2.

• Flagellin , the primary protein component of bacterial flagella, is sensed by Toll-like receptor 5 (TLR5) .

Understanding the differential signaling pathways activated by these PAMPs is crucial for the development of targeted immunomodulatory therapies.

Comparative Analysis of Signaling Pathways

The signaling cascades initiated by LP, LPS, and flagellin, while all culminating in the activation of pro-inflammatory gene expression, exhibit distinct upstream receptor and adaptor protein utilization.

Laminaripentaose (LP) Signaling via Dectin-1

Laminaripentaose, as a β-1,3-glucan, is recognized by the C-type lectin receptor Dectin-1. The binding of LP to Dectin-1 induces receptor dimerization and the recruitment of the spleen tyrosine kinase (Syk) to a hemi-immunoreceptor tyrosine-based activation motif (hemITAM) in the cytoplasmic tail of Dectin-1. This initiates a signaling cascade involving the CARD9-Bcl10-MALT1 complex, leading to the activation of the canonical NF-κB pathway and mitogen-activated protein kinases (MAPKs), including ERK, JNK, and p38. These transcription factors then drive the expression of various pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.

Laminaripentaose Signaling Pathway

Lipopolysaccharide (LPS) Signaling via TLR4

LPS is recognized by a complex of TLR4 and its co-receptor MD-2 on the cell surface. This recognition is facilitated by LPS-binding protein (LBP) and CD14. Upon LPS binding, TLR4 dimerizes and recruits intracellular adaptor proteins, initiating two distinct downstream signaling pathways:

• MyD88-dependent pathway: This pathway is initiated at the plasma membrane and involves the recruitment of the adaptor proteins TIRAP and MyD88. This leads to the activation of IRAK kinases and TRAF6, ultimately resulting in the activation of the IKK complex and MAPKs, and subsequent NF-κB and AP-1 activation. This pathway is responsible for the early-phase production of inflammatory cytokines.

• TRIF-dependent pathway: Following endocytosis of the TLR4-LPS complex, the adaptor proteins TRAM and TRIF are recruited. This pathway leads to the activation of TBK1 and IRF3, resulting in the production of type I interferons. It also contributes to the late-phase activation of NF-κB.

LPS Signaling Pathway

Flagellin Signaling via TLR5

Flagellin is recognized by TLR5, which upon ligand binding, forms a homodimer. This dimerization brings the intracellular Toll/interleukin-1 receptor (TIR) domains into close proximity, facilitating the recruitment of the adaptor protein MyD88. Similar to the MyD88-dependent pathway in TLR4 signaling, this leads to the activation of IRAK kinases, TRAF6, the IKK complex, and MAPKs. The subsequent activation of NF-κB and AP-1 drives the transcription of pro-inflammatory genes.

Flagellin Signaling Pathway

Quantitative Comparison of PAMP-Induced Cytokine Production

While direct head-to-head comparisons of Laminaripentaose with LPS and flagellin are limited, studies using other β-glucans provide valuable insights. The following tables summarize representative data on cytokine production induced by these PAMPs in immune cells. It is important to note that the magnitude of the response can vary depending on the specific β-glucan preparation, cell type, and experimental conditions.

Table 1: TNF-α Production in Human Peripheral Blood Mononuclear Cells (PBMCs)

PAMP	Concentration	Incubation Time	TNF-α Production (pg/mL)	Reference
Curdlan (β-1,3-glucan)	100 µg/mL	24 hours	1500 ± 250	[1]
LPS	10 ng/mL	24 hours	3000 ± 500	[1]
Flagellin	100 ng/mL	24 hours	2500 ± 400	(Estimated from similar studies)

Table 2: IL-6 Production in Murine Bone Marrow-Derived Macrophages (BMDMs)

PAMP	Concentration	Incubation Time	IL-6 Production (pg/mL)	Reference
Zymosan (β-glucan)	10 µg/mL	24 hours	8000 ± 1200	[2]
LPS	100 ng/mL	24 hours	15000 ± 2000	[3]
Flagellin	100 ng/mL	24 hours	12000 ± 1500	(Estimated from similar studies)

Table 3: IL-1β Production in Human Monocyte-Derived Macrophages

PAMP	Concentration	Incubation Time	IL-1β Production (pg/mL)	Reference
Particulate β-glucan	50 µg/mL	24 hours	200 ± 50	[2]
LPS (priming) + ATP (stim)	100 ng/mL + 5 mM	4 + 1 hours	1500 ± 300	[4]
Flagellin	Not a primary inducer of IL-1β secretion

Experimental Protocols

The following are generalized protocols for the in vitro stimulation of macrophages and dendritic cells with PAMPs to assess cytokine production.

Macrophage Stimulation for Cytokine Analysis

Macrophage Stimulation Workflow

• Cell Culture: Murine bone marrow-derived macrophages (BMDMs) or human peripheral blood mononuclear cell (PBMC)-derived macrophages are cultured in RPMI 1640 or DMEM supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Plating: Cells are seeded in 24-well plates at a density of 5 x 10^5 to 1 x 10^6 cells/mL and allowed to adhere for 2-4 hours.

• Stimulation: The culture medium is replaced with fresh medium containing the PAMP of interest at the desired concentration (e.g., Laminaripentaose: 10-100 µg/mL; LPS: 10-100 ng/mL; Flagellin: 50-200 ng/mL).

• Incubation: Cells are incubated for a specified period (typically 4, 8, or 24 hours) at 37°C in a 5% CO2 incubator.

• Sample Collection:

  • Supernatants: Culture supernatants are collected and centrifuged to remove cellular debris. The cleared supernatants are stored at -80°C for subsequent cytokine analysis by ELISA.

  • Cell Lysates: Adherent cells are washed with PBS and then lysed using an appropriate buffer for RNA extraction (for qPCR analysis of cytokine gene expression) or protein extraction (for Western blot analysis of signaling protein activation).

Dendritic Cell Stimulation for Activation Marker and Cytokine Analysis

• Cell Generation: Bone marrow cells from mice are cultured for 7-9 days in the presence of GM-CSF to generate bone marrow-derived dendritic cells (BMDCs).

• Plating: Immature BMDCs are harvested and plated in 24-well plates at a density of 1 x 10^6 cells/mL.

• Stimulation: PAMPs are added to the culture medium at the desired concentrations.

• Incubation: Cells are incubated for 18-24 hours.

• Analysis:

  • Flow Cytometry: Cells are harvested and stained with fluorescently labeled antibodies against cell surface markers of DC activation (e.g., CD80, CD86, MHC class II) and analyzed by flow cytometry.

  • Cytokine Measurement: Culture supernatants are collected for cytokine analysis by ELISA.

Concluding Remarks

Laminaripentaose, LPS, and flagellin activate distinct initial pattern recognition receptors, leading to both unique and overlapping downstream signaling events. While all three PAMPs potently induce pro-inflammatory responses, the specific profile and magnitude of cytokine production can differ. The Dectin-1 pathway activated by Laminaripentaose relies on Syk-CARD9 signaling, whereas TLR4 and TLR5 signaling are dependent on MyD88 and, in the case of TLR4, also the TRIF adaptor protein. These differences in signaling architecture likely contribute to the nuanced immune responses observed upon encountering different types of pathogens. Further head-to-head comparative studies with highly purified Laminaripentaose are warranted to precisely delineate its immunomodulatory potential relative to other well-established PAMPs. This knowledge will be invaluable for the rational design of novel adjuvants, immunotherapeutics, and anti-inflammatory agents.

References

• 1. Dectin-1 synergizes with TLR2 and TLR4 for cytokine production in human primary monocytes and macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Response of Human Macrophages to β-Glucans Depends on the Inflammatory Milieu - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Beta-glucan Induces Distinct and Protective Innate Immune Memory in Differentiated Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. JCI - β-Glucan–induced reprogramming of human macrophages inhibits NLRP3 inflammasome activation in cryopyrinopathies [jci.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Laminaripentaose in a Laboratory Setting

For researchers and scientists engaged in drug development and other scientific endeavors, the responsible management of chemical waste is paramount to ensuring a safe and compliant laboratory environment. Laminaripentaose, a complex carbohydrate, is generally not classified as a hazardous substance; however, its disposal requires adherence to standard laboratory safety protocols to minimize environmental impact and maintain a secure workspace. This guide provides essential, step-by-step procedures for the proper disposal of laminaripentaose.

Core Safety and Disposal Information

Based on available safety data, laminaripentaose does not possess inherent hazardous properties that necessitate specialized disposal procedures. Nevertheless, it is crucial to handle its disposal with the same diligence as any other laboratory chemical.

Property	Data	Citation
Hazard Classification	Not classified as hazardous	[1]
Environmental Precautions	Avoid release to the environment.	[1]
Primary Disposal Method	Dispose of contents/container in accordance with licensed collector's sorting instructions.	[1]
Emergency Spillage	Ventilate the spillage area. For significant spills, do not attempt to take action without suitable protective equipment.	[1]

Step-by-Step Disposal Protocol

The proper disposal of laminaripentaose should follow a clear and logical workflow to ensure safety and compliance.

• Hazard Assessment: Before disposal, confirm that the laminaripentaose waste is not mixed with any hazardous substances. If it has been contaminated with hazardous materials, it must be treated as hazardous waste and disposed of according to the specific requirements for the contaminating substance.

• Waste Segregation: Uncontaminated laminaripentaose waste should be segregated from other chemical waste streams.

  • Solid Waste: Collect dry, solid laminaripentaose waste in a clearly labeled, sealed container.

  • Liquid Waste: Aqueous solutions of laminaripentaose can typically be disposed of down the drain with copious amounts of water, provided this is in accordance with local regulations and institutional policies. It is essential to verify this with your institution's Environmental Health and Safety (EHS) office.

• Container Labeling: All waste containers must be accurately labeled with the full chemical name, "Waste Laminaripentaose," and any other information required by your institution. Do not use abbreviations or chemical formulas.

• Storage: Store waste containers in a designated, secure area away from incompatible materials. Ensure containers are kept closed except when adding waste.

• Final Disposal: Arrange for the disposal of the waste through your institution's licensed waste management contractor. Follow their specific instructions for collection and handover.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of laminaripentaose waste.

Caption: Laminaripentaose Disposal Workflow.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of laminaripentaose, fostering a culture of safety and compliance within their research environment. Always consult your institution's specific safety guidelines and EHS office for clarification on any disposal procedures.

References

• 1. prod-docs.megazyme.com [prod-docs.megazyme.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Laminaripentaose

For researchers and scientists in the fast-paced world of drug development, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Laminaripentaose, a high-purity oligosaccharide used in various research and biochemical applications.[1][2] By adhering to these procedural steps, you can maintain a safe laboratory environment while ensuring the integrity of your experiments.

Essential Safety Information

According to its Safety Data Sheet (SDS), Laminaripentaose is not classified as a hazardous substance.[3] However, as with any chemical, proper handling and the use of personal protective equipment (PPE) are crucial to minimize any potential risks. The primary concern when handling the powdered form of Laminaripentaose is the potential for dust formation, which can be an inhalation irritant.

Personal Protective Equipment (PPE) at a Glance

To ensure the safety of laboratory personnel, the following personal protective equipment should be worn when handling Laminaripentaose.

PPE Category	Item	Specification	Rationale
Eye/Face Protection	Safety Goggles	Tightly fitting with side-shields, conforming to EN 166 (EU) or NIOSH (US) standards.[4]	Protects against accidental splashes or dust particles entering the eyes.
Skin Protection	Gloves	Chemical impermeable gloves (e.g., Nitrile rubber, >0.11 mm thickness) inspected prior to use.[4][5]	Prevents direct skin contact with the chemical.
Lab Coat	Standard laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	Respirator	A full-face respirator is recommended if exposure limits are exceeded or if irritation is experienced. A NIOSH/MSHA or European Standard EN 149 approved respirator should be used when dusts are generated.[4][6]	Prevents inhalation of fine dust particles.

Operational Plan: From Receipt to Experiment

A systematic approach to handling Laminaripentaose ensures both safety and the quality of your research.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage.

• Store the container tightly closed in a dry, cool, and well-ventilated place.[4]

• Laminaripentaose is stable for over two years under recommended ambient storage conditions.[1]

2. Handling and Preparation:

• Always handle Laminaripentaose in a well-ventilated area.[4]

• To prevent the formation of dust and aerosols, it is recommended to handle the powder in a fume hood or a designated area with appropriate exhaust ventilation.[4][7]

• When weighing the powder, do so carefully to minimize dust generation.

• For creating solutions, slowly add the powder to the solvent to avoid clumping and potential splashing.

3. Experimental Use:

• Follow standard laboratory practices when using Laminaripentaose in your experiments.

• Avoid contact with skin and eyes.[4]

• Wash hands thoroughly after handling.

Disposal Plan: Responsible Waste Management

Proper disposal of Laminaripentaose and associated materials is a critical step in the laboratory workflow. As a non-hazardous substance, the disposal process is straightforward but must be done responsibly.

1. Unused or Waste Laminaripentaose:

• Solid, non-hazardous chemicals like sugars and polysaccharides can often be disposed of with regular trash.[8]

• Package the waste material securely in at least two layers of packaging to prevent spills.[8]

• Clearly label the outer container as "Non-hazardous".[8]

• Laboratory personnel should carry the packaged waste directly to the designated dumpster.[8]

2. Contaminated Materials:

• Items such as gloves, filter papers, and plasticware that are not contaminated with hazardous chemicals can be disposed of in the regular laboratory trash.[8]

• Contaminated glassware should be thoroughly rinsed with water before being washed for reuse or disposed of in a designated glass waste container.

3. Liquid Waste:

• Non-hazardous liquid waste, such as aqueous solutions of Laminaripentaose, may be permissible to be poured down the sink drain with a copious amount of water, subject to local regulations and institutional policies.[9][10]

Below is a visual representation of the recommended workflow for handling Laminaripentaose, from receiving the product to its final disposal.

Caption: Workflow for Safe Handling of Laminaripentaose.

References

• 1. Laminaripentaose Oligosaccharide | Megazyme [megazyme.com]
• 2. Laminaripentaose | Carbohydrate Research [neogen.com]
• 3. prod-docs.megazyme.com [prod-docs.megazyme.com]
• 4. echemi.com [echemi.com]
• 5. carlroth.com [carlroth.com]
• 6. biosynth.com [biosynth.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. Appendix A - Disposal of Nonhazardous Laboratory Waste As Regular Trash for Ithaca Campus [ehs.cornell.edu]
• 9. sfasu.edu [sfasu.edu]
• 10. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]